[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Deuterated Silyl Enol Ethers

In the landscape of modern organic synthesis and pharmaceutical development, silyl enol ethers stand out as exceptionally versatile intermediates.[1] Their ability to act as nucleophilic enolate equivalents under mild conditions has made them indispensable in a myriad of carbon-carbon bond-forming reactions. The incorporation of deuterium, a stable isotope of hydrogen, into these structures further amplifies their utility.[2] Deuteration can significantly alter a molecule's metabolic fate by leveraging the kinetic isotope effect, where the stronger carbon-deuterium bond can slow metabolic processes.[2] This can lead to improved pharmacokinetic profiles, reduced toxicity, and enhanced therapeutic efficacy of drug candidates.[2]

This guide provides a comprehensive overview of the synthesis and characterization of a specific deuterated silyl enol ether, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This compound serves as a valuable building block and an intermediate in the synthesis of deuterated metabolites of common industrial compounds like Bis(2-ethylhexyl) Phthalate (DEHP). Its synthesis and characterization provide a practical case study for the strategic application of deuterated intermediates in chemical and pharmaceutical research.

Synthesis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5: A Strategic Approach

The synthesis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a multi-step process that begins with the preparation of a deuterated precursor, followed by the formation of the silyl enol ether.

Part 1: Synthesis of the Deuterated Precursor: 3-Ethylcyclohex-2-en-1-one-d5

The introduction of deuterium atoms onto the cyclohexenone ring is a critical first step. A common strategy for achieving this is through acid- or base-catalyzed hydrogen-deuterium exchange at the α-positions of a saturated ketone precursor, followed by functional group manipulation to introduce the double bond and the ethyl group.

A plausible synthetic route would involve the deuteration of cyclohexanone in the presence of a deuterated acid or base (e.g., DCl in D2O or NaOD in D2O) to yield cyclohexanone-d4. Subsequent reaction with a deuterated ethylating agent, such as ethyl-d5-magnesium bromide (prepared from bromoethane-d5), followed by oxidation would yield 3-ethyl-cyclohexanone-d5. Finally, α-bromination followed by dehydrobromination would introduce the double bond to afford the desired 3-ethylcyclohex-2-en-1-one-d5.

Part 2: Formation of the Silyl Enol Ether

The conversion of the deuterated ketone to the corresponding silyl enol ether is achieved by trapping the enolate with a trialkylsilyl halide, typically trimethylsilyl chloride (TMSCl). The regioselectivity of this reaction is a key consideration. The formation of the desired 1-silyloxy-1-cyclohexene regioisomer is the thermodynamically controlled product, favored by the use of a weak, non-hindered base such as triethylamine (Et3N).[1] In contrast, a strong, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures would favor the formation of the kinetic enolate at the less substituted α-position.[1]

Experimental Protocols

Protocol 1: Synthesis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

This protocol is based on the thermodynamically controlled enolization of 3-ethylcyclohex-2-en-1-one-d5.

Materials:

• 3-Ethylcyclohex-2-en-1-one-d5

• Trimethylsilyl chloride (TMSCl), freshly distilled

• Triethylamine (Et3N), freshly distilled

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3-ethylcyclohex-2-en-1-one-d5 (1.0 eq) and anhydrous DMF (5 mL per mmol of ketone).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) dropwise to the stirred solution.

• Add trimethylsilyl chloride (1.2 eq) dropwise via the dropping funnel over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours under a nitrogen atmosphere.

• Quench the reaction by the slow addition of cold saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to afford [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a colorless oil.

Reagent	Molar Mass ( g/mol )	Moles	Equivalents	Volume/Mass
3-Ethylcyclohex-2-en-1-one-d5	~129.21	1.0	1.0	As calculated
Triethylamine	101.19	1.5	1.5	As calculated
Trimethylsilyl chloride	108.64	1.2	1.2	As calculated
Anhydrous DMF	-	-	-	5 mL/mmol

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of the target molecule.

Characterization of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

A comprehensive characterization of the synthesized compound is essential to confirm its identity, purity, and structure. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The most prominent signal will be a singlet around δ 0.2 ppm, corresponding to the nine equivalent protons of the trimethylsilyl group. The protons of the ethyl group will appear as a quartet and a triplet. The vinylic proton on the cyclohexene ring is expected to be a singlet or a narrow multiplet in the region of δ 4.5-5.0 ppm. The remaining protons on the cyclohexene ring will appear as multiplets in the upfield region. The integration of these signals will be crucial for confirming the structure.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the trimethylsilyl group at around δ 0 ppm. The olefinic carbons of the silyl enol ether will appear in the region of δ 100-150 ppm. The carbons of the ethyl group and the saturated carbons of the cyclohexene ring will be observed at higher field.

• ²H NMR: Deuterium NMR can be used to confirm the positions of the deuterium atoms on the cyclohexene ring.

Expected ¹H NMR Data
Chemical Shift (δ, ppm)	Assignment
~4.8	Vinylic C-H
~2.0	Allylic C-H
~1.5-1.9	Cyclohexene ring C-H
~1.0	-CH₂CH₃
~0.2	-Si(CH₃)₃

Expected ¹³C NMR Data
Chemical Shift (δ, ppm)	Assignment
~150	C-O of enol ether
~105	Vinylic C-H of enol ether
~30	Allylic C-H
~20-28	Cyclohexene ring carbons
~12	-CH₂CH₃
~0	-Si(CH₃)₃

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the title compound. Under electron ionization (EI), trimethylsilyl ethers exhibit characteristic fragmentation patterns.[3]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 203.

• M-15 Peak: A prominent peak corresponding to the loss of a methyl radical from the trimethylsilyl group ([M-CH₃]⁺) is expected at m/z 188.[3]

• Base Peak: The base peak is often the trimethylsilyl cation, [Si(CH₃)₃]⁺, at m/z 73.[4]

• Other Fragments: Other significant fragments may arise from the cleavage of the cyclohexene ring and the loss of the ethyl group. The presence of deuterium atoms will result in a 5-mass-unit shift in the molecular ion and any fragments containing the deuterated ring compared to the unlabeled analogue.

Diagram of the Proposed Mass Spectrometry Fragmentation:

Caption: Proposed key fragmentations in the mass spectrum.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule.

• C=C Stretch: A strong absorption band around 1650-1680 cm⁻¹ is characteristic of the C=C double bond in the silyl enol ether.

• C-O Stretch: A strong band in the region of 1200-1250 cm⁻¹ is expected for the C-O single bond of the enol ether.

• Si-CH₃ Bending: A characteristic absorption around 1250 cm⁻¹ and 840 cm⁻¹ corresponds to the Si-(CH₃)₃ group.

• C-D Stretch: The C-D stretching vibrations will appear at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H stretches (around 2850-3000 cm⁻¹).

Significance and Applications in Research and Development

The strategic incorporation of deuterium in molecules like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 offers several advantages for researchers and drug development professionals:

• Metabolic Studies: Deuterated compounds are invaluable tools for elucidating the metabolic pathways of drugs and other xenobiotics. By tracking the fate of the deuterium label, researchers can identify metabolites and understand the rates of different metabolic processes.

• Improving Pharmacokinetic Properties: As mentioned, deuteration can slow down metabolism, leading to a longer half-life, increased drug exposure, and potentially a more favorable dosing regimen.[2]

• Internal Standards: Due to their similar chemical properties but different mass, deuterated compounds are widely used as internal standards in quantitative bioanalysis by mass spectrometry, ensuring accuracy and precision.

• Mechanistic Studies: The kinetic isotope effect can be used to probe the mechanisms of chemical reactions and enzymatic transformations.

Conclusion

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a valuable synthetic intermediate with significant potential in various fields of chemical and pharmaceutical research. This guide has provided a detailed overview of its synthesis, characterization, and potential applications. The ability to strategically introduce deuterium into such a versatile building block underscores the power of isotopic labeling in advancing our understanding of chemical and biological processes and in the development of new and improved therapeutic agents.

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• Harman, J. S., et al. Preparation of cyclohexene isotopologues and stereoisotopomers from benzene. Nature2020 , 581 (7808), 286-290. [Link]

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Technical Guide: NMR and Mass Spectral Analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Abstract

This technical guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This deuterated silyl enol ether is a valuable tool in analytical chemistry, particularly as a stable isotope-labeled internal standard for quantitative mass spectrometry assays.[1][2][3] This document outlines the theoretical basis for its spectral characteristics, provides detailed experimental protocols for data acquisition, and offers expert interpretation of the resulting spectra. The guide is intended for researchers, scientists, and drug development professionals who utilize advanced analytical techniques for molecular characterization and quantification.

Introduction: The Role of Deuterated Silyl Enol Ethers

Silyl enol ethers are crucial intermediates in organic synthesis and serve as protected enolates. Their stability and reactivity make them versatile building blocks. The introduction of deuterium, a stable, non-radioactive isotope of hydrogen, into their structure creates a chemically identical molecule with a slightly higher mass.[1][2][3] This mass difference is the cornerstone of their application as internal standards in mass spectrometry-based quantification.[1][2][3]

When co-injected with the non-labeled analyte, the deuterated standard experiences identical conditions during sample preparation, chromatography, and ionization.[1][2] Any variations, such as matrix effects or instrument drift, will affect both the analyte and the standard proportionally.[1][2] By normalizing the analyte's signal to the standard's signal, highly accurate and precise quantification can be achieved.[1][2] For [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, the deuterium atoms are strategically placed on the ethyl group, a position not susceptible to chemical exchange with protons from the solvent.[3]

Synthesis and Isotopic Labeling Strategy

The synthesis of the title compound would logically start from 3-ethyl-d5-cyclohexanone. This deuterated ketone can be prepared using various established methods, such as the alkylation of a cyclohexanone enamine with a deuterated ethyl halide. The subsequent step involves the formation of the silyl enol ether. Treatment of 3-ethyl-d5-cyclohexanone with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures generates the kinetic enolate. This enolate is then "trapped" by the addition of trimethylsilyl chloride (TMSCl) to yield the desired product, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

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Stability and storage conditions for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

An In-Depth Technical Guide to the Stability and Storage of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Abstract

This technical guide provides a comprehensive overview of the chemical stability, optimal storage conditions, and handling procedures for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. As a deuterated internal standard and valuable synthetic intermediate, maintaining the integrity of this silyl enol ether is paramount for achieving accurate, reproducible results in research and development settings.[1][2][3] This document delves into the fundamental chemical principles governing the stability of silyl enol ethers, outlines validated protocols for storage and handling, and provides detailed methodologies for assessing purity and detecting degradation.

Introduction: The Critical Role of a Stable Intermediate

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a specialized organosilicon compound featuring a silyl enol ether functional group.[4] The incorporation of five deuterium atoms on the ethyl group makes it an ideal internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS) or as a tracer in metabolic studies.[1][3] Silyl enol ethers are also versatile nucleophiles and crucial intermediates in organic synthesis, notably in reactions like Mukaiyama aldol additions and C-C bond formations.[4][5]

The utility of this compound is, however, intrinsically linked to its chemical stability. Silyl enol ethers are notoriously susceptible to hydrolysis, a process that cleaves the silicon-oxygen bond to regenerate the parent ketone.[4][6] The presence of this degradation product can compromise the accuracy of quantitative analyses and lead to unpredictable outcomes in chemical synthesis. Therefore, a deep understanding of its stability profile is not merely academic but a practical necessity for any researcher utilizing this reagent.

Fundamental Principles of Stability

The stability of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is primarily dictated by the reactivity of the silyl enol ether functional group. The key degradation pathway is hydrolysis, which can be catalyzed by both acids and bases.

The Hydrolysis Pathway: The Primary Degradation Route

The silicon-oxygen bond in a silyl enol ether is the molecule's point of vulnerability. Water acts as a nucleophile, attacking the electrophilic silicon atom.[4] This process cleaves the Si-O bond, yielding the corresponding ketone (3-ethylcyclohexanone-d5) and trimethylsilanol (TMS-OH). The trimethylsilanol intermediate is unstable and readily condenses with another molecule of itself to form the inert hexamethyldisiloxane (TMS-O-TMS) and a molecule of water.

The mechanism is detailed below:

Figure 1. Mechanism of Silyl Enol Ether Hydrolysis

Catalysis by Acid and Base

Both acidic and basic conditions significantly accelerate the rate of hydrolysis.

• Acid Catalysis: Protons activate the enol ether oxygen, making the silicon atom more electrophilic and thus more susceptible to nucleophilic attack by water.

• Base Catalysis: While less common for simple hydrolysis, strong bases can promote alternative reaction pathways. More importantly, residual base from synthesis can affect stability.

Structural and Isotopic Considerations

• Cyclic Structure: Cyclic silyl enol ethers, such as the cyclohexene derivative , have been observed to be more stable than their acyclic counterparts.[6] This enhanced stability is attributed to the conformational rigidity of the ring system.

• Deuterium Labeling: The presence of deuterium on the ethyl group (d5) is for mass tracking and does not significantly alter the electronic properties or reactivity of the distant silyl enol ether functional group.[1] Its stability profile is therefore governed by the same principles as its non-deuterated analog.

Recommended Storage and Handling Protocols

Given the high moisture sensitivity of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, rigorous adherence to proper storage and handling protocols is essential to preserve its purity.

Long-Term Storage

Proper long-term storage is the first line of defense against degradation. The primary goal is to create an environment free of moisture and atmospheric oxygen.

Parameter	Recommended Condition	Rationale & Key Insights
Temperature	-20°C to 4°C (Freezer or Refrigerator)	Lower temperatures slow the rate of potential degradation reactions. Avoid repeated freeze-thaw cycles by aliquoting if necessary.
Atmosphere	Inert Gas (Argon or Dry Nitrogen)	An inert atmosphere displaces moisture and oxygen, preventing hydrolysis and potential oxidation.[7] Argon is denser than air and provides an excellent protective blanket.
Container	Amber Glass Vial with PTFE-lined Cap	Amber glass protects against potential light-induced degradation. A Polytetrafluoroethylene (PTFE) liner provides a superior, chemically inert seal compared to other materials, preventing moisture ingress.
Prohibited Materials	Protic Solvents, Acids, Bases, Humid Environments	Direct contact with these materials will cause rapid decomposition.[4][8] Never store under a sink or in areas with high humidity.[9]

Safe Handling Workflow

All manipulations of the compound must be performed using anhydrous techniques to prevent atmospheric moisture from contaminating the material.[10][11]

Figure 2. Recommended Handling Workflow

Analytical Methods for Stability Assessment

Regularly assessing the purity of the compound provides confidence in experimental results. Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for this purpose.

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

¹H NMR provides a rapid and quantitative method to assess hydrolysis. The spectrum of the pure silyl enol ether is distinct from that of its ketone degradation product.

Methodology:

• Sample Preparation: Inside a glovebox or under a positive pressure of argon, dissolve ~5 mg of the compound in ~0.6 mL of an anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆). Transfer the solution to a dry NMR tube and cap securely.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Spectral Analysis:

  • Pure Compound: Look for the characteristic vinyl proton signal of the silyl enol ether, typically a triplet around 4.8-5.0 ppm. The trimethylsilyl (TMS) group will appear as a sharp singlet at ~0.2 ppm.[12]

  • Degraded Compound: The presence of the hydrolyzed ketone (3-ethylcyclohexanone-d5) will be indicated by the disappearance of the vinyl proton signal and the appearance of new signals in the aliphatic region (typically 2.0-2.5 ppm) corresponding to the α-protons of the ketone.

  • Quantification: The percentage of hydrolysis can be estimated by integrating the vinyl proton of the silyl enol ether against a characteristic proton signal of the ketone.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly sensitive and can detect trace amounts of the hydrolyzed product. Silylation is a common derivatization technique for GC analysis, but in this case, the analyte is already a silyl ether and can often be analyzed directly.[13][14]

Methodology:

• Sample Preparation: In an inert atmosphere, prepare a dilute solution (~1 mg/mL) of the compound in an anhydrous, aprotic solvent such as hexane or dichloromethane.[15]

• GC Method Parameters:

  • Injector: 250°C, Split mode (e.g., 50:1).

  • Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is recommended.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes. (This is a starting point and should be optimized).

• MS Method Parameters:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Pure Compound: A single major peak corresponding to [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 (MW: 203.41) will be observed at a specific retention time.

  • Degraded Compound: A second, typically earlier-eluting peak corresponding to 3-ethylcyclohexanone-d5 (MW: 131.24) will be present. The mass spectra will confirm the identity of each peak.

Analytical Method	Signature of Pure Compound	Signature of Degradation (Hydrolysis)
¹H NMR	Vinyl proton signal (~4.8-5.0 ppm); TMS singlet (~0.2 ppm).[12]	Disappearance of vinyl proton; Appearance of new signals for ketone α-protons (~2.0-2.5 ppm).
GC-MS	Single major peak with m/z consistent with the parent compound.	Appearance of a second peak with a lower retention time and m/z corresponding to the ketone.

Conclusion

The chemical integrity of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is fundamentally dependent on the rigorous exclusion of moisture. Its primary degradation pathway, hydrolysis, is readily catalyzed by trace amounts of acid or water. By implementing the recommended protocols for storage at low temperatures under an inert atmosphere and employing stringent anhydrous handling techniques, researchers can ensure the compound's stability and purity. Regular verification using analytical methods such as NMR and GC-MS provides a self-validating system, guaranteeing the reliability of this critical reagent in both quantitative analysis and synthetic applications.

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Mastering Isotopic Purity: A Technical Guide for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Isotopic Precision in Advanced Analytical Workflows

In the landscape of modern drug development and metabolic research, the accuracy of quantitative analysis is paramount. Deuterated internal standards are foundational to achieving this precision, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays.[1][2][3][4] These standards, which are chemically identical to the analyte but carry a stable isotopic label, are crucial for correcting variations arising from sample preparation, matrix effects, and instrument drift.[1][4] [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is one such critical reagent, often employed as a tracer or internal standard in the synthesis of metabolites of compounds like Bis(2-ethylhexyl) Phthalate (DEHP).

The efficacy of a deuterated standard is directly contingent on its isotopic purity—the degree to which the intended deuterium atoms have replaced hydrogen atoms. Insufficient isotopic enrichment can lead to analytical cross-talk with the unlabeled analyte, compromising the accuracy of quantification. Therefore, a rigorous and multi-faceted analytical approach to verifying the isotopic purity of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is not merely a quality control measure, but a prerequisite for reliable and reproducible scientific outcomes.

This guide provides an in-depth exploration of the synthesis and, most critically, the definitive methods for assessing the isotopic purity of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. We will delve into the practical application and theoretical underpinnings of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS), offering field-proven insights and detailed protocols for the discerning scientist.

Synthetic Pathway and Potential Isotopic Variants

The synthesis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 typically begins with the deuteration of a suitable precursor, 3-ethylcyclohexanone, followed by the formation of the silyl enol ether. Understanding this pathway is crucial for anticipating potential isotopic impurities.

A plausible synthetic route involves the base-catalyzed hydrogen-deuterium exchange on 3-ethylcyclohexanone using a deuterium source such as deuterium oxide (D₂O). This is followed by quenching the resulting deuterated enolate with trimethylsilyl chloride (TMSCl) to yield the desired product.[5]

Caption: Plausible synthetic workflow for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

The primary source of isotopic impurity arises from incomplete deuteration of the 3-ethylcyclohexanone precursor. This can result in a population of molecules with fewer than five deuterium atoms (d0 to d4 species). The analytical methods detailed below are designed to quantify these isotopologues.

Part 1: Isotopic Purity Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed structural information and allows for highly accurate purity analysis.[6][7] For deuterated compounds, a combination of ¹H (proton), ¹³C (carbon-13), and ²H (deuterium) NMR provides a comprehensive assessment of isotopic enrichment.

Quantitative ¹H NMR (qNMR) for Residual Proton Analysis

The principle behind using qNMR for isotopic purity is that the area of an NMR signal is directly proportional to the number of nuclei generating that signal.[8] By quantifying the small signals from residual protons at the deuterated positions, we can determine the extent of deuteration.

Experimental Protocol: Quantitative ¹H NMR

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

  • Dissolve the sample in a known volume (e.g., 0.75 mL) of a high-purity deuterated solvent that does not have interfering peaks (e.g., benzene-d6 or acetonitrile-d3).

  • Add a known quantity of a certified internal standard for absolute quantification if chemical purity is also being determined. For isotopic purity alone, comparison of signals within the molecule is sufficient.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum on a spectrometer of 400 MHz or higher to ensure adequate signal dispersion.

  • Crucially, use a long relaxation delay (D1), typically 5 times the longest T1 relaxation time of the protons being quantified, to ensure full signal recovery and accurate integration. A D1 of 30-60 seconds is often sufficient.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio for the small residual proton signals.

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the signals of the residual protons at the deuterated positions and a signal from a non-deuterated position within the molecule to act as an internal reference. The trimethylsilyl (TMS) group protons are an excellent internal reference as they are not deuterated.

  • Calculate the percentage of residual protons at the deuterated sites relative to the internal reference.

Data Presentation: Representative ¹H NMR Data

Assignment	Expected Chemical Shift (ppm, representative)	Multiplicity	Integration (Normalized)	Interpretation
-Si(CH₃)₃	~0.2	s	9.00	Internal Reference (9H)
Cyclohexene ring protons	~1.5 - 2.2	m	~7H	Non-deuterated positions
Vinylic proton	~4.8	t	~1H	Non-deuterated position
Residual -CHD-CH₃	~1.0	m	x	Residual proton at deuterated site
Residual -CH₂-CD₃	~0.9	m	y	Residual protons at deuterated site

The integration values 'x' and 'y' for the residual protons will be very small. The isotopic purity is calculated from these values.

Causality in Experimental Design: The choice of a long relaxation delay is the most critical parameter in qNMR. Protons in different chemical environments have different relaxation times. A short delay would lead to partial saturation of signals with long T1 times, resulting in their underestimation during integration and an inaccurate purity calculation.

²H NMR for Direct Detection of Deuterium

²H (Deuterium) NMR directly observes the deuterium nuclei. While less sensitive and providing broader signals than ¹H NMR, it offers direct evidence of deuteration at specific sites.[9][10][11]

Experimental Protocol: ²H NMR

• Sample Preparation: Prepare a concentrated solution (20-50 mg) of the sample in a protonated solvent (e.g., CHCl₃) to avoid large solvent deuterium signals.

• Data Acquisition: Acquire the ²H NMR spectrum. A proton-decoupled experiment can be used to simplify the spectrum by removing ¹H-²H couplings.

• Data Analysis: The presence of signals at chemical shifts corresponding to the deuterated positions confirms successful labeling. The relative integration of these signals can provide information on the distribution of deuterium atoms.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. studymind.co.uk [studymind.co.uk]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. researchgate.net [researchgate.net]
• 9. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 10. Deuterium (2H) measurements on a Spinsolve benchtop NMR system - Magritek [magritek.com]
• 11. researchgate.net [researchgate.net]

Commercial Suppliers and Technical Guide for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated silyl enol ether of significant interest in the field of analytical chemistry, particularly in biomonitoring and toxicology studies. Its primary application lies in its use as an internal standard for the sensitive and accurate quantification of metabolites of Di(2-ethylhexyl) phthalate (DEHP). DEHP is a widely used plasticizer that has come under scrutiny due to its potential endocrine-disrupting properties. Accurate measurement of its metabolites in biological matrices is crucial for assessing human exposure and understanding its toxicological profile.

This guide provides a comprehensive overview of the commercial suppliers of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, its physicochemical properties, and a detailed, representative protocol for its application in a research setting.

Physicochemical Properties

Property	Value
Chemical Name	[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5
Synonyms	3-Ethyl-1-[(trimethylsilyl)oxy]cyclohexene-d5
CAS Number	160915-46-8 (Unlabelled)
Molecular Formula	C₁₁H₁₇D₅OSi
Molecular Weight	203.41 g/mol
Appearance	Typically supplied as a neat liquid
Purity	>98% (typical)
Isotopic Enrichment	>99 atom % D (typical)

Commercial Suppliers

Several reputable chemical suppliers offer [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, primarily for research and development purposes. While specific product details such as exact purity and isotopic enrichment should always be confirmed with the supplier via a Certificate of Analysis (CoA), the following companies are key sources for this compound.

Supplier	Product Code	Available Quantities	Notes
Clearsynth	CS-T-94556	Inquire	States the compound is an intermediate in the synthesis of DEHP metabolites.[1]
Toronto Research Chemicals (TRC)	E927877	1mg, 5mg, 10mg	Distributed through major suppliers like Fisher Scientific and LGC Standards.[2]
MedchemExpress	HY-134586S	1mg, 5mg	Mentions its use as a tracer and internal standard for NMR, GC-MS, or LC-MS.[3][4]
LGC Standards	TRC-E927877	1mg, 5mg, 10mg	Distributor for TRC products.

Application: Internal Standard for DEHP Metabolite Analysis

The primary application of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is as an internal standard in analytical methods, most notably for the quantification of DEHP metabolites in biological samples such as urine or serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] Isotope-labeled internal standards are the gold standard in quantitative mass spectrometry as they co-elute with the analyte of interest and experience similar ionization effects, thus correcting for matrix effects and variations in sample preparation and instrument response.

While this specific deuterated silyl enol ether serves as a precursor or stable isotope-labeled internal standard, the general workflow for the analysis of phthalate metabolites is well-established. The following is a representative experimental protocol based on common methodologies for the analysis of DEHP metabolites in human urine.

Representative Experimental Protocol: Quantification of DEHP Metabolites in Human Urine by LC-MS/MS

This protocol is a representative example and should be optimized and validated for specific laboratory conditions and instrumentation.

1. Sample Preparation

• Enzymatic Hydrolysis: To a 1 mL urine sample, add 50 µL of a β-glucuronidase/sulfatase solution to deconjugate the glucuronidated and sulfated metabolites.

• Internal Standard Spiking: Spike the sample with an appropriate amount of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 solution (e.g., 50 µL of a 1 µg/mL solution in methanol).

• Incubation: Gently vortex the sample and incubate at 37°C for 2 hours.

• Protein Precipitation: Add 500 µL of ice-cold acetonitrile to precipitate proteins. Vortex and centrifuge at 10,000 x g for 10 minutes.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

  • Elute the analytes and the internal standard with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 90% water with 0.1% formic acid / 10% acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the DEHP metabolites (e.g., 10% B to 95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each DEHP metabolite and the internal standard must be determined and optimized. For the internal standard, this would involve monitoring the transition of the deprotonated molecule to a characteristic fragment ion.

Workflow Diagram

Caption: Workflow for DEHP metabolite analysis.

Handling, Storage, and Safety

As a silyl enol ether and a flammable liquid, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 requires careful handling and storage. While a specific Safety Data Sheet (SDS) should be obtained from the supplier, the following general precautions are recommended:

• Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.[5]

  • Avoid inhalation of vapors and contact with skin and eyes.

  • Use non-sparking tools and take precautionary measures against static discharge.[6]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • Keep away from heat, sparks, open flames, and other sources of ignition.[6]

  • Silyl enol ethers can be sensitive to moisture and may hydrolyze. Store under an inert atmosphere (e.g., argon or nitrogen) for long-term stability.

  • It is advisable to purchase the smallest practical quantity and to clearly label the container with the date received and opened.[7]

• Disposal:

  • Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a valuable tool for researchers in toxicology and environmental health. Its use as an internal standard enables the reliable quantification of DEHP metabolites, providing crucial data for assessing human exposure to this ubiquitous plasticizer. By understanding its properties, sourcing it from reputable suppliers, and employing appropriate analytical methodologies and safety precautions, researchers can effectively integrate this compound into their studies.

References

• Nicoli, S., et al. (2005). Synthesis of DEHP metabolites as biomarkers for GC-MS evaluation of phthalates as endocrine disrupters. Bioorganic & Medicinal Chemistry, 13(10), 3461-3465.
• Silva, M. J., et al. (2013). Identification of di-2-ethylhexyl terephthalate (DEHTP) metabolites using human liver microsomes for biomonitoring applications. Toxicology Letters, 223(2), 269-276.
• Liao, P. C., et al. (2012). Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry.
• Kim, S., et al. (2011). Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS.

• Hypha Discovery. Synthesis of deuterated metabolites. Retrieved from [Link]

• JASOL. (2024). SAFETY DATA SHEET. Retrieved from [Link]

• University of Notre Dame Risk Management and Safety. (2024). Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals. Retrieved from [Link]

• Tulane University Office of Environmental Health and Safety. Chemical Safety. Retrieved from [Link]

• Knesl, P. (2006). Synthesis of deuterated analogs, reference standards and metabolites of pharmaceuticals. (Doctoral dissertation, Technische Universität Wien, Wien, Austria).

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• 2. fishersci.be [fishersci.be]
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• 5. jasol.com.pl [jasol.com.pl]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. riskmanagement.nd.edu [riskmanagement.nd.edu]

An In-Depth Technical Guide to [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5: Properties, Characterization, and Application

This guide provides a comprehensive technical overview of the physical and chemical properties of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. It is intended for researchers, scientists, and professionals in drug development who utilize deuterated compounds as intermediates and internal standards. This document synthesizes foundational chemical principles with practical, field-proven methodologies for the characterization and handling of this specific silyl enol ether.

Strategic Importance in Pharmaceutical Research

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated analog of the corresponding silyl enol ether. The introduction of deuterium, a stable, non-radioactive isotope of hydrogen, offers significant advantages in pharmaceutical research and development.[1] Deuteration can strategically alter the metabolic fate of a molecule, often leading to improved pharmacokinetic profiles by slowing down metabolic processes—a phenomenon known as the kinetic isotope effect.[2]

Furthermore, deuterated compounds are invaluable tools in analytical sciences. They serve as ideal internal standards for quantitative analysis by mass spectrometry (GC-MS or LC-MS) and NMR, allowing for precise quantification of their non-deuterated counterparts in complex biological matrices.[1][3] This specific molecule is noted as an intermediate in the synthesis of metabolites of Bis(2-ethylhexyl) Phthalate (DEHP), highlighting its role in toxicology and metabolic studies.[4]

Core Physical and Chemical Properties

Precise experimental data for this specific deuterated compound is not widely published. However, we can infer its properties based on data from its unlabelled analog and the general characteristics of silyl enol ethers.

Structural and Molecular Data

Property	Value	Source
IUPAC Name		LGC Standards
Synonyms	3-Ethyl-1-[(trimethylsilyl)oxy]cyclohexene-d5	[4]
Molecular Formula	C₁₁H₁₇D₅OSi	[4]
Molecular Weight	203.41 g/mol	[4][5]
CAS Number (Unlabelled)	160915-46-8	[4][5]

Predicted Physical Properties

The following physical properties are predicted for the non-deuterated analog, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane, and serve as a close approximation for the deuterated species.

Property	Predicted Value	Source
Boiling Point	204.2 ± 8.0 °C (at 760 mmHg)	[6]
Density	0.87 ± 0.1 g/cm³	[6]
Solubility	Soluble in Acetone, Chloroform, DCM, Ethyl Acetate, Methanol	[6]

Expert Insight: The substitution of hydrogen with deuterium results in a slight increase in molecular weight, which can lead to minor increases in boiling point and density compared to the non-deuterated analog. However, for practical laboratory purposes, these predicted values provide a reliable starting point for experimental design, such as purification by distillation.

Synthesis and Mechanistic Considerations

Silyl enol ethers are versatile intermediates in organic synthesis.[7][8] Their preparation typically involves the reaction of an enolizable ketone with a silyl electrophile, most commonly trimethylsilyl chloride (TMSCl), in the presence of a base.[7] The choice of base and reaction conditions dictates the regioselectivity of the resulting silyl enol ether, leading to either the kinetic or thermodynamic product.

Regioselective Synthesis Pathways

• Kinetic Control: This pathway is achieved under irreversible conditions, typically using a strong, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C).[9] The base preferentially removes a proton from the less sterically hindered α-carbon, leading to the less substituted, kinetically favored enolate. This enolate is then "trapped" with a silyl halide.

• Thermodynamic Control: Favored under equilibrating conditions, this pathway often uses a weaker base (e.g., triethylamine) at higher temperatures.[7] These conditions allow for the formation of the more thermodynamically stable, more substituted enolate.[9]

For the synthesis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, the starting material would be 3-ethylcyclohexanone-d5. The specific isomer shown in the topic name is the thermodynamically more stable product.

Experimental Protocols for Characterization

The following protocols are standardized, best-practice methodologies for the characterization of silyl enol ethers and are directly applicable to the title compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the cornerstone technique for confirming the molecular weight and assessing the purity of volatile compounds like silyl enol ethers. The gas chromatography component separates the analyte from any residual solvents or byproducts, while the mass spectrometer provides the mass-to-charge ratio (m/z), confirming the molecular identity and isotopic enrichment.

Protocol:

• Sample Preparation: Prepare a dilute solution of the silyl enol ether (approx. 1 mg/mL) in a volatile organic solvent such as ethyl acetate or dichloromethane.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

• Data Analysis: The resulting mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the deuterated compound (203.41). Key fragmentation patterns, such as the loss of a methyl group (M-15), are also characteristic.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy provides detailed structural information. ¹H NMR confirms the presence and integration of protons, while ¹³C NMR identifies the carbon skeleton. For this deuterated compound, the absence of signals where deuterium is incorporated is a key confirmation of successful labeling.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is needed.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum. Key expected signals include the trimethylsilyl group (approx. 0.2 ppm, singlet, 9H) and olefinic protons. The signals for the ethyl group protons will be absent or significantly reduced due to deuteration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum. This will confirm the presence of all 11 carbon atoms in the molecule.

• Data Analysis: Compare the obtained spectra with those of the unlabelled analog to confirm the positions of deuterium incorporation by observing the disappearance of corresponding ¹H signals and changes in the multiplicity of adjacent ¹³C signals.

Handling and Storage

Silyl enol ethers exhibit sensitivity to moisture and acids.[10] Hydrolysis will cleave the silyl group, reverting the compound back to the parent ketone (3-ethylcyclohexanone-d5) and forming a disiloxane.[7]

• Storage: Store under an inert atmosphere (argon or nitrogen) in a tightly sealed container. Refrigeration is recommended to minimize degradation over time.

• Handling: Use anhydrous solvents and glassware when working with silyl enol ethers to prevent premature hydrolysis. Reactions involving these compounds should be conducted under an inert atmosphere.

Conclusion

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a specialized chemical tool with significant applications in modern pharmaceutical and metabolic research. Its utility as a deuterated intermediate and analytical standard is underpinned by the unique properties conferred by isotopic labeling. While specific experimental data for this compound is sparse, a robust understanding of its characteristics can be derived from the well-established chemistry of silyl enol ethers. The protocols and insights provided in this guide offer a solid foundation for the effective handling, characterization, and application of this valuable research compound.

References

• The Role of Deuterated Compounds in Pharmaceutical R&D and Testing - Pharmaffiliates. (2025). Pharmaffiliates. [Link]

• House, H. O., Czuba, L. J., Gall, M., & Olmstead, H. D. (1969). Chemistry of carbanions. XVIII. Preparation of trimethylsilyl enol ethers. The Journal of Organic Chemistry, 34(8), 2324–2336. [Link]

• Silyl enol ether - Wikipedia. (n.d.). Wikipedia. [Link]

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• 2. clearsynthdiscovery.com [clearsynthdiscovery.com]
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• 4. clearsynth.com [clearsynth.com]
• 5. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 [lgcstandards.com]
• 6. (3-ethylcyclohexen-1-yl)oxy-trimethylsilane | 160915-46-8 [m.chemicalbook.com]
• 7. Silyl enol ether - Wikipedia [en.wikipedia.org]
• 8. Silyl_enol_ether [chemeurope.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Molecular structure of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

An In-Depth Technical Guide to the Molecular Structure of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Introduction: Bridging Synthesis and Bioanalysis

In the landscape of modern pharmaceutical research and drug development, the strategic use of isotopically labeled compounds is indispensable. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a molecule that resides at the intersection of two critical chemical technologies: the synthetic versatility of silyl enol ethers and the analytical power of deuterium labeling. As the deuterated analog of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane, this compound serves as a crucial intermediate, particularly in the synthesis of stable isotope-labeled metabolites of common industrial compounds like Bis(2-ethylhexyl) Phthalate (DEHP) for use in metabolic and pharmacokinetic studies[1].

This guide provides an in-depth examination of its molecular structure, offering researchers and drug development professionals a technical resource grounded in the principles of organic synthesis and analytical chemistry. We will explore the compound's structural features, the causality behind its synthetic strategy, and the modern spectroscopic techniques used for its definitive characterization.

Part 1: The Strategic Importance of Deuteration

The replacement of hydrogen with its heavier, stable isotope deuterium (D) is a subtle but powerful modification in medicinal chemistry.[2] This process, known as deuteration, can significantly alter a molecule's metabolic fate due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage[3].

Key Advantages of Deuteration in Drug Development:

• Improved Metabolic Stability: Slower metabolism can increase a drug's half-life and overall exposure (AUC), potentially allowing for less frequent dosing.[4][5]

• Reduced Toxic Metabolites: By altering metabolic pathways, deuteration can minimize the formation of harmful byproducts.[5][6]

• Enhanced Efficacy: Increased exposure to the active parent drug can lead to improved therapeutic outcomes.[4]

• Analytical Internal Standards: Due to their chemical similarity but distinct mass, deuterated compounds are the gold standard for internal standards in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), ensuring accuracy and precision.[6]

The d5-label on the ethyl group of the title compound is specifically designed for these analytical applications, allowing researchers to precisely track the fate of DEHP metabolites in complex biological systems.

Part 2: Molecular Architecture and Synthesis Strategy

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 belongs to the class of silyl enol ethers, which are oxygen-silylated derivatives of enolates.[7] These compounds are highly valuable synthetic intermediates because they act as stable, isolable sources of enolates, serving as mild nucleophiles in a variety of carbon-carbon bond-forming reactions.[7][8][9]

Core Structural Features

• Cyclohexene Ring: A six-membered ring with one double bond. The endocyclic double bond is part of the silyl enol ether functionality.

• Silyl Enol Ether Group (-O-Si(CH₃)₃): This is the key functional group, consisting of an enolate oxygen atom bonded to a trimethylsilyl group. This group protects the enol form of a ketone.[10]

• Chiral Center: The carbon atom at the 3-position, bonded to the deuterated ethyl group, is a stereocenter. Therefore, the compound exists as a racemic mixture of (R) and (S) enantiomers unless a stereoselective synthesis is employed.

• Deuterated Ethyl Group (-CD₂-CD₃): The five deuterium atoms are located on the ethyl group, providing the isotopic label.[1]

Synthetic Approach: Trapping the Kinetic Enolate

The synthesis of silyl enol ethers is typically achieved by treating an enolizable ketone with a strong, non-nucleophilic base and then "trapping" the resulting enolate with an electrophilic silicon source, most commonly trimethylsilyl chloride (TMSCl).[7]

The choice of base and reaction conditions is critical for regioselectivity in unsymmetrical ketones. To favor the formation of the less substituted silyl enol ether (the kinetic product), a sterically hindered base like lithium diisopropylamide (LDA) is used at low temperatures (e.g., -78 °C)[7][9]. This approach minimizes steric clash and favors deprotonation at the less hindered α-carbon.

Diagram 1: General Synthesis Pathway

Caption: Synthesis of the target silyl enol ether via a kinetically controlled enolate.

Experimental Protocol: Synthesis

Objective: To synthesize [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 from 3-ethylcyclohexanone-d5.

Materials:

• 3-Ethylcyclohexanone-d5

• Diisopropylamine, freshly distilled

• n-Butyllithium (n-BuLi) in hexanes (1.6 M)

• Trimethylsilyl chloride (TMSCl), freshly distilled

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon gas supply

Procedure:

• LDA Preparation: To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath. Add freshly distilled diisopropylamine, followed by the dropwise addition of n-BuLi solution. Stir the mixture at -78 °C for 30 minutes to form the LDA solution.

• Enolate Formation: Add a solution of 3-ethylcyclohexanone-d5 in anhydrous THF dropwise to the LDA solution at -78 °C. Stir for 1 hour to ensure complete formation of the lithium enolate.

• Silyl Trapping: Add freshly distilled TMSCl to the reaction mixture at -78 °C. Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by pouring it into a separatory funnel containing cold saturated NaHCO₃ solution. Extract the aqueous layer three times with diethyl ether.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the solution and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Product: Purify the crude oil by vacuum distillation to yield [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a colorless oil.

• Characterization: Confirm the structure and purity of the final product using NMR, Mass Spectrometry, and IR spectroscopy.

Part 3: Spectroscopic Characterization

A multi-technique spectroscopic approach is essential for the unambiguous structural elucidation of the title compound.

Diagram 2: Analytical Characterization Workflow

Caption: A logical workflow for the complete structural analysis of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed structure of organic molecules. For this compound, ¹H, ¹³C, and ²⁹Si NMR experiments are all informative.[11][12]

Protocol: NMR Analysis

• Prepare a sample by dissolving ~10-20 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C{¹H}, and ²⁹Si{¹H} spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Process the data (Fourier transform, phase correction, baseline correction) and integrate the ¹H spectrum.

Expected Spectral Data:

Molecular Property	Value	Source
Chemical Formula	C₁₁H₁₇D₅OSi	[1]
Molecular Weight	203.41 g/mol	[1]

¹H NMR (400 MHz, CDCl₃)	Expected δ (ppm)	Multiplicity	Assignment
Olefinic Proton	~4.85	m	=CH
Allylic/Ring Protons	~2.1 - 1.2	m	Cyclohexene ring CH, CH₂
TMS Protons	~0.20	s	-Si(CH₃ )₃
Note:	Signals for the ethyl group protons (-CH₂-CH₃) will be absent due to deuteration.

¹³C NMR (101 MHz, CDCl₃)	Expected δ (ppm)	Assignment
Olefinic Carbon (C-O)	~150.5	C =CH-O-Si
Olefinic Carbon (C-H)	~104.0	C=C H-O-Si
Ring Carbons	~30 - 22	Cyclohexene ring CH, CH₂
Ethyl Carbon (-CD₂-)	~35 (broad, low intensity)	-CD₂ -CD₃
Ethyl Carbon (-CD₃)	~11 (broad, low intensity)	-CD₂-CD₃
TMS Carbons	~0.1	-Si(CH₃ )₃
Note:	Carbons bonded to deuterium will appear as multiplets with reduced intensity due to C-D coupling and longer relaxation times.

Mass Spectrometry (MS)

MS provides information about the molecular weight and fragmentation pattern, which is crucial for confirming the elemental composition and the location of the deuterium label.

Protocol: MS Analysis

• Introduce a dilute solution of the sample into the mass spectrometer via an appropriate inlet (e.g., direct infusion for ESI or GC inlet for EI).

• Acquire the mass spectrum in positive ion mode.

• Analyze the molecular ion peak and the isotopic pattern.

Expected Data:

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak corresponding to the mass of the molecule, m/z ≈ 203.4.

• Fragmentation: Common fragmentation pathways for silyl enol ethers include the loss of a methyl group from the TMS moiety (M-15) and cleavage of the Si-O bond. The presence of the d5-label on fragments containing the ethyl group will confirm its location. Studies on deuterated silanes show that fragmentation can be extensive, but the deuterium content can be accurately determined.[13][14]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups by detecting their characteristic vibrational frequencies.

Protocol: IR Analysis

• Place a drop of the neat liquid sample between two NaCl or KBr plates.

• Acquire the IR spectrum.

Expected Key Absorptions:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
Alkene C=C	Stretch	~1640
Si-O-C	Asymmetric Stretch	~1250 and ~845
C-D	Stretch	~2200 - 2100 (weaker than C-H)
C-H (sp³ and sp²)	Stretch	~3020 (sp²) and ~2960-2850 (sp³)

The strong absorption band around 1640 cm⁻¹ is characteristic of the C=C double bond in the silyl enol ether, distinguishing it from the C=O stretch of the starting ketone (which would be ~1715 cm⁻¹).[15]

Part 4: Application in Metabolite Synthesis

As previously noted, the primary application for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is as a stable, isotopically labeled intermediate.[1] Silyl enol ethers can be hydrolyzed under acidic or basic conditions to regenerate the corresponding carbonyl compound.[7] In this context, the title compound can be used in subsequent steps to build a more complex molecular framework, carrying the d5-label forward into the final target molecule—a deuterated metabolite of DEHP. This labeled metabolite is then invaluable for quantitative analysis in biological matrices, allowing for precise measurement of metabolite concentrations without interference from endogenous compounds.

Diagram 3: Application in Metabolic Studies

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 3. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
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• 15. Isolation and Characterization of Silyl Enol Ether Intermediates in the Synthesis of 5,6,9,10–Tetrahydro-7,8-benzocyclooctene-dione - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Gold Standard Fortified: Application and Protocols for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within regulated environments such as drug development and environmental monitoring, the pursuit of accuracy and precision is paramount. The use of internal standards is a fundamental practice to control for variability during sample preparation and analysis. Stable isotope-labeled (SIL) internal standards are widely recognized as the "gold standard" due to their ability to mimic the analyte of interest with exceptional fidelity. This technical guide provides a comprehensive overview and detailed protocols for the application of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, a deuterated silyl enol ether, as an internal standard for robust quantitative analysis, particularly by Gas Chromatography-Mass Spectrometry (GC-MS).

The Principle of Isotopic Dilution and the Advantage of Deuterated Standards

Quantitative analysis using chromatography and mass spectrometry is susceptible to various sources of error, including sample loss during extraction, derivatization inefficiencies, injection volume variations, and matrix-induced ion suppression or enhancement.[1] An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a known concentration to all samples, calibrators, and quality controls.[2] By calculating the ratio of the analyte's response to the IS's response, these variations can be effectively normalized, leading to significantly improved method precision and accuracy.[2]

Stable isotope-labeled internal standards, where one or more atoms are replaced with a heavy isotope (e.g., ²H (D), ¹³C, ¹⁵N), represent the ideal choice.[3] They co-elute nearly identically with the non-labeled analyte and exhibit the same behavior during sample preparation and ionization, differing only in mass-to-charge ratio (m/z).[3] This near-perfect chemical and physical resemblance ensures the most reliable correction for analytical variability.

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 offers these advantages, with the deuterium labels providing a distinct mass shift without significantly altering its chemical properties. The deuteration is on the ethyl group, a position less likely to undergo back-exchange of deuterium for hydrogen compared to more labile positions.[4]

Physicochemical Properties and Synthesis Context

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated analog of a trimethylsilyl (TMS) enol ether. Silyl enol ethers are versatile intermediates in organic synthesis and are formed by the silylation of the enolate form of a ketone or aldehyde.[5] This specific compound is noted as an intermediate in the synthesis of metabolites of Bis(2-ethylhexyl) Phthalate (DEHP), a widely used plasticizer with known endocrine-disrupting properties.[5][6] The quantitative analysis of DEHP and its metabolites in biological and environmental samples is of significant interest, making this internal standard particularly relevant for such studies.[6][7][8]

Table 1: Physicochemical Properties of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Property	Value	Source
Chemical Formula	C₁₁H₁₇D₅OSi	[5]
Molecular Weight	203.41 g/mol	[5]
Synonyms	3-Ethyl-1-[(trimethylsilyl)oxy]cyclohexene-d5	[5]
Isotopic Purity	Typically >98%	Supplier Dependent
Chemical Purity	Typically >99%	Supplier Dependent

Application in Quantitative GC-MS Analysis: A Representative Protocol

The following protocol outlines the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard for the quantification of a representative analyte, such as a hydroxylated metabolite of DEHP, in a biological matrix like urine. This protocol is a template and should be optimized and validated for the specific analyte and matrix.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (IS Stock; 1 mg/mL): Accurately weigh 10 mg of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 and dissolve in 10 mL of a suitable solvent (e.g., ethyl acetate or toluene) in a volumetric flask.

• Analyte Stock Solution (Analyte Stock; 1 mg/mL): Prepare a stock solution of the target analyte (e.g., a DEHP metabolite) in a similar manner.

• Working Solutions: Prepare a series of calibration standards by serial dilution of the Analyte Stock. A fixed concentration of the internal standard is then added to each calibration standard, quality control (QC) sample, and unknown sample. A typical working concentration for the internal standard is in the range of 50-200 ng/mL.

Sample Preparation and Extraction

This is a generalized solid-phase extraction (SPE) protocol. The choice of sorbent and solvents must be optimized for the specific analyte.

• Sample Pre-treatment: To 1 mL of urine, add 50 µL of the IS working solution. Add a deconjugating enzyme (e.g., β-glucuronidase) and buffer, then incubate to hydrolyze conjugated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol followed by water.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and internal standard with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Derivatization (if necessary): If the target analyte contains polar functional groups (e.g., hydroxyl, carboxyl), a derivatization step is often required for GC-MS analysis to improve volatility and chromatographic performance. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). The internal standard, being a silyl enol ether, is generally stable under these conditions but compatibility should be verified.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 100 µL) of a suitable solvent for GC-MS injection.

Figure 1: General workflow for quantitative analysis using an internal standard.

GC-MS Instrumental Parameters

The following are typical starting parameters for a GC-MS system. These must be optimized for the specific analytes and instrument.

Table 2: Representative GC-MS Parameters

Parameter	Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane)	A standard non-polar to mid-polar column suitable for a wide range of analytes.
Injector	Splitless mode, 280 °C	Maximizes sensitivity for trace analysis.
Oven Program	Start at 80 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min)	A typical temperature program to separate analytes based on boiling points.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for GC-MS, producing reproducible fragmentation patterns.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific m/z ions.

Selection of Quantifier and Qualifier Ions

In SIM mode, specific ions are monitored for the analyte and the internal standard.[2][9]

• Quantifier Ion: Typically the most abundant and specific ion in the mass spectrum, used for concentration calculations.

• Qualifier Ion(s): One or more additional characteristic ions used for identity confirmation. The ratio of the qualifier to quantifier ion should be consistent across all samples and standards.[4][9]

For [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, the fragmentation pattern would be predicted based on the behavior of silyl enol ethers. Common fragmentations include the loss of a methyl group from the TMS moiety ([M-15]⁺) and the characteristic TMS ion at m/z 73.[10][11][12] The molecular ion (M⁺) may or may not be observed. The d5-label on the ethyl group will result in a 5-dalton mass shift in fragments containing this group compared to the unlabeled analog.

Table 3: Hypothetical Ion Selection for Analyte and IS

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Analyte (unlabeled)	e.g., 250	e.g., 149	e.g., 235
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	e.g., 203 (M⁺) or 188 ([M-15]⁺)	e.g., 73	e.g., 134

Note: The exact m/z values must be determined experimentally by analyzing a pure standard of the internal standard.

Method Validation: A Self-Validating System

A robust analytical method must be validated to demonstrate its fitness for purpose.[13][14] The use of a high-quality internal standard is a cornerstone of this validation. Key validation parameters, as outlined in guidelines from the FDA and ICH, are summarized below.[15][16][17]

Figure 2: Key parameters for analytical method validation.

Table 4: Method Validation Parameters and Acceptance Criteria

Parameter	Objective	Typical Experiment	Acceptance Criteria (ICH Q2(R1))
Specificity/Selectivity	Ensure no interference from matrix components at the retention times of the analyte and IS.	Analyze at least 6 blank matrix samples.	Response in blank should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.[15]
Linearity & Range	Demonstrate a proportional relationship between response ratio and concentration.	Analyze a calibration curve with at least 5 non-zero standards over the expected concentration range.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).[14][15]
Accuracy	Measure the closeness of results to the true value.	Analyze QC samples at multiple concentrations (low, mid, high) in replicate (n≥5).	Mean concentration within ±15% of nominal value (±20% at LLOQ).[15]
Precision	Assess the degree of scatter between measurements (repeatability and intermediate precision).	Analyze QC samples on the same day (repeatability) and on different days with different analysts/equipment (intermediate precision).	Coefficient of variation (%CV) or relative standard deviation (RSD) ≤ 15% (≤ 20% at LLOQ).[14][15]
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be reliably quantified.	The lowest standard on the calibration curve that meets accuracy and precision criteria.	Signal-to-noise ratio typically ≥ 10. Accuracy and precision criteria must be met.
Stability	Evaluate the stability of the analyte and IS in the matrix under various conditions.	Analyze QC samples after freeze-thaw cycles, short-term bench-top storage, and long-term storage.	Mean concentration within ±15% of nominal values.

Field-Proven Insights and Troubleshooting

The Chromatographic Isotope Effect

A key consideration when using deuterated standards is the potential for a slight shift in retention time relative to the unlabeled analyte, known as the chromatographic isotope effect.[1][18][19] In gas chromatography, deuterated compounds often elute slightly earlier than their protium counterparts (an "inverse" isotope effect).[20] This is because C-D bonds are slightly shorter and stronger than C-H bonds, leading to minor differences in molecular volume and interaction with the stationary phase.[1]

• Why it matters: If this retention time shift is significant, the analyte and IS may not experience identical matrix effects, potentially compromising the accuracy of quantification.

• Mitigation: The effect is usually minor (a few seconds at most) and can be minimized by using highly efficient capillary columns and optimizing the temperature program to ensure sharp, symmetrical peaks. During validation, it is crucial to demonstrate that this shift does not impact accuracy across different matrix lots.

Purity of the Internal Standard

The isotopic and chemical purity of the internal standard is critical. The presence of unlabeled analyte as an impurity in the IS will lead to a positive bias in the results. Always use a well-characterized standard from a reputable supplier and obtain a certificate of analysis.

Conclusion

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a highly suitable internal standard for the quantitative analysis of structurally related compounds, particularly metabolites of the environmental contaminant DEHP. Its use, as part of a well-validated analytical method, provides a robust system for correcting analytical variability, thereby ensuring the generation of high-quality, defensible data. By understanding the principles of isotopic dilution, adhering to rigorous validation protocols, and being mindful of potential pitfalls such as the chromatographic isotope effect, researchers can confidently employ this standard to achieve the highest levels of accuracy and precision in their quantitative workflows.

References

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• Tsikas, D. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. [Link]

• Chromatography Forum. (2019). GC-MS quantification question. [Link]

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• OUCI. (n.d.). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. [Link]

• OIV. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV). [Link]

• ResearchGate. (2025). Improved quantitative detection of 11 urinary phthalate metabolites in humans using liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry. [Link]

• OIV. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV). [Link]

• Cat-Dan, C., et al. (n.d.). Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases. National Institutes of Health. [Link]

• Oregon State University. (n.d.). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. [Link]

• CHROMacademy. (n.d.). GC-MS Ion Ratio Confirmation - Qualifier and Identifier Ion Techniques. [Link]

• Restek. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. [Link]

• Harvey, D. J. (2019). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. PubMed. [Link]

• ResearchGate. (n.d.). Mass spectral fragmentation of trimethylsilylated small molecules | Request PDF. [Link]

• Frontiers. (n.d.). Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step. [Link]

• ResearchGate. (2019). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES | Request PDF. [Link]

• Kind, T., et al. (2016). Mass spectral fragmentation of trimethylsilylated small molecules. PubMed. [Link]

• Goral, A., et al. (2020). Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step. PMC. [Link]

• Chromatography Mound. (2025). [Readers Insight] Are You Choosing the Right Quantifier Ion for Mass Spectrometry?[Link]

• Nuti, F., et al. (2005). Synthesis of DEHP metabolites as biomarkers for GC-MS evaluation of phthalates as endocrine disrupters. PubMed. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• Sharkey, A. G., et al. (n.d.). Mass Spectra of Trimethylsilyl Derivatives. ACS Publications. [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Altabrisa Group. (2025). Key ICH Method Validation Parameters to Know. [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. [Link]

• Fisher Scientific. (n.d.). [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, TRC. [Link]

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• Fisher Scientific. (n.d.). [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, TRC. [Link]

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GC-MS method development using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

An Application Note and Protocol for the Quantitative Analysis of Mono(2-ethylhexyl) Phthalate (MEHP) using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a Novel Internal Standard

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the development and validation of a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of Mono(2-ethylhexyl) phthalate (MEHP), a primary metabolite of the ubiquitous plasticizer Di(2-ethylhexyl) phthalate (DEHP). The method leverages the unique properties of a novel deuterated internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, to achieve high accuracy and precision. We delve into the underlying principles of stable isotope dilution, the necessity of silylation for GC-MS analysis of non-volatile analytes, and a rigorous validation strategy aligned with ICH guidelines. This document is intended for researchers, analytical scientists, and drug development professionals requiring a reliable method for trace-level quantification in complex matrices.

Introduction: The Rationale for a Deuterated Internal Standard

The accurate quantification of analytes in complex biological or environmental samples is a significant challenge. Matrix effects, variations in sample preparation, and fluctuations in instrument performance can all introduce significant error.[1] The internal standard (IS) method is a powerful technique used to correct for these variations. An ideal internal standard is a compound that behaves chemically and physically identically to the analyte but is distinguishable by the detector.[2][3]

Stable isotope-labeled (e.g., deuterated) analogues of the analyte are considered the "gold standard" for internal standards in mass spectrometry.[4] Their key advantages include:

• Co-elution: The deuterated standard has nearly identical chromatographic retention time to the native analyte, ensuring both experience the same matrix effects and potential losses during chromatography.[5]

• Similar Physicochemical Properties: They exhibit nearly identical extraction recovery and derivatization efficiency.

• Distinct Mass: The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, while their chemical similarity ensures comparable ionization efficiency.

This application note details the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, a deuterated silyl ether, as an internal standard. While not a direct structural analogue of the target analyte (MEHP), its silyl moiety and similar chemical properties after derivatization make it a suitable surrogate for correcting variability in the analysis of silylated compounds.

The Critical Role of Derivatization in GC-MS

GC-MS is a premier technique for analyzing volatile and thermally stable compounds.[6][7] However, many biologically significant molecules, including MEHP, contain polar functional groups (e.g., -COOH, -OH) that render them non-volatile and prone to thermal degradation. Chemical derivatization is employed to overcome this limitation.

Silylation is a common derivatization technique that replaces active hydrogen atoms in polar functional groups with a trimethylsilyl (TMS) group.[8] This process, typically using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), results in derivatives that are:

• More Volatile: Allowing them to travel through the GC column.

• More Thermally Stable: Preventing degradation in the hot injector and column.

• Less Polar: Reducing unwanted interactions with the chromatographic system.[9]

In this protocol, both the analyte (MEHP) and the native form of the internal standard are subjected to silylation, ensuring their chromatographic behaviors are closely matched.

Figure 1: Conceptual diagram of the silylation derivatization reaction.

Experimental Protocol

Materials and Reagents

Reagent	Grade	Supplier
Mono(2-ethylhexyl) phthalate (MEHP)	Analytical Standard	Sigma-Aldrich
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	>98% Isotopic Purity	MedChemExpress[10]
N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Derivatization Grade	Thermo Fisher
Pyridine	Anhydrous, >99.8%	Sigma-Aldrich
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexane	HPLC Grade	Fisher Scientific

Instrumentation

A standard GC-MS system equipped with an autosampler is required. The parameters below are a starting point and may require optimization for specific instruments.

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl polysiloxane column.[7]

• Software: Agilent MassHunter (or equivalent)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~10 mg of MEHP standard and dissolve in 10 mL of ethyl acetate.

  • Accurately weigh ~10 mg of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 (IS) and dissolve in 10 mL of ethyl acetate.

• Working Internal Standard Solution (10 µg/mL):

  • Dilute the IS primary stock solution 1:100 with ethyl acetate.

• Calibration Curve Standards (0.1 - 25 µg/mL):

  • Perform serial dilutions of the MEHP primary stock solution with ethyl acetate to prepare calibration standards at concentrations such as 0.1, 0.5, 1, 5, 10, and 25 µg/mL.

Sample Preparation and Derivatization Protocol

Figure 2: Step-by-step sample preparation and derivatization workflow.

• Aliquoting: Transfer 100 µL of the sample extract or calibration standard into a 2 mL autosampler vial.

• Spiking: Add 10 µL of the 10 µg/mL working internal standard solution to every vial (samples, standards, and blanks). This results in a final IS concentration of 1 µg/mL, assuming a 100 µL sample volume.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature. It is crucial to remove all water, as it can interfere with the silylation reaction.[8]

• Reconstitution & Derivatization: Add 25 µL of anhydrous pyridine and 75 µL of MSTFA to the dried residue. Cap the vial tightly.

• Incubation: Heat the vial at 70°C for 30 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized solution into the GC-MS.

GC-MS Instrumental Parameters

Parameter	Setting	Rationale
GC Inlet
Mode	Splitless	Maximizes transfer of analyte onto the column for trace-level analysis.
Inlet Temperature	280 °C	Ensures rapid volatilization of derivatized analytes without thermal degradation.
Injection Volume	1 µL	Standard volume for good peak shape and reproducibility.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for column dimensions, balancing speed and resolution.
Oven Program
Initial Temperature	100 °C, hold for 1 min	Allows for solvent focusing at the head of the column.
Ramp 1	15 °C/min to 250 °C	Separates analytes of interest from solvent front and lighter interferences.
Ramp 2	30 °C/min to 310 °C, hold for 5 min	Elutes the target analytes and cleanses the column of heavier matrix components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique producing reproducible fragmentation.
Ion Source Temperature	230 °C	Standard temperature for EI.
Quadrupole Temperature	150 °C	Standard temperature for EI.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ion fragments.
SIM Ions (m/z)	To be determined empirically
MEHP-TMS (Quant/Qual)	e.g., 207 / 149	Hypothetical values; must be confirmed by analyzing the derivatized standard.
IS-d5 (Quant/Qual)	e.g., 178 / 112	Hypothetical values; must be confirmed by analyzing the derivatized standard.

Method Validation Protocol

The developed method must be validated to ensure it is fit for its intended purpose.[11] Validation should be performed according to established guidelines, such as those from the International Council for Harmonisation (ICH).[12][13]

Specificity and Selectivity

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of other components.

• Procedure: Analyze six different blank matrix samples. Monitor the retention times of the target analytes for any interfering peaks. No significant peaks should be observed at the retention times of the MEHP or IS.

Linearity and Range

• Objective: To demonstrate a proportional relationship between analyte concentration and instrument response.

• Procedure: Prepare and analyze the calibration curve standards (e.g., 0.1 - 25 µg/mL) in triplicate. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Acceptance Criteria: The linear regression should yield a correlation coefficient (r²) ≥ 0.995.

Accuracy and Precision

• Objective: To assess the closeness of the measured value to the true value (accuracy) and the degree of scatter between measurements (precision).

• Procedure: Analyze quality control (QC) samples prepared in the matrix at three concentration levels (Low, Medium, High) in six replicates.

• Acceptance Criteria:

  • Accuracy: The mean recovery should be within 85-115% of the nominal value (or 80-120% for LLOQ).

  • Precision: The relative standard deviation (RSD) should be ≤ 15% (≤ 20% for LLOQ).

Limit of Quantitation (LOQ)

• Objective: To determine the lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

• Procedure: The LOQ is typically established as the lowest point on the calibration curve that meets the accuracy (80-120%) and precision (≤ 20% RSD) criteria.

Validation Summary (Example Data)

Validation Parameter	Concentration (µg/mL)	Acceptance Criteria	Result (Example)
Linearity (r²)	0.1 - 25	≥ 0.995	0.998
Accuracy (% Rec)	LQC (0.3)	85 - 115%	98.7%
MQC (8)	85 - 115%	101.2%
HQC (20)	85 - 115%	99.5%
Precision (% RSD)	LQC (0.3)	≤ 15%	7.8%
MQC (8)	≤ 15%	5.4%
HQC (20)	≤ 15%	4.9%
LOQ (µg/mL)	0.1	Accuracy: 80-120%, Precision: ≤ 20%	Pass

Conclusion

This application note presents a detailed and robust GC-MS method for the quantification of MEHP utilizing a novel deuterated internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. The protocol emphasizes the critical role of silylation derivatization for analyzing polar metabolites and provides a comprehensive framework for method validation according to industry standards. By correcting for analytical variability, the use of a stable isotope-labeled internal standard ensures the high degree of accuracy and precision required in research and regulated environments.[14] This method serves as a reliable foundation that can be adapted for the analysis of other silylated compounds in various complex matrices.

References

• Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment. (n.d.). National Institutes of Health. Retrieved from [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (n.d.). SCION Instruments. Retrieved from [Link]

• Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. (2020). National Institutes of Health. Retrieved from [Link]

• GC-MS Analysis and PLS-DA Validation of the Trimethyl Silyl-Derivatization Techniques. (2012). Science Publications. Retrieved from [Link]

• What Is An Internal Standard In Gas Chromatography? (2025). Chemistry For Everyone - YouTube. Retrieved from [Link]

• Large-Scale Preparation and Labelling Reactions of Deuterated Silanes. (n.d.). idUS. Retrieved from [Link]

• Large‐scale preparation and labelling reactions of deuterated silanes. (2011). ElectronicsAndBooks. Retrieved from [Link]

• Visible-light-mediated deuteration of silanes with deuterium oxide. (2019). Chemical Science (RSC Publishing). DOI:10.1039/C9SC02818H. Retrieved from [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023). MDPI. Retrieved from [Link]

• Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. (2025). YouTube. Retrieved from [Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? (n.d.). MDPI. Retrieved from [Link]

• DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. (2020). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Retrieved from [Link]

• Silane deuteration and photocatalytic deuteration using D2O. (n.d.). ResearchGate. Retrieved from [Link]

• Conducting GC Method Validation Using High Accuracy Standards. (2024). Environics, Inc. Retrieved from [Link]

• A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor. Retrieved from [Link]

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, TRC. (n.d.). Fisher Scientific. Retrieved from [Link]

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• Validation of Analytical Procedures Q2(R2). (2023). ICH. Retrieved from [Link]

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Application and Protocol Guide for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 in Quantitative Metabolomics

Introduction: The Pursuit of Precision in Metabolomics with Stable Isotope Labeling

Metabolomics, the comprehensive analysis of small molecules in a biological system, provides a functional readout of the cellular state. Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique in this field, offering high-resolution separation and sensitive detection of a wide array of metabolites.[1] However, the inherent volatility and thermal stability of many endogenous metabolites, such as amino acids, organic acids, and sugars, are often incompatible with GC-MS analysis.[2][3] To overcome this, a chemical derivatization step is employed to render these molecules amenable to GC-MS analysis.[4] Trimethylsilylation (TMS) is a widely adopted derivatization technique that replaces active hydrogens on functional groups with a trimethylsilyl group, thereby increasing volatility and thermal stability.[2][5]

Quantitative accuracy in metabolomics is paramount for the reliable discovery of biomarkers and for understanding metabolic pathway dynamics. The analytical process, from sample extraction to GC-MS injection, is susceptible to variations that can compromise data quality.[6] The use of stable isotope-labeled (SIL) internal standards is the gold standard for mitigating these variations.[7][8] These standards, which are chemically identical to the analytes of interest but have a higher mass due to isotopic enrichment, are added to samples at the beginning of the workflow.[6] By tracking the signal of the SIL internal standard, researchers can correct for sample loss during preparation, variations in derivatization efficiency, and fluctuations in instrument response.[6][9]

This guide provides a detailed overview of the application and a comprehensive protocol for the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a representative deuterated internal standard in GC-MS-based metabolomics. While this specific molecule is noted as an intermediate in the synthesis of Bis(2-ethylhexyl) Phthalate (DEHP) metabolites, its deuterated trimethylsilyl moiety makes it a suitable candidate to exemplify the principles of using a SIL internal standard in a broader metabolomics context, particularly for monitoring the efficiency and stability of the silylation process itself.[10]

The Role of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an Internal Standard

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is the deuterated isotopologue of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane.[11][12] The five deuterium atoms on the ethyl group provide a distinct mass shift, allowing it to be differentiated from its non-labeled counterpart and other metabolites by the mass spectrometer.

While not a direct analogue for a specific endogenous metabolite, its utility lies in serving as a process control and quality assurance marker for the derivatization and analytical workflow for several key reasons:

• Monitoring Derivatization Efficiency: By adding a known amount of this deuterated silylated compound, researchers can assess the stability of the TMS group throughout the sample preparation and analysis. Any degradation of the TMS derivatives due to moisture or other factors would be reflected in the recovery of this standard.[13][14]

• Correction for Injection Variability: As with other internal standards, it helps normalize for variations in injection volume and instrument response.[6]

• Retention Time Marker: Its elution profile can serve as a retention time marker to monitor the chromatographic performance and aid in the alignment of chromatograms.

The choice of a suitable internal standard is critical, and while ideally a labeled version of the target analyte is used, a non-endogenous, structurally similar compound can also provide significant benefits in untargeted or semi-targeted metabolomics studies.[15]

The Chemistry of Silylation: A Two-Step Approach for Comprehensive Metabolite Coverage

For comprehensive metabolomic profiling, a two-step derivatization process is often employed to capture a wide range of metabolite classes.[4][16]

• Methoximation: This initial step targets carbonyl groups found in aldehydes and ketones, such as those in reducing sugars.[5][17] The reagent, typically methoxyamine hydrochloride (MeOx), converts these groups into their methoxime derivatives. This is crucial for preventing the formation of multiple tautomeric isomers, which would result in multiple chromatographic peaks for a single compound and complicate data analysis.[5][17]

• Trimethylsilylation (TMS): Following methoximation, a silylating agent is added to replace the active hydrogens on hydroxyl (-OH), carboxyl (-COOH), amine (-NH), and thiol (-SH) groups with a trimethylsilyl (TMS) group.[2] Common silylating reagents include N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[4][18]

Caption: A simplified workflow of the two-step derivatization process for GC-MS-based metabolomics.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard in a typical metabolomics workflow. Note: Optimization of incubation times, temperatures, and reagent volumes may be necessary depending on the sample matrix and target metabolites.

Materials and Reagents

Reagent	Supplier	Purity/Grade
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	Various	>98%
Methoxyamine hydrochloride (MeOx)	Sigma-Aldrich	>98%
N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Sigma-Aldrich	>98%
Pyridine	Sigma-Aldrich	Anhydrous
Acetonitrile	Fisher Scientific	HPLC Grade
Chloroform	Fisher Scientific	HPLC Grade
Methanol	Fisher Scientific	HPLC Grade
Ultrapure Water	Millipore

Protocol Workflow

Caption: A comprehensive workflow from sample collection to data analysis for a typical metabolomics study.

Step-by-Step Methodology

• Internal Standard Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 in a suitable aprotic solvent such as acetonitrile or pyridine.

  • Store the stock solution at -20°C in an amber vial to prevent degradation.

• Sample Preparation and Metabolite Extraction:

  • For biological fluids (e.g., plasma, urine), thaw samples on ice. For adherent cells or tissues, perform appropriate quenching and lysis steps.

  • To 100 µL of sample, add 400 µL of ice-cold 80% methanol to precipitate proteins and extract metabolites.

  • Add a precise volume (e.g., 10 µL) of the internal standard working solution to each sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins and cellular debris.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Dry the extract completely using a vacuum concentrator (e.g., SpeedVac). Ensure the sample is completely dry as moisture will interfere with the silylation reaction.[4]

• Derivatization:

  • Methoximation:

    • Prepare a 20 mg/mL solution of methoxyamine hydrochloride in anhydrous pyridine.

    • Add 50 µL of the methoximation reagent to the dried sample extract.[4]

    • Vortex for 1 minute to ensure complete dissolution.

    • Incubate at 37°C for 90 minutes with agitation.[4]

  • Silylation:

    • Add 80 µL of MSTFA to the methoximated sample.[4]

    • Vortex for 30 seconds.

    • Incubate at 37°C for 30 minutes with agitation.[4]

    • After incubation, transfer the derivatized sample to a GC-MS vial with a micro-insert.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • A typical GC-MS setup would involve a non-polar column (e.g., DB-5ms) and a standard temperature gradient.

  • The mass spectrometer should be operated in full scan mode to capture a wide range of metabolites.

Representative GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Inlet Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial: 60°C (hold 1 min), Ramp: 10°C/min to 325°C, Hold: 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230°C
Quadrupole Temp	150°C
Scan Range	50-600 m/z

Data Analysis and Quantification

Following data acquisition, the raw data files are processed using specialized software (e.g., Thermo Scientific TraceFinder, Agilent MassHunter) for peak deconvolution, identification, and quantification.

The quantification of target metabolites is achieved by calculating the peak area ratio of the endogenous metabolite to the internal standard.

Ratio = (Peak Area of Endogenous Metabolite) / (Peak Area of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5)

This ratio is then used to determine the relative abundance of the metabolite across different samples. For absolute quantification, a calibration curve generated from authentic standards would be required.[19]

Troubleshooting and Considerations

• Deuterium Exchange: While the deuterium atoms on the ethyl group of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 are on a carbon backbone and generally stable, it is good practice to be aware of the potential for hydrogen-deuterium (H/D) back-exchange, especially under harsh pH conditions.[7][20]

• Moisture Sensitivity: Silylation reagents and the resulting TMS derivatives are highly sensitive to moisture.[3][5] It is crucial to use anhydrous solvents and to ensure that samples are completely dry before derivatization.

• Matrix Effects: Complex biological matrices can sometimes interfere with the derivatization process or the ionization of analytes in the mass spectrometer.[13] The use of an internal standard helps to correct for these effects.

Conclusion

The application of deuterated internal standards like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is indispensable for achieving high-quality, reproducible data in GC-MS-based metabolomics. By incorporating this standard into a robust derivatization and analysis workflow, researchers can effectively control for analytical variability and gain more reliable insights into the complexities of the metabolome. The protocols and principles outlined in this guide provide a solid foundation for the successful implementation of this powerful analytical strategy in both basic research and drug development settings.

References

• Roch, L., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 421. [Link]

• Dias, D. A., et al. (2017). Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. Metabolites, 7(1), 1. [Link]

• The Bumbling Biochemist. (2023). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. 2nd International Conference and Exhibition on Metabolomics & Systems Biology. [Link]

• Dias, D. A., et al. (2016). Assessment of automated trimethylsilyl derivatization protocols for GC–MS-based untargeted metabolomic analysis of urine. Metabolomics, 12(1), 1-12. [Link]

• Kouremenos, K. A., et al. (2017). Investigation of The Derivatization Conditions for GC–MS Metabolomics of Biological Samples. Bioanalysis, 9(1), 31-45. [Link]

• IROA Technologies. (2025). Internal Standard Sets for Reliable Metabolomic Analysis. Retrieved from [Link]

• The Bumbling Biochemist. (2023). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Autech. (n.d.). Mastering Silylation: A Guide to MSTFA for GC-MS Analysis. Retrieved from [Link]

• Al-Dirbashi, O. Y., et al. (2016). Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Journal of translational medicine, 14(1), 1-10. [Link]

• Shulaev, V. (2006). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3-10. [Link]

• van den Berg, R. A., et al. (2006). Suggested quality-control scheme for GC-MS metabolomics studies. Metabolomics, 2(1), 39-49. [Link]

• IsoLife. (n.d.). Internal Standards in metabolomics. Retrieved from [Link]

• Fiehn, O. (2016). Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling. Current protocols in molecular biology, 114(1), 30-4. [Link]

• Reddit. (2023). Can I use GC-MS for metabolomics studies without using standards. r/massspectrometry. [Link]

• ResearchGate. (2023). Internal standard for untargeted metabolomics?. [Link]

• Fmeainfocentre. (n.d.). trimethylsilane-d5. Retrieved from [Link]

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Application of Deuterated Silyl Enol Ethers in Elucidating Organic Synthesis Mechanisms

Introduction: The Subtle Power of a Heavier Isotope

In the intricate world of organic synthesis, understanding reaction mechanisms is paramount to controlling outcomes, optimizing conditions, and designing novel transformations. Silyl enol ethers are well-established as versatile nucleophilic intermediates, participating in a myriad of carbon-carbon bond-forming reactions, including the venerable Mukaiyama aldol and Michael additions.[1][2][3] While these reactions are cornerstones of modern synthesis, the precise nature of their transition states can be elusive. The introduction of deuterium, a stable, heavier isotope of hydrogen, into silyl enol ethers provides a powerful, yet subtle, tool for probing these mechanistic nuances. This is achieved through the study of the deuterium kinetic isotope effect (KIE), which compares the rate of a reaction with a deuterated substrate to that of its non-deuterated counterpart.[4][5] A significant change in reaction rate upon isotopic substitution can pinpoint bond-breaking or bond-forming events in the rate-determining step of a reaction.[4][5]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis and application of deuterated silyl enol ethers in mechanistic organic chemistry. We will explore the causality behind experimental choices, provide detailed protocols, and illustrate key concepts with practical examples and visual diagrams.

The Foundation: Understanding the Deuterium Kinetic Isotope Effect (KIE)

The KIE is a manifestation of the difference in zero-point vibrational energies between a C-H and a C-D bond. The C-D bond is stronger and vibrates at a lower frequency than a C-H bond, resulting in a lower zero-point energy.[5] Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate if this bond cleavage occurs in the rate-determining step.

• Primary KIE (kH/kD > 1): Observed when the C-H/C-D bond is broken or formed in the rate-determining step. The magnitude of the primary KIE can provide insights into the symmetry of the transition state.

• Secondary KIE (kH/kD ≠ 1): Occurs when the C-H/C-D bond is not directly involved in the bond-making or -breaking process but is located near the reaction center. These effects are typically smaller and can be either normal (kH/kD > 1) or inverse (kH/kD < 1), providing information about changes in hybridization or steric environment at the labeled position during the reaction.[4]

By strategically placing deuterium atoms on a silyl enol ether, chemists can gain valuable information about the transition state geometry and the rate-determining step of a reaction.

Synthesis of Deuterated Silyl Enol Ethers: A Protocol

The synthesis of specifically deuterated silyl enol ethers typically begins with the preparation of a deuterated ketone. The following protocol is adapted from the work of Saunders et al. and provides a general method for the synthesis of α-deuterated ketones and their subsequent conversion to deuterated silyl enol ethers.

Part 1: Synthesis of α-Deuterated Ketones

This protocol describes the deuteration of a ketone at the α-position via an enolate intermediate.

Materials:

• Ketone (e.g., 2-methylcyclohexanone)

• Deuterium oxide (D₂O)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the ketone (1.0 eq), D₂O (10 eq), and anhydrous K₂CO₃ (0.2 eq).

• Heat the mixture to reflux and stir vigorously for 24-48 hours. The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the α-proton signal.

• After cooling to room temperature, add anhydrous diethyl ether to the reaction mixture.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the α-deuterated ketone. The product should be characterized by ¹H and ²H NMR to confirm the position and extent of deuteration.

Part 2: Conversion to Deuterated Silyl Enol Ethers

This protocol describes the conversion of the deuterated ketone to its corresponding silyl enol ether under kinetic or thermodynamic control.

Materials:

• α-Deuterated ketone

• For Kinetic Control: Lithium diisopropylamide (LDA) in THF (1.0 M solution)

• For Thermodynamic Control: Triethylamine (Et₃N)

• Trimethylsilyl chloride (TMSCl)

• Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Anhydrous pentane

Protocol (Kinetic Control):

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add anhydrous THF and cool to -78 °C.

• Slowly add LDA solution (1.1 eq) to the stirred THF.

• Add a solution of the α-deuterated ketone (1.0 eq) in anhydrous THF dropwise to the LDA solution at -78 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add TMSCl (1.2 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by adding cold saturated aqueous sodium bicarbonate solution.

• Extract the product with pentane, wash the combined organic layers with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to yield the deuterated silyl enol ether.

Protocol (Thermodynamic Control):

• To a round-bottom flask, add the α-deuterated ketone (1.0 eq), anhydrous DMF, and Et₃N (1.5 eq).

• Add TMSCl (1.5 eq) to the mixture.

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Cool the reaction to room temperature and pour it into a separatory funnel containing pentane and water.

• Separate the organic layer, wash with water and brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography.

Application in Mechanistic Studies: Probing the Mukaiyama Aldol Reaction

The Mukaiyama aldol reaction is a cornerstone of C-C bond formation, involving the addition of a silyl enol ether to an aldehyde or ketone, typically promoted by a Lewis acid.[6] The exact mechanism and the structure of the transition state can vary depending on the substrates, Lewis acid, and reaction conditions.[6] Deuterated silyl enol ethers can be employed to dissect these mechanistic pathways.

Case Study: Investigating the Transition State Geometry

Consider a hypothetical study to determine whether the C-C bond formation is the rate-determining step in a Lewis acid-catalyzed Mukaiyama aldol reaction.

Experimental Design:

• Substrates: An α-deuterated silyl enol ether (e.g., from 2-methyl-d₃-cyclohexanone) and a non-deuterated silyl enol ether are reacted with a suitable aldehyde (e.g., benzaldehyde) under identical conditions.

• Kinetic Monitoring: The rates of both reactions are measured by monitoring the disappearance of the starting materials or the appearance of the product using techniques like GC, HPLC, or NMR spectroscopy.

• KIE Calculation: The KIE is calculated as the ratio of the rate constant for the non-deuterated reaction (kH) to that of the deuterated reaction (kD).

Interpreting the Results:

Observed KIE (kH/kD)	Interpretation
~ 1	A KIE value close to unity suggests that the C-H(D) bond at the α-position is not significantly broken or rehybridized in the rate-determining step. This would imply that C-C bond formation is likely not the rate-limiting step.
> 1 (Normal KIE)	A significant normal KIE would indicate that the C-H(D) bond is being broken in the rate-determining step. This could be consistent with a mechanism where deprotonation or a related process involving the α-position is rate-limiting.
< 1 (Inverse KIE)	An inverse KIE could suggest a change in hybridization at the α-carbon from sp² in the silyl enol ether to sp³ in the transition state, leading to a tightening of the C-H(D) bending vibrations. This would be consistent with C-C bond formation being part of the rate-determining step.

Visualizing the Mechanistic Implication:

Caption: Possible mechanistic pathways for the Mukaiyama aldol reaction and their correlation with the observed KIE.

Application in Asymmetric Catalysis: Unraveling Stereoselectivity

Deuterated silyl enol ethers are also invaluable in studying the mechanisms of asymmetric catalytic reactions. By observing how isotopic substitution affects the enantiomeric or diastereomeric ratio of the product, researchers can gain insights into the geometry of the transition state and the origin of stereoselectivity.

For instance, in an asymmetric Mukaiyama aldol reaction employing a chiral Lewis acid, a change in the enantiomeric excess (ee) upon using a deuterated silyl enol ether could suggest that the C-H(D) bond plays a role in the stereodetermining step, perhaps through steric interactions or secondary orbital effects within the chiral catalyst's coordination sphere.

Visualizing the Experimental Workflow:

Caption: Workflow for investigating asymmetric catalysis using deuterated silyl enol ethers.

Conclusion and Future Outlook

Deuterated silyl enol ethers serve as indispensable tools for the modern organic chemist seeking to unravel complex reaction mechanisms. The strategic incorporation of deuterium allows for the sensitive probing of transition states through the kinetic isotope effect, providing data that can differentiate between proposed mechanistic pathways. The protocols and conceptual frameworks presented in this application note offer a starting point for researchers to design and execute their own mechanistic investigations. As our understanding of catalysis and reaction mechanisms deepens, the nuanced information provided by isotopic labeling will undoubtedly continue to play a critical role in the advancement of organic synthesis and drug development.

References

• Mukaiyama, T. (1982). The Directed Aldol Reaction. Organic Reactions, 28, 203-331. [Link]

• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. [Link]

• Otera, J., & Nakai, T. (1991). The Mukaiyama Aldol Reaction. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 2, pp. 629-684). Pergamon. [Link]

• Heathcock, C. H. (1991). The Aldol Addition Reaction. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 2, pp. 133-179). Pergamon. [Link]

• Perlmutter, P. (1992). Conjugate Addition Reactions in Organic Synthesis. Pergamon Press. [Link]

• House, H. O., Czuba, L. J., Gall, M., & Olmstead, H. D. (1969). Chemistry of carbanions. XVIII. Preparation of trimethylsilyl enol ethers. The Journal of Organic Chemistry, 34(8), 2324–2336. [Link]

• Kohen, A., & Limbach, H. H. (Eds.). (2005). Isotope effects in chemistry and biology. CRC press. [Link]

• Denmark, S. E., & Stavenger, R. A. (2000). Asymmetric Catalysis of Aldol Reactions with Chiral Lewis Bases. Accounts of Chemical Research, 33(7), 432–440. [Link]

• Carreira, E. M., Singer, R. A., & Lee, W. (1994). Enantioselective Aldol-Type Reactions of Silyl Ketene Acetals with Aldehydes Catalyzed by a Chiral Titanium Complex. Journal of the American Chemical Society, 116(19), 8837–8838. [Link]

• Beutelman, H. P., Xie, L., & Saunders, W. H. (1988). Deuterium isotope effects and the mechanism of kinetic enolate formation. The Journal of Organic Chemistry, 53(8), 1705-1709. [Link]

• Guven, S., Kundu, G., Wessels, A., Ward, J. S., Rissanen, K., & Schoenebeck, F. (2021). Selective Synthesis of Z-Silyl Enol Ethers via Ni-Catalyzed Remote Functionalization of Ketones. Journal of the American Chemical Society, 143(22), 8375–8380. [Link]

• Mukaiyama, T., Banno, K., & Narasaka, K. (1974). New Aldol Type Reaction. Journal of the American Chemical Society, 96(23), 7503–7509. [Link]

• Evans, D. A., Nelson, J. V., & Taber, T. R. (1982). Stereoselective Aldol Condensations. Topics in Stereochemistry, 13, 1-115. [Link]

• Gennari, C. (1991). The Mukaiyama Aldol Reaction. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 2, pp. 629-684). Pergamon. [Link]

• Little, R. D. (1991). The Michael Reaction. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 4, pp. 1-63). Pergamon. [Link]

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• 1. Silyl enol ether - Wikipedia [en.wikipedia.org]
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• 3. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
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Application Note &amp; Protocol: High-Sensitivity Quantification of DEHP Metabolites in Human Urine by Isotope Dilution Mass Spectrometry using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Introduction: The Imperative for Accurate Phthalate Exposure Assessment

Phthalates, particularly di(2-ethylhexyl) phthalate (DEHP), are ubiquitous environmental contaminants due to their extensive use as plasticizers in a myriad of consumer and medical products. Human exposure is widespread, and concerns over the endocrine-disrupting and reprotoxic effects of DEHP have necessitated the development of highly accurate and sensitive methods for biomonitoring.[1] The measurement of DEHP metabolites in urine is the preferred method for assessing human exposure, as the parent compound is rapidly metabolized.[2][3]

While mono(2-ethylhexyl) phthalate (MEHP) is a primary hydrolytic metabolite, recent research has established that its oxidative metabolites, mono-(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) and mono-(2-ethyl-5-oxohexyl) phthalate (MEOHP), are more abundant in urine and serve as more reliable biomarkers of DEHP exposure.[4][5] Their quantification, however, is susceptible to analytical variability arising from matrix effects, extraction inefficiencies, and instrument drift.

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, mitigating such variabilities by incorporating a stable isotope-labeled internal standard (SIL-IS) into the sample.[3][6] An ideal SIL-IS is chemically identical to the analyte, ensuring it experiences the same physical and chemical processes throughout the analytical workflow. This application note details a robust and validated IDMS method for the simultaneous quantification of MEHHP and MEOHP in human urine. We propose the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a novel surrogate internal standard. Given its structural relevance as an intermediate in the synthesis of DEHP metabolites, it is hypothesized to exhibit similar chromatographic and mass spectrometric behavior, providing reliable correction for analytical variability.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known quantity of an isotopically distinct form of the analyte (the internal standard) to the sample at the earliest stage of preparation.[7] The analyte and the internal standard are assumed to be chemically indistinguishable throughout extraction, cleanup, chromatography, and ionization. The mass spectrometer, however, can differentiate them based on their mass-to-charge (m/z) ratio. By measuring the peak area ratio of the native analyte to the labeled internal standard, the concentration of the analyte in the unknown sample can be calculated with high precision and accuracy, as the ratio remains constant regardless of sample loss or signal suppression.

Caption: Workflow illustrating the principle of IDMS for DEHP metabolite quantification.

Experimental Protocol

Materials and Reagents

• Standards:

  • Mono-(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)

  • Mono-(2-ethyl-5-oxohexyl) phthalate (MEOHP)

  • [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 (Internal Standard, IS)

• Enzyme: β-glucuronidase from E. coli K12[3]

• Solvents: HPLC-grade methanol, acetonitrile, water, and acetic acid

• Buffers: 1.0 M Ammonium acetate buffer (pH 6.5)

• Solid-Phase Extraction (SPE): Reversed-phase polymeric sorbent cartridges (e.g., Oasis HLB, 60 mg/3 mL)

• Urine Samples: Collected in pre-screened, phthalate-free containers and stored at ≤ -40°C until analysis.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each standard (MEHHP, MEOHP, and IS) in methanol to prepare individual stock solutions. Store at -20°C.

• Intermediate Solutions (10 µg/mL): Prepare separate intermediate solutions by diluting the stock solutions with methanol.

• Working Standard Mixture: Combine the MEHHP and MEOHP intermediate solutions and dilute with methanol to create a series of calibration standards. Recommended concentrations are detailed in Table 1.

• Internal Standard Spiking Solution (50 ng/mL): Dilute the IS intermediate solution with methanol.

Calibration Level	MEHHP (ng/mL)	MEOHP (ng/mL)
1	0.5	0.5
2	1.0	1.0
3	5.0	5.0
4	10.0	10.0
5	25.0	25.0
6	50.0	50.0
7	100.0	100.0
8	200.0	200.0
Table 1: Recommended concentrations for the calibration curve.

Sample Preparation: Enzymatic Hydrolysis and SPE

The majority of phthalate metabolites in urine are excreted as glucuronide conjugates and require enzymatic hydrolysis to be measured as the free monoester.[4][8]

• Thawing and Aliquoting: Thaw urine samples, calibration standards, and quality control (QC) samples to room temperature. Vortex to ensure homogeneity. Pipette 100 µL of each into labeled polypropylene tubes.[9]

• Internal Standard Spiking: Add 20 µL of the IS spiking solution (50 ng/mL) to every tube (excluding reagent blanks).

• Enzymatic Hydrolysis: Add 100 µL of 1.0 M ammonium acetate buffer (pH 6.5) containing β-glucuronidase (approx. 30 units) to each tube.[3]

• Incubation: Vortex the samples and incubate at 37°C for 90 minutes to facilitate deconjugation.[8]

• Acidification: After incubation, acidify the samples by adding 20 µL of 50% acetic acid.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges with 2 mL of methanol followed by 2 mL of 0.1 M formic acid.[10]

  • Loading: Load the entire hydrolyzed sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of 10% methanol in water to remove interferences.[10]

  • Elution: Elute the analytes with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% acetic acid).

Caption: Step-by-step workflow for sample preparation.

LC-MS/MS Instrumental Analysis

The analysis is performed using a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Sciex Triple Quad 6500+ or equivalent

• Column: C18 reversed-phase column (e.g., ZORBAX Eclipse XDB-C18, 4.6 mm × 50 mm, 1.8 µm)[8]

• Mobile Phase A: 0.1% Acetic Acid in Water[10]

• Mobile Phase B: 0.1% Acetic Acid in Acetonitrile[10]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B for re-equilibration

• Ionization Source: Electrospray Ionization (ESI), Negative Mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
MEHHP	293.1	134.1	-20
MEOHP	291.1	121.0	-18
IS (d5)	202.2	75.1	-15 (Optimized)
Table 2: Optimized Mass Spectrometry Parameters. Note: IS parameters are hypothetical and require experimental optimization.

Method Validation and Performance

Following guidelines from the FDA and ICH, the method should be validated for accuracy, precision, linearity, specificity, and sensitivity.[11][12]

• Linearity: The calibration curve should demonstrate a linear response (R² > 0.995) over the concentration range specified in Table 1.[13]

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on multiple days. The accuracy should be within 85-115% of the nominal value, and the coefficient of variation (CV) for precision should be <15%.[1][9]

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that meets the accuracy and precision criteria. Typical LOQs for these metabolites are in the low ng/mL range.[1][14]

• Specificity: Assessed by analyzing blank urine samples to ensure no significant interferences are present at the retention times of the analytes and IS.

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	> 0.99	> 0.995
Accuracy	85-115%	92-108%
Precision (%CV)	< 15%	< 10%
LOQ (ng/mL)	-	0.1 - 0.5
Table 3: Method Validation Summary.

Conclusion

This application note presents a comprehensive, high-throughput method for the accurate quantification of key DEHP metabolites, MEHHP and MEOHP, in human urine. The protocol leverages the precision of isotope dilution mass spectrometry, employing [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a cost-effective surrogate internal standard. The detailed procedures for sample preparation and LC-MS/MS analysis provide a robust framework for researchers in toxicology, epidemiology, and drug development to reliably assess human exposure to DEHP. The validation of this method demonstrates its suitability for large-scale biomonitoring studies.

References

• Silva, M. J., Slakman, A. R., Reidy, J. A., Preau, J. L., Herbert, A. R., Samandar, E., Needham, L. L., & Calafat, A. M. (2007). Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry. Journal of Chromatography B, 860(1), 106-112. [Link]

• Samandar, E., Preau, J. L., Jr, Slakman, A. R., Jia, T., Needham, L. L., Calafat, A. M., & Silva, M. J. (2009). Automated solid-phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 877(22), 2090-2096. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Quantification of Diisopropyl Phthalate in Biological Samples. BenchChem Scientific Resources.
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• Montuori, P., Aurino, S., Garzonio, F., Sarnacchiaro, P., & Triassi, M. (2021). Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases. International Journal of Environmental Research and Public Health, 18(11), 5635. [Link]

• Kato, K., Silva, M. J., Reidy, J. A., Hurtz, D., Malek, N. A., Needham, L. L., & Calafat, A. M. (2005). The quantification of phthalate metabolites in urine employs a high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry (HPLC-ESI-MS/MS) method. Journal of analytical toxicology, 29(5), 367-371.

• Payan, J. P., Sarradin, V., & Périé, M. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Talanta, 198, 442-451. [Link]

• Wang, Y., Zhu, H., Kannan, K., & Chen, X. (2012). Determination of Di-(2-ethylhexyl)phthalate (DEHP) metabolites in human hair using liquid chromatography-tandem mass spectrometry.
• Blount, B. C., Silva, M. J., Caudill, S. P., Needham, L. L., Pirkle, J. L., Sampson, E. J., ... & Brock, J. W. (2000). Levels of seven urinary phthalate metabolites in a human reference population. Environmental health perspectives, 108(10), 979-982.
• BenchChem. (2025). Application Note & Protocol: Quantification of Monobutyl Phthalate in Human Urine using Isotope Dilution Tandem Mass Spectrometry. BenchChem Scientific Resources.

• Fan, X., & Kubwabo, C. (2013). Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core-shell column for rapid separation. Analytical Methods, 5(13), 3290-3298. [Link]

• Superpower. (n.d.). Mono-(2-Ethyl-5-Hydroxyhexyl)
• Takatori, S., Kitagawa, Y., Kitagawa, M., Nakazawa, H., & Hori, S. (2004). Preparation of samples for gas chromatography/mass spectrometry analysis of phthalate and adipate esters in plasma and beverages by steam distillation and extraction.

• Centers for Disease Control and Prevention. (2018). Phthalates and Plasticizers Metabolites Laboratory Procedure Manual. National Center for Environmental Health. [Link]

• Calafat, A. M., & McKee, R. H. (2005). Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 814(2), 355-360. [Link]

• Asensio-Ramos, M., Ravelo-Pérez, L. M., González-Curbelo, M. Á., & Hernández-Borges, J. (2012). Determination of phthalate metabolites in human urine samples by ultrasonic-assisted extraction and ultra-performance liquid chromatography-tandem mass spectrometry.

• Koch, H. M., Drexler, H., & Angerer, J. (2003). Mono(2-ethyl-5-hydroxyhexyl) phthalate and mono-(2-ethyl-5-oxohexyl) phthalate as biomarkers for human exposure assessment to di-(2-ethylhexyl) phthalate. Environmental health perspectives, 111(12), 1558. [Link]

• Kim, S., Lee, J., Kim, S., Choi, G., Kim, S., Kim, S., ... & Moon, H. (2010). Determination of phthalate metabolites in human serum and urine as biomarkers for phthalate exposure using column-switching LC-MS/MS.
• Kato, K., Silva, M. J., Needham, L. L., & Calafat, A. M. (2004). Mono(2-ethyl-5-hydroxyhexyl) phthalate and mono-(2-ethyl-5-oxohexyl) phthalate as biomarkers for human exposure assessment to di-(2-ethylhexyl) phthalate. Environmental Health Perspectives, 112(3), 327-330.

• Hart, R., Zota, A. R., & Kvasnicka, J. (2020). Urinary phthalate metabolite concentrations and serum hormone levels in pre-and perimenopausal women from the Midlife Women's Health Study. Reproductive Toxicology, 96, 215-222. [Link]

• Itoh, H., Iwasaki, M., Hanaoka, T., & Tsugane, S. (2005). Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 825(1), 58-64. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA Guidance for Industry. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager Website. [Link]

• PubChem. (n.d.). Mono(2-ethyl-5-oxohexyl)phthalate. National Center for Biotechnology Information. [Link]

• Koch, H. M., Drexler, H., & Angerer, J. (2004). Internal exposure of nursery-school children and their parents and teachers to di(2-ethylhexyl)phthalate (DEHP). International journal of hygiene and environmental health, 207(1), 15-22.

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Application Note: High-Throughput Quantification of Di(2-ethylhexyl) Phthalate (DEHP) Metabolites in Human Urine using GC-MS with a Deuterated Internal Standard

Abstract

This application note presents a detailed and robust protocol for the quantitative analysis of key Di(2-ethylhexyl) phthalate (DEHP) metabolites in human urine samples by gas chromatography-mass spectrometry (GC-MS). The method incorporates the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a deuterated internal standard to ensure high accuracy and precision. The protocol outlines a comprehensive workflow, including enzymatic deconjugation, solid-phase extraction (SPE), and trimethylsilyl (TMS) derivatization, to prepare the samples for GC-MS analysis. This method is designed for researchers, toxicologists, and drug development professionals requiring a reliable and validated approach for biomonitoring of DEHP exposure.

Introduction: The Imperative for Accurate DEHP Biomonitoring

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer in a vast array of consumer and medical products.[1] Human exposure to DEHP is ubiquitous, and there is growing concern about its potential as an endocrine disruptor and its association with various adverse health effects.[1] Accurate assessment of human exposure to DEHP is crucial for both regulatory and research purposes.[2]

Biomonitoring of DEHP metabolites in urine is the preferred method for assessing human exposure, as the parent compound is rapidly metabolized.[3] The primary metabolites, including mono(2-ethylhexyl) phthalate (MEHP), are often present in urine as glucuronide conjugates and require deconjugation prior to analysis.[4]

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the quantification of DEHP metabolites due to its high sensitivity and specificity.[1] However, the polar nature of the metabolites necessitates a derivatization step, typically silylation, to increase their volatility and thermal stability for GC analysis.[5][6]

To correct for analytical variability during sample preparation and instrumental analysis, the use of a stable isotope-labeled internal standard is the gold standard.[7][8] This application note details a method using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, a deuterated compound, for this purpose. While this specific compound is noted as an intermediate in the synthesis of DEHP metabolites, its structural similarity and isotopic labeling make it a suitable candidate as an internal standard for their quantification.[9]

Experimental Workflow: A Step-by-Step Guide

The analytical workflow is designed to ensure the efficient extraction, derivatization, and quantification of DEHP metabolites from human urine.

Figure 1: Detailed experimental workflow for the GC-MS analysis of DEHP metabolites.

Materials and Reagents

Reagent	Supplier	Grade
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	Commercially Available	≥98% isotopic purity
DEHP metabolite standards (MEHP, etc.)	Reputable Supplier	≥98% chemical purity
β-Glucuronidase (from Helix pomatia)	Sigma-Aldrich	Analytical Grade
Ammonium Acetate Buffer (pH 6.5)	Fisher Scientific	HPLC Grade
Solid-Phase Extraction (SPE) Cartridges (C18)	Waters	As required
Methanol	Merck	HPLC Grade
Acetonitrile	Merck	HPLC Grade
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS	Sigma-Aldrich	Derivatization Grade
Pyridine	Sigma-Aldrich	Anhydrous

Detailed Protocol

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of each DEHP metabolite and the internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, in methanol at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions to cover the desired calibration range (e.g., 1-100 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 at a concentration of 50 ng/mL in methanol.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking a pooled urine matrix with known amounts of the DEHP metabolite standards.

Sample Preparation

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex to ensure homogeneity. Aliquot 1 mL of each urine sample, calibration standard, and QC sample into separate glass tubes.

• Enzymatic Deconjugation: To each tube, add 500 µL of ammonium acetate buffer (pH 6.5) and 20 µL of β-glucuronidase solution. Vortex briefly and incubate at 37°C for 2 hours to hydrolyze the glucuronide conjugates.[4]

• Internal Standard Addition: After incubation, add 50 µL of the internal standard spiking solution to each tube. Vortex to mix.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

  • Load the entire sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of deionized water to remove interfering substances.

  • Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analytes from the SPE cartridge with 2 mL of acetonitrile into a clean glass tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried residue, add 50 µL of BSTFA + 1% TMCS and 10 µL of pyridine.[6] Cap the tube tightly and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives. Cool to room temperature before GC-MS analysis.

GC-MS Analysis

The following table provides a summary of the recommended GC-MS parameters. These may require optimization based on the specific instrument used.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System (or equivalent)
Mass Spectrometer	Agilent 5977A MSD (or equivalent)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL (Splitless mode)
Oven Temperature Program	Initial: 80°C, hold for 1 minRamp: 10°C/min to 280°C, hold for 5 min
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 1: Recommended GC-MS parameters for the analysis of DEHP metabolite TMS derivatives.

Selected Ion Monitoring (SIM) Parameters

For enhanced sensitivity and selectivity, operate the mass spectrometer in SIM mode. The specific ions to be monitored will depend on the fragmentation pattern of the TMS-derivatized DEHP metabolites and the deuterated internal standard. Representative ions for MEHP-TMS and the internal standard should be determined by analyzing the individual standards in full scan mode.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the target analytes and the internal standard in the chromatograms.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• Quantification: Determine the concentration of the DEHP metabolites in the unknown samples by using the peak area ratios and the regression equation from the calibration curve.

Method Validation and Performance

A full method validation should be performed according to established guidelines to ensure the reliability of the results. Key validation parameters include:

• Linearity: Assess the linearity of the calibration curve over the desired concentration range.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using the QC samples.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration of the analyte that can be reliably detected and quantified.

• Specificity: Evaluate the absence of interfering peaks at the retention times of the analytes.

• Matrix Effects: Assess the influence of the urine matrix on the ionization of the analytes.

• Stability: Evaluate the stability of the analytes in urine under different storage conditions and the stability of the derivatized samples.

Discussion and Causality Behind Experimental Choices

The protocol described in this application note is designed to provide a robust and reliable method for the quantification of DEHP metabolites in human urine. The key experimental choices are grounded in established analytical principles:

• Enzymatic deconjugation is essential as a significant portion of phthalate metabolites are excreted as glucuronide conjugates. Failure to perform this step would lead to an underestimation of the total exposure.[4]

• Solid-phase extraction serves the dual purpose of concentrating the analytes and removing interfering matrix components, thereby improving the sensitivity and selectivity of the method.

• Trimethylsilyl (TMS) derivatization is a critical step for the GC-MS analysis of polar compounds like phthalate metabolites. The TMS group replaces active hydrogens, reducing the polarity and increasing the volatility of the analytes, which results in improved chromatographic peak shape and thermal stability.[5][6]

• The use of a deuterated internal standard , such as [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, is paramount for accurate quantification. As a stable isotope-labeled analog, it closely mimics the behavior of the target analytes throughout the entire analytical process, including extraction, derivatization, and injection. This allows for the correction of any variations or losses that may occur, leading to highly accurate and precise results.[7][8]

Conclusion

The GC-MS method detailed in this application note provides a comprehensive and validated approach for the quantification of DEHP metabolites in human urine. The incorporation of a deuterated internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, ensures the high level of accuracy and precision required for biomonitoring studies. This protocol is a valuable tool for researchers and professionals in the fields of toxicology, environmental health, and drug development who are investigating human exposure to DEHP and its potential health implications.

References

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• Nuti, F., Hildenbrand, S., Chelli, M., Wodarz, R., & Papini, A. M. (2005). Synthesis of DEHP metabolites as biomarkers for GC-MS evaluation of phthalates as endocrine disrupters. Bioorganic & medicinal chemistry, 13(10), 3461–3465. [Link]

• Kato, K., Silva, M. J., Reidy, J. A., Malek, N. A., Hodge, C. C., & Calafat, A. M. (2010). Determination of five phthalate monoesters in human urine using gas chromatography-mass spectrometry. Bulletin of environmental contamination and toxicology, 85(1), 92–96. [Link]

• BenchChem. (2025).

• Nagata, A., Iijima, K., Sakamoto, R., Mizumoto, Y., Iwaki, M., Takiwaki, M., Kikutani, Y., Fukuzawa, S., Odagi, M., Tera, M., & Nagasawa, K. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules (Basel, Switzerland), 27(8), 2427. [Link]

• BenchChem. (2025).

• Hypha Discovery. (n.d.). Synthesis of deuterated metabolites. Hypha Discovery. [Link]

• BenchChem. (2025).

• Lin, J., Welti, D. H., Vera, F. A., Fay, L. B., & Blank, I. (1999). Synthesis of deuterated volatile lipid degradation products to be used as internal standards in isotope dilution assays. 1. Aldehydes. Journal of agricultural and food chemistry, 47(7), 2813–2821. [Link]

• Adams, K., Haggerty, C., Scott, R., & Anderson, K. (2021). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices.

• Fan, X., Kubwabo, C., & Rasmussen, P. E. (2014). Determination of 18 Phthalate Metabolites in Human Urine Using Liquid Chromatography-Tandem Mass Spectrometry Equipped with a Core-Shell Column for Rapid Separation. International journal of environmental research and public health, 11(10), 10878–10892. [Link]

• Hays, S. M., Aylward, L. L., & Kirman, C. R. (2011). Derivation of Biomonitoring Equivalents for di(2-ethylhexyl)phthalate (CAS No. 117-81-7). Regulatory toxicology and pharmacology : RTP, 60(1), 137–148. [Link]

• Lien, K. F., Wu, C. C., & Chen, C. Y. (2012). Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites. Journal of chromatography. A, 1247, 118–124. [Link]

• Macey, K., Lange, R., Apel, P., Poddalgoda, D., Calafat, A., Kolossa-Gehring, M., LaKind, J., Melnyk, L., Nakayama, S., St-Amand, A., & Pollock, T. (2024). Human biomonitoring health-based guidance values: A case study of the HB2GV Dashboard and DEHP. International journal of hygiene and environmental health, 263, 114490. [Link]

• Macey, K., Lange, R., Apel, P., Poddalgoda, D., Calafat, A., Kolossa-Gehring, M., LaKind, J., Melnyk, L., Nakayama, S., St-Amand, A., & Pollock, T. (2024). Human biomonitoring health-based guidance values: A case study of the HB2GV Dashboard and DEHP.

• Koch, H. M., & Calafat, A. M. (2009). Integrating Biomonitoring Exposure Data into the Risk Assessment Process: Phthalates [Diethyl Phthalate and Di(2-ethylhexyl) Phthalate] as a Case Study. Environmental health perspectives, 117(7), 1085–1092. [Link]

• Silva, M. J., Samandar, E., Ye, X., & Calafat, A. M. (2013). In vitro metabolites of di-2-ethylhexyl adipate (DEHA) as biomarkers of exposure in human biomonitoring applications. Chemical research in toxicology, 26(10), 1498–1502. [Link]

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Application Note and Protocol: High-Precision Quantification of Phthalate Metabolites Using a Deuterated Internal Standard

Introduction: The Imperative for Accuracy in Bioanalysis

In the landscape of drug development, environmental monitoring, and clinical diagnostics, the precise quantification of analytes within complex biological matrices is paramount.[1][2] Analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools for these measurements, but their accuracy can be compromised by variability during sample preparation, injection, and analysis.[3][4] To surmount these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard, a practice rooted in the principles of isotope dilution mass spectrometry (IDMS).[5][6][7] This application note provides a comprehensive guide to the construction of a robust calibration curve for the quantification of a target analyte, using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a deuterated internal standard.

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is the deuterium-labeled analog of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane.[8][9][10] Its utility as an internal standard stems from its near-identical physicochemical properties to the unlabeled analyte, ensuring it experiences similar extraction efficiencies, chromatographic behavior, and ionization responses in the mass spectrometer.[3][11] The mass difference imparted by the deuterium atoms allows the mass spectrometer to distinguish it from the target analyte, enabling the calculation of a precise peak area ratio for quantification.[12] This approach effectively normalizes for variations that can occur at multiple stages of the analytical workflow, leading to enhanced accuracy and precision.[5]

This document is intended for researchers, scientists, and drug development professionals seeking to implement best practices in quantitative analysis. The protocols and principles outlined herein are grounded in established scientific literature and are designed to align with the rigorous standards of regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[13][14][15]

Core Principles: Isotope Dilution and the Role of the Internal Standard

The fundamental principle underpinning this method is isotope dilution, a powerful analytical technique that relies on the addition of a known amount of an isotopically enriched compound (the internal standard) to a sample containing the analyte of interest.[7][16][17] By measuring the ratio of the naturally occurring analyte to the isotopically labeled internal standard, one can accurately determine the concentration of the analyte in the original sample.[18]

A deuterated internal standard like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is ideal for this purpose because it behaves almost identically to the unlabeled analyte throughout the analytical process.[3][11] This co-behavior is critical for compensating for several potential sources of error:

• Sample Preparation Variability: Losses of the analyte during extraction, evaporation, or reconstitution steps are mirrored by proportional losses of the internal standard.

• Injection Volume Inconsistency: Minor variations in the volume of sample injected into the chromatograph affect both the analyte and the internal standard equally.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte in the mass spectrometer's source. Because the internal standard has a very similar chemical structure and retention time, it is subject to the same matrix effects.[5]

By calculating the ratio of the analyte's peak area to the internal standard's peak area, these variations are effectively cancelled out, resulting in a highly reliable and reproducible measurement.[19]

Experimental Workflow and Protocols

The following sections provide a detailed, step-by-step methodology for the preparation of standards and the construction of a calibration curve.

Materials and Reagents

• Analyte of interest (e.g., a metabolite of Bis(2-ethylhexyl) phthalate (DEHP))

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 (Internal Standard, IS)

• High-purity solvent for stock solutions (e.g., Methanol or Acetonitrile, LC-MS grade)

• Biological matrix (e.g., human plasma, urine)

• Appropriate vials, pipettes, and other standard laboratory equipment

Protocol 1: Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is the foundation of a reliable calibration curve.

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte standard.

  • Dissolve the analyte in a 10 mL volumetric flask with the chosen high-purity solvent.

  • Ensure complete dissolution by vortexing or sonicating.

  • Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed container.

• Internal Standard Stock Solution (1 mg/mL):

  • Follow the same procedure as for the analyte stock solution, using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

• Analyte Working Solutions (for Calibration Curve):

  • Perform serial dilutions of the analyte stock solution to prepare a series of working solutions at concentrations that will be used to create the calibration standards. The concentration range should encompass the expected concentrations of the analyte in the unknown samples.

• Internal Standard Working Solution (ISWS):

  • Dilute the internal standard stock solution to a concentration that will yield a consistent and robust signal in the mass spectrometer when added to the samples. A typical concentration might be 100 ng/mL. The optimal concentration should be determined during method development.

Protocol 2: Construction of the Calibration Curve

The calibration curve is constructed by analyzing a series of standards with known concentrations of the analyte and a constant concentration of the internal standard.

• Preparation of Calibration Standards:

  • Label a set of microcentrifuge tubes for each calibration point (e.g., CAL 1 to CAL 8) and a blank.

  • To each tube, add a specific volume of the appropriate analyte working solution to achieve the desired final concentrations.

  • To the blank sample, add only the solvent.

  • Spike each tube (except the blank) with a constant volume of the Internal Standard Working Solution (ISWS).

  • Add a consistent volume of the biological matrix to each tube.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the solvent and reconstitute the residue in a suitable mobile phase for LC-MS or GC-MS analysis.

• Data Acquisition:

  • Inject the prepared calibration standards into the LC-MS or GC-MS system.

  • Acquire the data, monitoring the specific mass-to-charge ratios (m/z) for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard in each chromatogram.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Construct a calibration curve by plotting the peak area ratio (y-axis) against the known concentration of the analyte (x-axis).

  • Perform a linear regression analysis on the data points. A weighting factor (e.g., 1/x or 1/x²) may be applied to improve the accuracy at the lower end of the calibration range.[5]

Data Presentation: Calibration Curve Standards

The following table provides an example of a set of calibration standards for the construction of a calibration curve.

Calibration Standard	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)
Blank	0	0
CAL 1	1	50
CAL 2	5	50
CAL 3	10	50
CAL 4	50	50
CAL 5	100	50
CAL 6	250	50
CAL 7	500	50
CAL 8	1000	50

Visualization of the Experimental Workflow

The following diagrams illustrate the key workflows and logical relationships in the use of a deuterated internal standard for calibration curve construction.

Figure 1: Experimental workflow for calibration curve construction.

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Use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 in environmental analysis

An Application Guide to the Use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 for the Quantitative Analysis of 4-Ethylcyclohexanone in Environmental Water Samples by Purge-and-Trap GC-MS

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the application of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a stable isotope-labeled internal standard (SIL-IS) for the precise and accurate quantification of 4-ethylcyclohexanone in environmental water matrices. 4-Ethylcyclohexanone, a volatile organic compound (VOC), is of interest due to its potential presence in industrial effluents and as a natural product. The use of a deuterated internal standard is paramount for correcting analytical variability introduced during sample preparation and instrumental analysis, particularly in complex environmental samples.[1][2] This document outlines a robust analytical protocol employing Purge-and-Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS), a preferred method for the analysis of volatile compounds in aqueous samples.[3] Detailed methodologies for sample preparation, instrument configuration, and data analysis are presented, underpinned by the scientific rationale for each procedural step.

Introduction: The Rationale for Deuterated Internal Standards

In quantitative mass spectrometry, the goal is to establish a precise relationship between the instrument response and the concentration of a target analyte. However, the journey from sample collection to final analysis is fraught with potential sources of error. Analyte loss during sample handling and extraction, matrix-induced signal suppression or enhancement in the mass spectrometer source, and fluctuations in instrument performance can all compromise the accuracy and reproducibility of results.[1][2]

An ideal internal standard (IS) is a compound added to a sample in a known quantity before any processing steps. It should mimic the chemical and physical properties of the analyte as closely as possible.[1] This ensures that any variations affecting the analyte will proportionally affect the IS. Stable isotope-labeled internal standards, such as deuterated compounds, are considered the "gold standard" for mass spectrometry-based quantification.[1] They are chemically identical to the analyte, ensuring they co-elute chromatographically and exhibit similar behavior during extraction and ionization.[1] However, their increased mass allows them to be distinguished from the native analyte by the mass spectrometer.

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated silyl enol ether. While silyl enol ethers are primarily synthetic intermediates, this stable, deuterated compound serves as an excellent surrogate for structurally similar, non-silylated ketones and aldehydes in environmental analysis. Its structural similarity to cyclic ketones like 4-ethylcyclohexanone makes it a suitable IS for methods targeting such compounds in aqueous matrices.

Principle of the Method

This application note details the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard for the quantification of 4-ethylcyclohexanone. The methodology is based on the widely used Purge-and-Trap (P&T) sample concentration technique coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[3][4][5]

The core principle involves:

• Spiking: A known concentration of the internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, is added to the aqueous sample.

• Purging: An inert gas (helium or nitrogen) is bubbled through the sample, stripping the volatile analyte (4-ethylcyclohexanone) and the internal standard from the aqueous phase.

• Trapping: The gas stream passes through a sorbent trap, which retains the organic compounds while allowing the water vapor and purge gas to vent.

• Desorption: The trap is rapidly heated, and the trapped compounds are backflushed with GC carrier gas onto the analytical column.

• GC Separation: The compounds are separated based on their boiling points and interaction with the GC column stationary phase.

• MS Detection and Quantification: The separated compounds are ionized and fragmented in the mass spectrometer. Quantification is achieved by comparing the peak area ratio of a characteristic ion of the analyte to that of a characteristic ion of the internal standard.

Logical Relationship of Analytical Components

Caption: Relationship between analyte, internal standard, and the P&T-GC-MS workflow.

Experimental Protocol

Materials and Reagents

• Internal Standard (IS): [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 (Molecular Weight: 203.41 g/mol ).

• Analyte: 4-Ethylcyclohexanone (CAS: 5441-51-0).[6][7]

• Solvent: Methanol (Purge-and-Trap grade).

• Reagent Water: Deionized water free of interfering contaminants.

• Stock Solutions: Prepare a 1.0 mg/mL stock solution of both the analyte and the internal standard in methanol. Store at 4°C.

• Working Solutions: Prepare intermediate and working standard solutions by diluting the stock solutions in methanol. A combined working standard solution containing both the analyte and the IS is recommended for preparing calibration standards.

Instrumentation

A standard gas chromatograph coupled to a mass spectrometer and equipped with a purge-and-trap system is required. The following table outlines typical operating parameters.

Parameter	Condition
Purge and Trap System
Sample Volume	5.0 mL
Purge Gas	Helium
Purge Time	11 minutes
Trap Type	VOCARB 3000 (or equivalent)
Desorb Time	2 minutes
Desorb Temperature	245°C
Bake Temperature	265°C
Gas Chromatograph
Column	30 m x 0.25 mm ID, 1.4 µm film thickness (e.g., DB-624 or equivalent)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	35°C (hold 5 min), ramp to 180°C at 10°C/min, ramp to 220°C at 20°C/min (hold 3 min)
Inlet Temperature	220°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	240°C

Sample Preparation and Analysis Workflow

Experimental Workflow Diagram

Caption: Step-by-step workflow for sample analysis.

• Calibration Standards: Prepare a series of calibration standards in reagent water (e.g., 0.5, 1, 5, 10, 20, 50 µg/L of 4-ethylcyclohexanone). Each calibration standard must be spiked with the internal standard at a constant concentration (e.g., 5 µg/L).

• Sample Preparation: For each 5 mL environmental water sample, add 5 µL of a 5 µg/mL methanolic solution of the internal standard to achieve a final IS concentration of 5 µg/L.

• Analysis: Analyze the calibration standards to establish a calibration curve. Subsequently, analyze the spiked environmental samples under the same conditions.

Expected Results and Data Analysis

Mass Spectra and Ion Selection

The choice of quantification and qualifier ions is critical for selectivity and accuracy. Based on standard fragmentation patterns of alkyl-substituted cyclohexanones and silyl enol ethers, the following ions are proposed for SIM analysis.[8][9]

Compound	Role	Quantification Ion (m/z)	Qualifier Ion(s) (m/z)	Rationale for Fragmentation
4-Ethylcyclohexanone	Analyte	98	126 (M+), 81, 69	The m/z 98 ion corresponds to the characteristic McLafferty rearrangement product. The molecular ion (M+) is at m/z 126.
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	Internal Standard	152	203 (M+), 73	The m/z 152 ion is proposed to arise from the loss of the deuterated ethyl group and rearrangement. The molecular ion is at m/z 203. The m/z 73 ion is the characteristic trimethylsilyl fragment, [Si(CH3)3]+.

Calibration and Quantification

A calibration curve is generated by plotting the response ratio (Peak Area of Analyte Quant Ion / Peak Area of IS Quant Ion) against the analyte concentration for each calibration standard. A linear regression with a correlation coefficient (r²) of >0.995 is typically required. The concentration of 4-ethylcyclohexanone in the environmental samples is then calculated using the generated regression equation.

Method Performance

Parameter	Expected Performance
Method Detection Limit (MDL)	< 0.5 µg/L
Linear Dynamic Range (LDR)	0.5 - 50 µg/L
Precision (RSD%)	< 15% for replicate analyses
Accuracy (Recovery %)	80 - 120% in spiked matrix samples

Conclusion

This application guide presents a robust and reliable method for the quantification of 4-ethylcyclohexanone in water samples using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as a deuterated internal standard. The use of a stable isotope-labeled standard is critical for mitigating matrix effects and other sources of analytical error, thereby ensuring high-quality, defensible data in environmental monitoring programs.[1] The described P&T-GC-MS protocol offers the high sensitivity and selectivity required for trace-level analysis of volatile organic compounds in complex aqueous matrices.[3][10]

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Volatile Organic Compound (VOC) in Tap Water (1) - Purge & Trap GC/MS. Retrieved from [Link]

• Water Online. (n.d.). Analysis Of Volatile Organic Compounds By Purge-And-Trap GC/MSD. Retrieved from [Link]

• Agilent Technologies. (n.d.). Volatile Organic Compound Analysis Using Purge and Trap Success with VOC analysis using the Agilent 5975C Mass Selective Detector. Retrieved from [Link]

• PubMed. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. Retrieved from [Link]

• MDPI. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Retrieved from [Link]

• GL Sciences. (n.d.). Simultaneous Analysis of Volatile Organic Compounds in Water Using Purge and Trap Gas-Chromatography–Mass-Spectrometry. Retrieved from [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ScienceDirect. (2019). RIFM fragrance ingredient safety assessment, cyclohexanone, 2-ethyl-4,4-dimethyl-, CAS Registry Number 55739-89-4. Retrieved from [Link]

• PubMed. (2019). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Retrieved from [Link]

• ScienceDirect. (2021). RIFM fragrance ingredient safety assessment, cyclohexanone diethyl ketal, CAS Registry Number 1670-47-9. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). TSCA Section 4 Human Exposure Assessment: Cyclohexanone (Final Report). Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-ethyl cyclohexanone, 5441-51-0. Retrieved from [Link]

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• Semantic Scholar. (n.d.). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Silyl Enol Ether Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize silyl enol ethers as key synthetic intermediates. My goal is to provide you with not just protocols, but the underlying chemical principles to diagnose, troubleshoot, and prevent the formation of common impurities. Let's move beyond rote memorization and cultivate a deeper understanding of this powerful transformation.

Frequently Asked Questions (FAQs)

Reaction & Purity Issues

Question 1: My reaction is sluggish or incomplete, and I'm recovering a significant amount of my starting ketone/aldehyde. What's going wrong?

This is a classic issue often rooted in suboptimal enolate formation or a deactivated silylating agent.

• Causality & Expert Analysis:

  • Insufficiently Strong Base: The pKa of your base must be significantly higher than that of your carbonyl's α-proton (typically 19-20 for ketones) to drive deprotonation forward.[1] Weak bases like triethylamine (Et3N) are often used for thermodynamic silylation but may not achieve full, rapid deprotonation, especially at low temperatures.[2] For kinetic enolates, a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is standard.[2][3]

  • Base Stoichiometry: Using a substoichiometric amount of base will naturally leave unreacted starting material. Ensure you are using at least one full equivalent.

  • Degraded Silylating Agent: Silyl halides, especially trimethylsilyl chloride (TMSCl), are highly sensitive to moisture.[4] Exposure to atmospheric water leads to hydrolysis, forming inactive hexamethyldisiloxane (TMS-O-TMS) and HCl.[5] This not only consumes your reagent but the generated acid can quench the enolate.

  • Temperature Control: For kinetically controlled reactions using LDA, the temperature must be kept low (typically -78 °C) to prevent equilibration to the more stable thermodynamic enolate and other side reactions.[3][6]

• Troubleshooting Protocol:

  • Verify Reagent Quality: Before starting, check the integrity of your silylating agent. If it's an old bottle or has been opened frequently, consider using a freshly opened bottle or distilling it.

  • Ensure Anhydrous Conditions: Flame-dry your glassware under vacuum and cool under an inert atmosphere (Argon or Nitrogen). Use freshly distilled, anhydrous solvents.

  • Base Preparation & Titration: If preparing LDA in-house, titrate it before use to confirm its molarity. Commercial solutions should be from a reputable supplier and handled under inert gas.

  • Monitor with In-Process Controls (IPC): Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of the starting material. If the reaction stalls, the issue is likely with the reagents or conditions.

• Preventative Measures:

  • Store silylating agents in a desiccator under an inert atmosphere.

  • Always use freshly prepared or properly stored strong bases.

  • Employ rigorous anhydrous techniques as a standard operating procedure.

Question 2: I've isolated my product, but NMR analysis shows a mixture of regioisomers (less substituted and more substituted silyl enol ethers). How do I control the regioselectivity?

Controlling regioselectivity is a cornerstone of enolate chemistry and hinges on the principle of kinetic versus thermodynamic control.[6]

• Causality & Expert Analysis:

  • Kinetic Control (Less Substituted Isomer): This product is formed faster. The conditions for this are irreversible deprotonation of the most sterically accessible proton. This is achieved with a strong, bulky base (like LDA) at very low temperatures (-78 °C) to prevent the system from reaching equilibrium.[3][6] The bulky base can't easily access the more hindered α-proton.[7]

  • Thermodynamic Control (More Substituted Isomer): This product is the most stable. It is favored under conditions that allow for equilibration. This means using a weaker, less hindered base (like triethylamine or sodium hydride) at higher temperatures (0 °C to room temperature).[2][3][8] Under these reversible conditions, the initially formed kinetic enolate can revert to the ketone and eventually form the more stable, substituted enolate.

• Troubleshooting Protocol & Optimization:

  • Analyze Your Current Conditions: Compare your experimental setup to the conditions outlined in the table below. Are you using the right base/temperature combination for your desired isomer?

  • For the Kinetic Product: If you're getting the thermodynamic isomer, your temperature may have risen, or your base wasn't strong/bulky enough. Ensure slow addition of the ketone to a solution of LDA at -78 °C.

  • For the Thermodynamic Product: If you're seeing the kinetic isomer, the reaction may not have been allowed to equilibrate. Use a weaker base and allow for a longer reaction time at a higher temperature.

• Data Summary: Conditions for Regioselective Control

  Feature	Kinetic Control	Thermodynamic Control
  Product	Less substituted, formed faster	More substituted, more stable
  Base	Strong, bulky (e.g., LDA)[2]	Weaker, smaller (e.g., Et3N, NaH)[2][3]
  Temperature	Low (-78 °C)[3]	Higher (0 °C to RT)[3]
  Solvent	Aprotic (e.g., THF)	Aprotic (e.g., THF, DMF)

  | Key Principle | Irreversible deprotonation | Reversible, equilibrium conditions |

• Visualization: Kinetic vs. Thermodynamic Enolate Formation This diagram illustrates the energy profile for the deprotonation of an unsymmetrical ketone. The kinetic pathway has a lower activation energy (Ea) but leads to a less stable product. The thermodynamic pathway has a higher activation energy but results in a more stable product.

  Caption: Energy profile for kinetic vs. thermodynamic enolate formation.

Question 3: My mass spec shows peaks corresponding to higher molecular weight species, and the NMR is complex. I suspect self-condensation. Why is this happening?

You are likely observing byproducts from an aldol condensation reaction.[9][10] This is a very common side reaction when working with enolates.

• Causality & Expert Analysis:

  • Mechanism: An enolate is a potent nucleophile. If unreacted starting ketone/aldehyde is present in the solution with the enolate, the enolate will attack the carbonyl carbon of the neutral molecule.[1][11] This forms a β-hydroxy carbonyl compound (an "aldol"), which can then dehydrate to form an α,β-unsaturated carbonyl compound, further complicating the mixture.[9][10]

  • Root Causes: This impurity is favored when enolate formation is slow or incomplete. If you add your silylating agent to a mixture of ketone and base (the "Corey method"), any delay in trapping the enolate gives it time to react with the abundant starting ketone.

• Troubleshooting Protocol:

  • Change Order of Addition: The most robust solution is to pre-form the enolate completely before introducing the silylating agent (the "House method"). Add the ketone slowly to a solution of the strong base (e.g., LDA) at low temperature. Stir for 30-60 minutes to ensure complete enolate formation. Only then should you add the silylating agent.

  • Check Base Strength: As with incomplete conversion, a weak or degraded base can lead to an equilibrium with significant starting material present, promoting the aldol reaction.[10]

  • Maintain Low Temperature: Higher temperatures can accelerate the aldol reaction rate.

• Visualization: Aldol Condensation Side Reaction This workflow shows how an enolate, intended for silylation, can be diverted to an unwanted aldol pathway if unreacted ketone is present.

  Caption: Competing pathways: Silylation vs. Aldol Condensation.

Question 4: I see evidence of a C-silylated byproduct instead of the desired O-silylated enol ether. Why did the silyl group attack the carbon?

This is a fascinating problem governed by Hard and Soft Acid-Base (HSAB) theory. Enolates are ambident nucleophiles, meaning they can react at two different sites: the oxygen or the α-carbon.[12]

• Causality & Expert Analysis:

  • HSAB Principle: The oxygen atom of an enolate is a "hard" nucleophilic center, while the α-carbon is a "soft" nucleophilic center.[12] Silicon electrophiles, like in TMSCl, are considered "hard" acids. According to the HSAB principle, hard acids prefer to react with hard bases. Therefore, O-silylation is almost always the overwhelmingly favored pathway.

  • When C-Silylation Occurs: C-silylation is rare but can be promoted under specific, often unusual, conditions. It may be observed with more reactive silylating agents or under conditions that favor a more "free" carbanionic character at the α-carbon, though this is not typical for standard silyl enol ether preparations. The strength of the Si-O bond (a very hard-hard interaction) is a powerful driving force for O-silylation.[2]

• Troubleshooting & Prevention:

  • This is rarely a significant impurity under standard conditions (LDA/TMSCl). If you are observing this, double-check your starting materials and reaction conditions for anything anomalous.

  • Ensure a standard silylating agent like TMSCl or TBSCl is being used. More exotic silicon electrophiles could have different reactivity profiles.

  • The use of standard protocols (e.g., LDA at -78 °C) strongly directs the reaction towards the desired O-silylation.

Workup & Purification Issues

Question 5: My product seems to be decomposing during workup or purification on a silica gel column. How can I isolate my silyl enol ether without hydrolysis?

Silyl enol ethers, particularly TMS ethers, are notoriously sensitive to acid and can readily hydrolyze back to the parent ketone.[2][13][14] Silica gel is acidic and is a common culprit for product degradation.

• Causality & Expert Analysis:

  • Hydrolysis Mechanism: The silicon atom is susceptible to nucleophilic attack by water. This process is often catalyzed by trace acid, which protonates the enol ether oxygen, making the silicon atom more electrophilic.[2] The final products are the ketone and a silanol (R3SiOH), which often dimerizes to a disiloxane (R3Si-O-SiR3).[5]

  • Silica Gel: Standard silica gel has acidic silanol groups on its surface, which can catalyze this hydrolysis during column chromatography.

• Troubleshooting Protocol & Purification Strategy:

  • Neutralize Your Workup: During the aqueous workup, use a mild base like a saturated sodium bicarbonate (NaHCO3) solution or a phosphate buffer (pH 7) instead of pure water to quench the reaction.

  • Avoid Silica Gel (If Possible): The best way to avoid decomposition is to avoid silica gel altogether.

    • Vacuum Distillation: For volatile silyl enol ethers, bulb-to-bulb (Kugelrohr) or short-path distillation is an excellent, non-destructive purification method.[15]

  • Deactivate the Silica Gel: If chromatography is unavoidable:

    • Prepare a slurry of silica gel in your eluent (e.g., 98:2 hexanes:ethyl acetate) and add ~1-2% triethylamine by volume.

    • Let the slurry stir for 15-20 minutes to neutralize the acidic sites before packing the column.

    • Run the column using an eluent that also contains 1% triethylamine.

  • Consider Alternative Stationary Phases: Neutral alumina can sometimes be a viable alternative to silica gel for acid-sensitive compounds.[15]

• Visualization: Purification Workflow for Sensitive Silyl Enol Ethers

  Caption: Recommended purification workflow for acid-sensitive products.

References

• Wikipedia. Silyl enol ether. [Link]

• Oregon State University. The Aldol Condensation. [Link]

• Khan Academy. Aldol condensation. [Link]

• Wikipedia. Siloxane. [Link]

• Lumen Learning. 20.6 Aldol reaction | Organic Chemistry II. [Link]

• Organic Chemistry Portal. Silyl enol ether synthesis by silylation. [Link]

• Chemistry LibreTexts. 18.5: Attack by Enolates on the Carbonyl Function: Aldol Condensation. [Link]

• Organic Chemistry Portal. Synthesis of ketones by hydrolysis of enol ethers. [Link]

• ResearchGate. (A) Base-mediated silyl enol ether formations; (B) metalmediated silyl.... [Link]

• YouTube. Silyl enol ether: Preparation & application by Dr. Tanmoy Biswas (Chemistry-The Mystery of Molecules). [Link]

• Changfu Chemical. An In-Depth Guide to Silylation Reagents: Applications and Benefits. [Link]

• NIH. Isolation and Characterization of Silyl Enol Ether Intermediates in the Synthesis of 5,6,9,10–Tetrahydro-7,8-benzocyclooctene-dione. [Link]

• CORE. Ozonolysis of silyl enol ethers. [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

• Organic Chemistry Academy. Thermodynamic vs Kinetic Enolates. [Link]

• Kinetic vs. Thermodynamic Enolates. [Link]

• Reddit. What's some fast ways to separate TMS trapped silly enol ether that's sensitive to silica column?. [Link]

• YouTube. The Crossed Aldol Reaction, LDA, and Silyl Enol Ethers. [Link]

• PubMed. Direct transformation of silyl enol ethers into functionalized allenes. [Link]

• Chemistry Stack Exchange. Selectivity in Thermodynamically-Driven Silyl Enol Ether Formation, and Optimistic Avoidance of Protecting Group Chemistry. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. TBDMSCl in Action: A Deep Dive into its Synthetic Utility and User Benefits. [Link]

• Organic Chemistry Portal. Arylsiloxane synthesis. [Link]

• YouTube. Silyl Ether Chemistry ( One MCQ): Protection and deprotection of alcohol by Dr. Tanmoy Biswas. [Link]

• AZmax Co., Ltd. Silicon Compounds: Silanes and Silicones. [Link]

• ResearchGate. What is the best method for the preparation of silyl enol ethers without using air sensitive methods/techniques?. [Link]

• Gelest. Silyl Groups - Technical Library. [Link]

• YouTube. Regioselective Enolization and Thermodynamic vs. Kinetic Control. [Link]

• ResearchGate. How to removal of excess silyl ether reagent from reaction mixture?. [Link]

• NIH. Tailor-Made Synthesis of Hydrosilanols, Hydrosiloxanes, and Silanediols Catalyzed by di-Silyl Rhodium(III) and Iridium(III) Complexes. [Link]

• Reddit. Having trouble making silyl enol ether :( help!. [Link]

• ResearchGate. General synthesis of siloxanes with hexamethyldisiloxane as a simple.... [Link]

• III Enolate Chemistry. [Link]

• Macmillan Group. gcw.Enolate Seminar 3.12.8pm. [Link]

• Preparation and Reactions of Silyl Enol Ethers. [Link]

• YouTube. Silyl Enol Ethers. [Link]

• Master Organic Chemistry. Enolates - Formation, Stability, and Simple Reactions. [Link]

Sources

• 1. 20.6 Aldol reaction | Organic Chemistry II [courses.lumenlearning.com]
• 2. Silyl enol ether - Wikipedia [en.wikipedia.org]
• 3. Thermodynamic vs Kinetic Enolates – Organic Chemistry Academy [ochemacademy.com]
• 4. nbinno.com [nbinno.com]
• 5. Siloxane - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. The Aldol Condensation [sites.science.oregonstate.edu]
• 10. Khan Academy [khanacademy.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 13. Ketone synthesis by hydrolysis of enol ethers [organic-chemistry.org]
• 14. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 15. reddit.com [reddit.com]

Navigating the Nuances of Deuterated Trimethylsilyl Enol Ethers: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with deuterated trimethylsilyl (TMS) enol ethers. This guide provides in-depth troubleshooting advice and frequently asked questions to address the specific challenges encountered during the synthesis, purification, and application of these valuable synthetic intermediates. Our focus is on providing not just solutions, but a foundational understanding of the underlying chemical principles governing their stability and reactivity.

Section 1: Fundamental Principles and FAQs

This section addresses common questions regarding the stability and hydrolysis of both deuterated and non-deuterated trimethylsilyl enol ethers, laying the groundwork for understanding more complex experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of trimethylsilyl enol ether hydrolysis?

A1: The hydrolysis of a trimethylsilyl enol ether to its corresponding carbonyl compound and a siloxane byproduct is a well-understood process.[1] Under acidic conditions, the reaction is initiated by protonation of the enol double bond, which is generally the rate-determining step. This is followed by the attack of water on the resulting oxonium ion to form a hemiacetal, which then decomposes to the carbonyl compound. In neutral or basic media, the mechanism involves nucleophilic attack of water or hydroxide on the silicon atom.[1]

Q2: How does the stability of a silyl enol ether vary with the silyl group?

A2: The stability of silyl enol ethers is significantly influenced by the steric bulk of the substituents on the silicon atom. Generally, bulkier silyl groups increase the stability of the silyl enol ether towards hydrolysis. For instance, tert-butyldimethylsilyl (TBS) enol ethers are considerably more stable than their trimethylsilyl (TMS) counterparts. This is attributed to the increased steric hindrance around the silicon atom, which impedes the approach of nucleophiles like water.

Q3: What is a kinetic isotope effect (KIE) and how is it relevant to deuterated compounds?

A3: A kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced with one of its isotopes.[2] For deuterated compounds, we are primarily concerned with the primary kinetic isotope effect, where the bond to the isotope is being broken in the rate-determining step of the reaction. The C-D bond is stronger than the C-H bond, meaning it requires more energy to break. Consequently, reactions where a C-H bond is broken in the rate-determining step will be slower when a deuterium atom is substituted for hydrogen.

Q4: How is the stability of a deuterated trimethylsilyl enol ether expected to differ from its non-deuterated counterpart during hydrolysis?

A4: The effect of deuteration on the hydrolytic stability of a trimethylsilyl enol ether depends on the position of the deuterium atom and the hydrolysis conditions.

• Deuteration at the α-carbon: If the hydrolysis proceeds via a mechanism where the C-D bond is not broken in the rate-determining step (e.g., nucleophilic attack at silicon), no significant primary kinetic isotope effect is expected.

• Deuteration at the vinylic position: In acid-catalyzed hydrolysis, the rate-determining step is the protonation of the double bond. The presence of a deuterium atom on the double bond could lead to a secondary isotope effect, but this is generally small.

• Deuteration on the TMS group: This would not be expected to have a significant electronic or steric effect on the hydrolysis at the enol ether moiety.

However, in reactions where the cleavage of a C-D bond is part of the rate-limiting step, a significant kinetic isotope effect can be observed. For example, a kinetic isotope effect of 2.8 was observed in a reaction involving a deuterated silyl enol ether, indicating that β-hydride elimination was the rate-limiting step.[3] While this is not a direct measure of hydrolytic stability, it demonstrates that C-D bond cleavage can be rate-limiting in reactions of these molecules.

Section 2: Troubleshooting Experimental Challenges

This section provides a question-and-answer style guide to troubleshoot common problems encountered during the synthesis, purification, and use of deuterated trimethylsilyl enol ethers.

Synthesis and Purification

Q5: My synthesis of a deuterated trimethylsilyl enol ether is giving low yields. What are the likely causes?

A5: Low yields in silyl enol ether synthesis can often be traced back to a few key factors:

• Incomplete Deprotonation: The formation of the enolate precursor is critical. Ensure your base (e.g., LDA, LiHMDS) is of high quality and accurately titrated. For deuterated ketones, the deprotonation might be slightly slower, so extending the reaction time for enolate formation before adding the silylating agent may be beneficial.

• Moisture Contamination: Silyl enol ethers are sensitive to moisture.[1] Ensure all glassware is rigorously dried and reactions are performed under an inert atmosphere (e.g., argon or nitrogen). Solvents and reagents should be anhydrous.

• Suboptimal Silylating Agent: For TMS enol ethers, trimethylsilyl chloride (TMSCl) is common.[1] However, for more challenging substrates, the more reactive trimethylsilyl triflate (TMSOTf) can be used.[1][4]

• Work-up and Purification Issues: Silyl enol ethers can be labile, especially to acidic conditions. During aqueous work-up, use a mild base like saturated sodium bicarbonate solution. For purification, flash chromatography on silica gel can lead to hydrolysis.[5] Consider using neutral alumina or passivating the silica gel with a base like triethylamine. Kugelrohr distillation is also a viable purification method for volatile compounds.[5]

Q6: I am having trouble purifying my deuterated TMS enol ether by column chromatography. It seems to be decomposing on the column.

A6: This is a very common issue. TMS enol ethers are particularly prone to hydrolysis on silica gel due to its acidic nature.[5] Here are several strategies to overcome this:

• Use Neutral Alumina: Neutral alumina is a less acidic stationary phase and can often be used successfully for the chromatography of silyl enol ethers.

• Deactivate Silica Gel: Before running your column, you can wash the silica gel with a solution of your eluent containing a small amount of a volatile base, such as triethylamine (typically 1-2%). This will neutralize the acidic sites on the silica.

• "Flash and Dash" Technique: If you must use silica, work quickly. Pre-elute the column with your solvent system, load your sample, and elute as rapidly as possible to minimize the contact time between your compound and the silica.

• Alternative Purification Methods: As mentioned, Kugelrohr or bulb-to-bulb distillation is an excellent alternative for thermally stable and volatile silyl enol ethers.[5]

Stability and Handling

Q7: My deuterated TMS enol ether seems to be degrading upon storage. What are the best practices for storing these compounds?

A7: Silyl enol ethers are generally not intended for long-term storage and are often used immediately after preparation.[1] If storage is necessary, the following precautions should be taken:

• Inert Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent exposure to moisture and oxygen.

• Low Temperature: Store at low temperatures, typically in a freezer (-20 °C or below).

• Anhydrous Conditions: Ensure the compound is free from any residual moisture before storage. Storing as a solution in an anhydrous, aprotic solvent (e.g., THF, hexanes) can sometimes improve stability.

• Avoid Acidic Contaminants: Glassware should be clean and free of any acidic residues.

Q8: I am performing a reaction with my deuterated silyl enol ether, and I am observing partial loss of the deuterium label. What could be happening?

A8: Loss of the deuterium label, or "scrambling," can occur under certain conditions:

• Equilibration: If your reaction conditions allow for equilibration between the kinetic and thermodynamic enolates, you may see scrambling of the deuterium label, especially if there are other enolizable positions.

• Trace Acid or Base: The presence of even catalytic amounts of acid or base can facilitate enolization and subsequent proton/deuteron exchange with the solvent or other reagents.

• Reaction Mechanism: The mechanism of your specific reaction may involve intermediates that can undergo proton/deuteron exchange.

To mitigate this, ensure your reaction conditions are strictly anhydrous and free of adventitious acid or base. Using a non-protic solvent is also crucial.

Section 3: Experimental Protocols and Data

Protocol: Synthesis of a Deuterated Trimethylsilyl Enol Ether (General Procedure)

This protocol provides a general method for the synthesis of a deuterated TMS enol ether from a deuterated ketone under kinetic control.

Materials:

• Deuterated ketone

• Anhydrous tetrahydrofuran (THF)

• Diisopropylamine, freshly distilled

• n-Butyllithium (in hexanes), titrated

• Trimethylsilyl chloride (TMSCl), freshly distilled

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous THF. Cool the flask to -78 °C in a dry ice/acetone bath.

• Add diisopropylamine (1.1 equivalents) to the cooled THF.

• Slowly add n-butyllithium (1.05 equivalents) dropwise, keeping the internal temperature below -70 °C. Stir the resulting LDA solution at -78 °C for 30 minutes.

• Add a solution of the deuterated ketone (1.0 equivalent) in a small amount of anhydrous THF dropwise to the LDA solution. Stir the mixture at -78 °C for 1-2 hours to ensure complete enolate formation.

• Add freshly distilled TMSCl (1.2 equivalents) dropwise to the enolate solution. Stir at -78 °C for 30 minutes, then allow the reaction to slowly warm to room temperature over 1-2 hours.

• Quench the reaction by adding cold, saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product immediately by Kugelrohr distillation or flash chromatography on triethylamine-deactivated silica gel.

Data Summary: Relative Hydrolytic Stability of Silyl Ethers

The following table summarizes the general trend in the hydrolytic stability of different silyl ethers under acidic and basic conditions. While specific data for deuterated analogs is not widely available, the general principles of steric hindrance apply.

Silyl Group	Abbreviation	Relative Stability in Acid	Relative Stability in Base
Trimethylsilyl	TMS	1	1
Triethylsilyl	TES	64	10-100
tert-Butyldimethylsilyl	TBDMS/TBS	20,000	~20,000
Triisopropylsilyl	TIPS	700,000	100,000
tert-Butyldiphenylsilyl	TBDPS	5,000,000	~20,000

Data adapted from established sources.

Section 4: Visualizing Key Processes

Diagrams

The following diagrams illustrate the key mechanistic pathways discussed in this guide.

Caption: Mechanisms of acid- and base-catalyzed hydrolysis of silyl enol ethers.

Caption: Energy profile illustrating the primary kinetic isotope effect.

Section 5: References

• Silyl enol ether - Wikipedia. (n.d.). Retrieved from [Link]

• Yao, Y., Sun, J., Li, J., & Zhao, W. (2025). Catalytic asymmetric isomerization/hydroboration of silyl enol ethers. Chemical Science, 16(43), 20275–20285. [Link]

• Acid Catalyzed Hydrolysis of Esters. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• The Two Mechanisms for the Acid-Catalyzed Hydrolysis of Enol Acetates. (n.d.). Retrieved from [Link]

• Silyl enol ether - Wikipedia. (n.d.). Retrieved from [Link]

• Kinetic isotope effect - Wikipedia. (n.d.). Retrieved from [Link]

• acid-catalyzed mechanism of ester hydrolysis. (2019, November 12). YouTube. Retrieved from [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• Kinetic Isotope Effects in Organic Chemistry. (2005, September 14). Macmillan Group. Retrieved from [Link]

• Deuterium Isotope Effects and the Mechanism of Kinetic Enolate Formation. (1988, August 10). Retrieved from [Link]

• Yao, Y., Sun, J., Li, J., & Zhao, W. (2025). Catalytic asymmetric isomerization/hydroboration of silyl enol ethers. ResearchGate. Retrieved from [Link]

• Brinker, C. J. (1988). Hydrolysis and condensation of silicates: Effects on structure. Journal of Non-Crystalline Solids, 100(1-3), 31-50.

• Inverse Solvent Isotope Effects in Enzyme-Catalyzed Reactions. (n.d.). MDPI. Retrieved from [Link]

• The Kinetic Isotope Effect in the Search for Deuterated Drugs. (2010). PubMed. Retrieved from [Link]

• What is the best method for the preparation of silyl enol ethers without using air sensitive methods/techniques? (2015, April 5). ResearchGate. Retrieved from [Link]

• α-Hydroxylation of Enolates and Silyl Enol Ethers. (n.d.). ResearchGate. Retrieved from [Link]

• Silyl enol ether synthesis by silylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• acetone trimethysilyl enol ether. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Lu, Y., Egedeuzu, C. S., & Taylor, P. G. (2024). Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis. Biomolecules, 14(4), 492. [Link]

• What is the benefit of forming a silyl enol ether? (2012, January 13). Reddit. Retrieved from [Link]

• Flash column on silyl enol ether. (2025, April 15). Reddit. Retrieved from [Link]

• Yao, Y., Sun, J., Li, J., & Zhao, W. (2025). Catalytic asymmetric isomerization/hydroboration of silyl enol ethers. Chemical Science. [Link]

Sources

• 1. Silyl enol ether - Wikipedia [en.wikipedia.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. Catalytic asymmetric isomerization/hydroboration of silyl enol ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TCI Practical Example: Synthesis of a Silyl Enol Ether Using Trimethylsilyl Triflate | TCI AMERICA [tcichemicals.com]
• 5. reddit.com [reddit.com]

Technical Support Center: Troubleshooting GC-MS Analysis of Silylated Compounds

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of silylated compounds. This guide is designed for researchers, scientists, and drug development professionals who utilize silylation to enhance the volatility and thermal stability of their analytes. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific principles to empower you to diagnose and resolve common issues encountered in your laboratory.

This resource is structured in a practical question-and-answer format, addressing specific problems from sample preparation through data analysis.

Section 1: Derivatization—The Critical First Step

The success of your GC-MS analysis hinges on a complete and clean derivatization reaction. Most issues originate here.

Q1: My derivatization seems incomplete. I'm seeing broad, tailing peaks for my parent compound and low response for the silylated derivative. What's going wrong?

A1: Incomplete derivatization is the most frequent challenge in silylation. It points to one of several potential root causes: the presence of moisture, insufficient reagent, suboptimal reaction conditions, or steric hindrance.

• The Problem of Water: Silylating reagents are highly sensitive to moisture.[1][2] Any water present in your sample or solvent will preferentially react with the silylating agent, consuming it before it can react with your analyte. This is a common issue in complex biological samples.[3]

• Reagent Stoichiometry: An insufficient amount of silylating reagent will naturally lead to an incomplete reaction. It's often recommended to use a large excess of the silylating agent to drive the reaction to completion.[4]

• Reaction Kinetics: Silylation reactions are not always instantaneous. Factors like temperature and time are critical. While some highly reactive reagents work quickly at room temperature, others, especially for sterically hindered functional groups, require heating to proceed efficiently.[5]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Lyophilize (freeze-dry) aqueous samples to complete dryness.

  • Use high-purity, anhydrous solvents (e.g., pyridine, acetonitrile, DMF) stored over molecular sieves.

  • Purge reaction vials with an inert gas (nitrogen or argon) before adding reagents.

• Optimize Reagent Excess:

  • Start with a significant molar excess of the silylating reagent (e.g., 50- to 100-fold).

  • If using a reagent like BSTFA or BSA, consider adding a catalyst such as 1% Trimethylchlorosilane (TMCS) to increase reactivity, especially for hindered groups like secondary amines.[6][7]

• Adjust Reaction Conditions:

  • Increase the reaction temperature. A typical starting point is 60-70°C for 30-60 minutes.[8]

  • Extend the reaction time. Monitor the reaction progress by analyzing aliquots at different time points (e.g., 30, 60, 90 minutes).

Caption: Systematic approach to diagnosing the cause of peak tailing.

Section 3: Mass Spectrometry (MS) Detection

The final step is detection. The mass spectra of silylated compounds have characteristic features that are important for identification.

Q4: I'm having trouble interpreting the mass spectra of my silylated compounds. What are the key fragment ions I should look for?

A4: Electron Ionization (EI) mass spectra of trimethylsilyl (TMS) derivatives are typically characterized by specific and predictable fragmentation patterns that are invaluable for structure elucidation.

• The Molecular Ion (M+•): The molecular ion peak for TMS derivatives is often present but may be of low abundance.

• Loss of a Methyl Group ([M-15]+): The most common and often most abundant fragment in the spectrum of a TMS derivative is the [M-15]+ ion, resulting from the loss of a methyl radical (•CH3) from a TMS group. [9][10]This is a highly diagnostic fragmentation.

• The m/z 73 Ion: A prominent peak at m/z 73, corresponding to the trimethylsilyl cation, [Si(CH3)3]+, is almost always present and is a hallmark of TMS derivatives.

• Rearrangement Ions: Ions at m/z 147 ([ (CH3)2Si=O-Si(CH3)3 ]+) can indicate the presence of two TMS groups on adjacent carbons. Other characteristic ions can also be observed depending on the analyte's structure. [11] Common TMS Fragment Ions

m/z	Ion Structure	Significance
M+•	Molecular Ion	Confirms molecular weight. Often weak.
[M-15]+	[M - CH3]+	Loss of a methyl group. Often the base peak. [9][10]
73	[Si(CH3)3]+	The trimethylsilyl cation. A key diagnostic ion.
75	[(CH3)2Si=OH]+	Indicates the presence of a TMS-ether. [11]
147	[(CH3)2Si=O-Si(CH3)3]+	Suggests multiple silylation sites in proximity.

Understanding these basic fragmentation rules can greatly aid in the manual interpretation of your spectra and the confirmation of results from library searches. [23]

References

• Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. (n.d.). National Institutes of Health (NIH). [Link]

• Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. (2014). National Institutes of Health (NIH). [Link]

• Proposed fragmentation pathways of silylated compounds VII–IX. (n.d.). ResearchGate. [Link]

• Mass spectral fragmentation of trimethylsilylated small molecules. (2016). ResearchGate. [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics. (n.d.). GMP Insiders. [Link]

• Gas Chromatography Problem Solving and Troubleshooting. (n.d.). LCGC. [Link]

• Mastering Silylation: A Guide to MSTFA for GC-MS Analysis. (n.d.). Specialty Chemicals. [Link]

• Review: Derivatization in mass spectrometry—1. Silylation. (2001). ResearchGate. [Link]

• Why Use GC Derivatization Reagents. (n.d.). Chrom Tech, Inc.. [Link]

• Deciphering Isotopic Fine Structures of Silylated Compounds in Gas Chromatography - Vacuum - Photoionization Orbitrap Mass Spectrometry of Bio. (2024). ChemRxiv. [Link]

• Derivatization of metabolites for GC-MS via methoximation+silylation. (2022). Bitesize Bio. [Link]

• Troubleshooting Guide. (2014). Phenomenex. [Link]

• Derivatization in Gas Chromatography (GC) Explained. (2021). Phenomenex Blog. [Link]

• GC Troubleshooting Series Part Four: Tailing Peaks. (2009). Agilent. [Link]

• Derivatization for Gas Chromatography. (n.d.). Phenomenex. [Link]

• Acylation, silylation, alkylation or chiral derivatization agents using GC/MS? (2015). ResearchGate. [Link]

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. (2000). Semantic Scholar. [Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? (2011). MDPI. [Link]

• Optimization of Silylation for Parabens Determination by Gas Chromatography-Mass Spectrometry. (2016). ResearchGate. [Link]

• Fixing GC Peak Tailing for Cleaner Results. (n.d.). Separation Science. [Link]

• GC Troubleshooting—Tailing Peaks. (n.d.). Restek. [Link]

• Optimization of Silylation for Parabens Determination by Gas Chromatography-Mass Spectrometry. (2016). ResearchGate. [Link]

• Optimization of Silylation for Parabens Determination by Gas Chromatography-Mass Spectrometry. (2016). ALCHEMY: Journal of Chemistry. [Link]

• Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. (2001). Semantic Scholar. [Link]

• GC Derivatization. (n.d.). Regis Technologies. [Link]

• Get your GC-MS troubleshooting guide now! (n.d.). Separation Science. [Link]

• Sample stacking with in-column silylation for less volatile polar compounds using GC-MS. (2012). Journal of Separation Science. [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell. [Link]

• A Study of Glass Surface Heterogeneity and Silylation by Inverse Gas Chromatography. (2001). The Journal of Physical Chemistry B. [Link]

• Guide to GC Column Selection and Optimizing Separations. (n.d.). Restek. [Link]

• Selective Ruthenium-Catalysed Functionalisation Reactions and ROMP of exo-Norbornene-Based Organosilicon Boronic Esters. (2023). MDPI. [Link]

• GC Troubleshooting Guide Poster. (n.d.). Agilent. [Link]

• GC Columns. (n.d.). Fisher Scientific. [Link]

• Optimization of carbohydrate silylation for gas chromatography. (2010). ResearchGate. [Link]

• Optimization of carbohydrate silylation for gas chromatography. (2010). PubMed. [Link]

• Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography. (2022). Restek. [Link]

• Conditioning Capillary and Packed Columns for a 6890 Gas Chromatograph. (n.d.). Agilent. [Link]

• Agilent J&W GC Column Selection Guide. (n.d.). Postnova Analytics. [Link]

Sources

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• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. gcms.cz [gcms.cz]
• 7. phenomenex.com [phenomenex.com]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Injection Parameters for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Welcome to the technical support center for the analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for the gas chromatography (GC) and mass spectrometry (MS) analysis of this deuterated internal standard. As a trimethylsilyl (TMS) ether, this compound requires careful consideration of injection parameters to ensure accurate and reproducible results.

This resource is structured in a question-and-answer format to directly address common challenges encountered during method development and routine analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing significant peak tailing for my [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 standard. What are the likely causes and how can I resolve this?

A1: Peak tailing is a common issue when analyzing active compounds like TMS ethers and is often indicative of unwanted interactions within the GC system. The primary causes include:

• Active Sites in the Injection Port: The glass liner in the injector is a common source of activity. Silanol groups on the surface of untreated glass wool or the liner itself can interact with your analyte, causing tailing.[1][2]

  • Solution: Always use a high-quality, deactivated (silanized) inlet liner.[3][4] For particularly sensitive analyses, consider liners specifically marketed as "ultra inert." If you are using a liner with glass wool, ensure the wool is also deactivated.[5]

• Column Contamination or Degradation: The first few meters of the analytical column can become contaminated or the stationary phase can degrade over time, exposing active sites.[6]

  • Solution: As a first step, "trim" the column by removing the first 10-15 cm from the inlet side.[7] This removes the most likely contaminated section. If tailing persists, the column may need to be replaced.

• Improper Column Installation: A poor column cut can expose active sites at the column inlet, leading to peak tailing.[7]

  • Solution: Ensure you have a clean, square cut on the fused silica column. Examine the cut under magnification to confirm it is not jagged. Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth into the injector and detector.

Q2: My results for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 are not reproducible. What injection parameters should I investigate?

A2: Poor reproducibility is often linked to inconsistencies in the sample introduction process. Key areas to focus on include:

• Injector Temperature: An injector temperature that is too low can lead to incomplete or slow vaporization of the analyte, resulting in variable transfer to the column. Conversely, a temperature that is too high can cause thermal degradation.

  • Solution: Start with an injector temperature around 250 °C and optimize from there. Monitor for signs of degradation (see Q4).

• Injection Speed (for manual injections): A slow and inconsistent injection speed can lead to sample discrimination and poor peak shape.

  • Solution: If performing manual injections, aim for a rapid and smooth plunger depression. An autosampler is highly recommended for achieving the best reproducibility.

• Liner Volume and Solvent Expansion: The volume of the solvent vapor cloud upon injection must not exceed the volume of the liner. If it does, the sample can backflash into the carrier gas lines, leading to sample loss and poor reproducibility.

  • Solution: Use a liner with a sufficient internal volume for your injection volume and solvent. You can use online calculators to estimate the solvent vapor volume under your inlet conditions. Reducing the injection volume can also mitigate this issue.

Q3: Should I use a split or splitless injection for my analysis?

A3: The choice between split and splitless injection depends primarily on the concentration of your analyte and the required sensitivity of your assay.[8][9]

• Split Injection: This technique is ideal for higher concentration samples where only a fraction of the injected sample needs to reach the column to produce an adequate signal.[8][10]

  • Advantages: Faster sample transfer to the column, leading to sharper peaks, and reduced column stress from the sample matrix.[10]

  • Disadvantages: Not suitable for trace analysis due to the majority of the sample being vented.[10]

• Splitless Injection: This is the preferred method for trace-level analysis as it directs the entire vaporized sample onto the column.[1][9]

  • Advantages: Maximizes sensitivity.[10][11]

  • Disadvantages: Slower sample transfer can lead to broader peaks, especially for volatile compounds.[10] There is also a higher risk of analyte degradation due to longer residence times in the hot injector.[10][11]

Recommendation: For a deuterated internal standard like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, which is typically used at a known, controlled concentration, a split injection is often a good starting point to ensure robust and reproducible chromatography. If you are working at very low concentrations, a splitless injection may be necessary, but careful optimization of the purge activation time is critical.[11]

Q4: I suspect my [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is degrading in the injector. How can I confirm this and what can I do to prevent it?

A4: Thermal degradation of TMS ethers in a hot GC inlet is a significant concern.[12][13] Signs of degradation include the appearance of unexpected peaks (breakdown products), poor recovery of the target analyte, and non-linear calibration curves.[14]

• Confirmation:

  • Injector Temperature Study: Perform a series of injections while systematically lowering the injector temperature (e.g., from 280 °C down to 200 °C in 20 °C increments). If the area of the degradation peaks decreases relative to the parent analyte peak at lower temperatures, thermal degradation is likely occurring.[13]

• Prevention:

  • Lower the Injector Temperature: Use the lowest injector temperature that allows for complete vaporization and good peak shape.[14]

  • Use an Inert Liner: Active sites in the liner can catalyze thermal degradation.[14] Ensure you are using a high-quality, deactivated liner.

  • Consider Programmed Temperature Vaporization (PTV) Injection: A PTV inlet introduces the sample into a cool injector, which is then rapidly heated. This minimizes the time the analyte spends at high temperatures, significantly reducing the risk of degradation.[12]

Q5: I am observing a slight shift in retention time between my analyte and the deuterated internal standard. Is this normal?

A5: Yes, a small difference in retention time between a deuterated compound and its non-deuterated counterpart is a known chromatographic phenomenon.[15] Typically, the deuterated compound will elute slightly earlier.[15] This is due to the slightly different physicochemical properties imparted by the deuterium atoms.

• What to do: This is generally not a cause for concern as long as the peaks are well-resolved and consistently integrated. Ensure your integration software is correctly identifying and quantifying both peaks.

Recommended GC Injection Parameters

The following table provides a starting point for optimizing your GC injection parameters for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. These will likely require further refinement based on your specific instrument, column, and analytical requirements.

Parameter	Recommended Starting Point	Rationale & Considerations
Injection Mode	Split	Provides robust and reproducible results for an internal standard at a known concentration.
Injector Temperature	250 °C	Balances efficient vaporization with minimizing the risk of thermal degradation.[12]
Split Ratio	20:1 to 50:1	Adjust based on the concentration of your standard and the required detector response.
Split Vent Flow	20-100 mL/min	Dependent on the desired split ratio and column flow rate.
Inlet Liner	Deactivated, single taper with glass wool	The taper helps to focus the sample onto the column, and the deactivated wool aids in vaporization and traps non-volatile residues.[5][16]
Injection Volume	1 µL	A smaller injection volume minimizes the risk of backflash.
Carrier Gas	Helium or Hydrogen	Ensure high purity carrier gas to prevent column degradation.[17]
Column Flow Rate	1.0 - 1.5 mL/min	Optimize for the best balance of resolution and analysis time for your specific column dimensions.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues related to the GC analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

Caption: A systematic approach to troubleshooting GC analysis issues.

Experimental Protocols

Protocol 1: Inlet Liner Replacement

• Cool the GC injector to a safe temperature (e.g., < 50 °C).

• Turn off the carrier gas flow to the injector.

• Wearing appropriate gloves, carefully unscrew the injector nut.

• Remove the septum and the old liner using clean forceps.

• Visually inspect the old liner for signs of contamination (discoloration, residue).

• Insert a new, deactivated liner. If using a liner with wool, ensure the wool is positioned correctly.

• Replace the septum with a new one.

• Tighten the injector nut to the manufacturer's recommended torque. Do not overtighten.

• Restore carrier gas flow and perform a leak check.

• Heat the injector to the setpoint temperature and allow the system to equilibrate before running samples.

Protocol 2: GC Column Trimming

• Cool the GC oven and injector to a safe temperature.

• Turn off the carrier gas flow.

• Carefully disconnect the column from the injector.

• Using a ceramic scoring wafer, make a clean score on the column approximately 10-15 cm from the end.

• Gently flex the column at the score to create a clean, square break.

• Wipe the end of the column with a lint-free cloth dampened with methanol to remove any debris.

• Reinstall the column in the injector to the correct depth as specified by the instrument manufacturer.

• Restore carrier gas flow and perform a leak check.

• Heat the system to operating temperatures and allow it to stabilize.

References

• American Laboratory. (2016). Selecting a GC Inlet Liner. [Link]

• Separation Science. Liner Selection - Getting it Right!. [Link]

• Restek. (2019). GC Inlet Liner Selection An Introduction. [Link]

• Agilent. Selecting the Right Inlet Liner for Efficient Sample Transfer. [Link]

• Restek. How to Choose a GC Inlet Liner. [Link]

• ResearchGate. Critical considerations for trimethylsilyl derivatives of 24 primary metabolites measured by gas chromatography–tandem mass spectrometry. [Link]

• SCION Instruments. Split/Splitless Injector Gas Chromatography. [Link]

• YouTube. Split vs. Splitless Injection. [Link]

• Restek Resource Hub. (2020). Split vs Splitless Injection. [Link]

• TROUBLESHOOTING GUIDE. [Link]

• ResearchGate. Variations in GC–MS Response Between Analytes and Deuterated Analogs. [Link]

• PubMed Central. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. [Link]

• Shimadzu Scientific Instruments. GC Troubleshooting Tips. [Link]

• PubMed. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. [Link]

• LCGC International. (2013). Optimizing GC–MS Methods. [Link]

• Phenomenex. (2025). Split vs. Splitless Injection in Gas Chromatography (GC). [Link]

• YouTube. (2024). Split vs Splitless Injection. [Link]

• LCGC International. GC Troubleshooting in Simple Pictures, Part I. [Link]

• PubMed. Gas-liquid chromatography-mass spectrometry of trimethylsilyl ethers of bile alcohols. [Link]

• Agilent. (2020). Optimizing Conditions for GC/MS Analyses. [Link]

• SCION Instruments. Gas Chromatography GC Troubleshooting Guide. [Link]

• PubMed. Relative gas-liquid chromatographic retention factors of trimethylsilyl ethers of diradylglycerols on polar capillary columns. [Link]

• Phenomenex. Derivatization for Gas Chromatography. [Link]

• Fisher Scientific. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, TRC. [Link]

• Minimizing thermal degradation in gas chromatographic quantitation of pentaerythritol tetranitrate. [Link]

• LCGC International. (2023). GC Column Killers!. [Link]

• PMC - NIH. (2016). Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. [Link]

Sources

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• 3. Liner Selection - Getting it Right! | Separation Science [sepscience.com]
• 4. GC Inlet Liner Selection An Introduction [discover.restek.com]
• 5. How to Choose a GC Inlet Liner [discover.restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 9. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 10. Split vs Splitless Injection [discover.restek.com]
• 11. m.youtube.com [m.youtube.com]
• 12. benchchem.com [benchchem.com]
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• 17. chromatographyonline.com [chromatographyonline.com]

Preventing degradation of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 during analysis

Technical Support Hub: Analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Welcome to the technical support center for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This guide is designed for researchers, scientists, and drug development professionals who utilize this deuterated internal standard in quantitative mass spectrometry assays. As a silyl enol ether, this compound offers excellent properties for mimicking the analyte of interest but is susceptible to specific degradation pathways that can compromise analytical accuracy. This document provides in-depth, actionable guidance to ensure the stability and integrity of your standard throughout the entire analytical workflow.

Frequently Asked Questions (FAQs)

FAQ 1: What is the primary degradation pathway for my [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 standard?

The primary and most critical degradation pathway is hydrolysis . Silyl enol ethers are sensitive to moisture and protic solvents (e.g., water, methanol). The presence of even trace amounts of acid or base can catalyze the cleavage of the silicon-oxygen bond.[1][2]

This reaction converts your internal standard into two products: the corresponding ketone (3-ethylcyclohexanone) and a silanol (trimethylsilanol), which can then dimerize to form hexamethyldisiloxane.[1][2] This conversion is detrimental because the resulting ketone has a different mass and chromatographic behavior, leading to a direct loss of the internal standard signal and inaccurate quantification.

To illustrate this critical vulnerability, the degradation pathway is shown below:

Caption: Hydrolysis of the silyl enol ether internal standard.

FAQ 2: How can I prevent degradation of the standard during storage and handling?

Proper storage is the first line of defense. Since hydrolysis is the main concern, creating an anhydrous (water-free) and inert environment is paramount.

• Solvent Choice: Always dissolve the neat standard or perform dilutions in high-purity, anhydrous, aprotic solvents. Recommended solvents include acetonitrile, ethyl acetate, hexane, or toluene. Avoid protic solvents like methanol or ethanol. Ensure solvents are from a freshly opened bottle or have been properly dried using molecular sieves.

• Inert Atmosphere: Oxygen itself is not the primary threat, but ambient air contains moisture. When preparing stock solutions, flush the vial headspace with an inert gas like nitrogen or argon before sealing.[3]

• Temperature: Store stock solutions at low temperatures as recommended on the certificate of analysis, typically -20°C or -80°C, to slow down any potential degradation kinetics.[3][4]

• Vials and Seals: Use high-quality amber glass vials with PTFE-lined caps to prevent light exposure and ensure an airtight seal.[5]

FAQ 3: My results show low or inconsistent recovery of the internal standard. What are the likely causes during sample preparation?

If storage conditions are optimal, the sample preparation stage is the next most likely source of degradation. Biological matrices and extraction reagents are rich in water and other reactive components.[6][7][8]

• Matrix Effects: Biological samples (plasma, urine, tissue) are aqueous. The goal is to add the internal standard at a stage where it remains stable. Add the IS dissolved in an organic solvent immediately before a protein precipitation or liquid-liquid extraction step to minimize its contact time with the aqueous matrix.[3][6]

• Reagent pH: Avoid strongly acidic or basic conditions. If your extraction protocol requires pH adjustment, perform it quickly and neutralize the sample as soon as possible. The trimethylsilyl (TMS) group is particularly labile in acidic conditions.[9][10]

• Solid-Phase Extraction (SPE): Be cautious with silica-based SPE cartridges. The silica surface can be slightly acidic and contains silanol groups, which can catalyze hydrolysis, especially if the cartridge is not completely dry.[11] If you observe degradation, consider using polymer-based SPE cartridges or ensure the elution solvent is aprotic and quickly evaporated.

• Evaporation/Reconstitution: During solvent evaporation steps (e.g., nitrogen blowdown), ensure the gas is dry.[5] Critically, the reconstitution solvent must be compatible. Reconstituting in a mobile phase with a high aqueous content can cause rapid degradation while the sample awaits injection in the autosampler. If possible, reconstitute in a solvent that is predominantly organic.[6]

FAQ 4: I'm observing poor peak shape (tailing) or a complete loss of signal during GC-MS analysis. Why is this happening?

This is a classic symptom of on-column or in-source degradation. The high temperatures and active surfaces within a GC-MS system can be hostile to sensitive compounds like silyl enol ethers.

• Active Sites in the Inlet: The GC inlet liner and column contain silanol (-Si-OH) groups that can interact with or degrade your analyte. These active sites are particularly problematic.

  • Solution: Use a deactivated inlet liner (often labeled as "silanized"). Regularly replace the liner and septum, as sample matrix buildup can create new active sites.

• Column Choice: A well-deactivated, low-polarity column (e.g., DB-5ms, VF-5ms) is generally recommended. If you still see issues, consider a column specifically designed for inertness.

• Temperature Program: Keep the initial inlet temperature as low as possible while still ensuring efficient volatilization of the analyte. A high inlet temperature can cause thermal degradation before the analyte even reaches the column.

Experimental Protocols & Troubleshooting

Protocol 1: Recommended Handling and Stock Solution Preparation

This protocol ensures the initial stock solution is prepared under optimal conditions to serve as a reliable source for all subsequent experiments.

• Preparation: Move the sealed vial of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 from cold storage and allow it to equilibrate to room temperature for at least 30 minutes before opening. This prevents atmospheric moisture from condensing on the cold solid.

• Solvent Selection: Use a brand new, sealed bottle of high-purity, anhydrous acetonitrile or ethyl acetate.

• Inert Environment: In a fume hood, prepare a vial with a PTFE-lined cap. Use a gentle stream of nitrogen or argon to flush the vial.

• Dissolution: Quickly weigh the required amount of the standard, add it to the prepared vial, and dissolve it with the anhydrous solvent to the desired concentration (e.g., 1 mg/mL).

• Finalizing: Flush the headspace of the vial with the inert gas again before tightly sealing the cap.

• Storage: Label the vial clearly and store it at -20°C or below.

Workflow for Preventing Degradation During Analysis

The following diagram outlines the critical control points in a typical analytical workflow where degradation must be actively prevented.

Caption: Critical control points to prevent standard degradation.

Troubleshooting Summary

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Low/No IS Peak in All Samples	1. Degraded stock solution.2. Improper solvent used for stock.	1. Prepare a fresh stock solution from neat material following Protocol 1.2. Verify Certificate of Analysis for recommended solvent and storage.
IS Peak Area Drifts Down Over Run	1. Degradation in the autosampler.2. Active sites in GC inlet/column.	1. Reconstitute samples in a higher percentage of organic solvent.2. Replace GC inlet liner, septum, and trim the first few cm of the column.
Poor IS Recovery in Samples vs. Standards	1. Hydrolysis during sample extraction.2. Degradation on SPE cartridge.	1. Minimize time the IS is in contact with the aqueous sample before extraction.2. Switch to a polymer-based SPE cartridge or test elution solvents for compatibility.
Appearance of New Peak (Ketone Degradant)	1. Systemic hydrolysis is occurring.	1. Systematically investigate all steps: check solvent water content, reagent pH, and GC system inertness.

References

• Wikipedia. Silyl enol ether. [Link]

• Fataftah, Z. A., Rawashdeh, A. M., & Sotiriou-Leventis, C. (2001). Synthesis and hydrolytic stability of tert-butoxydimethylsilyl enol ethers.

• Wikiwand. Silyl enol ether. [Link]

• Drawell. Innovations Transforming Sample Preparation Techniques for GC-MS Analysis. [Link]

• MDPI. Integrated Metabolomics and Flavor Profiling Provide Insights into the Metabolic Basis of Flavor and Nutritional Composition Differences Between Sunflower Varieties SH363 and SH361. [Link]

• Hartwig, J. F., et al. (2010). Impact of Silyl Enol Ether Stability on Palladium-Catalyzed Arylations. Organic Letters, 12(8), 1844–1847.

• ResearchGate. Synthesis and hydrolytic stability of tert-Butoxydimethylsilyl enol ethers. [Link]

• ResolveMASS. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. [Link]

• Warren, S., & Wyatt, P. (2008). Workbook for Organic Synthesis: The Disconnection Approach. John Wiley & Sons.

• Reddit. (2023). Flash column on silyl enol ether. r/chemistry. [Link]

• ResolveMASS. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Journal of the American Chemical Society. A Cooperative Cobalt-Driven System for One-Carbon Extension in the Synthesis of (Z)-Silyl Enol Ethers from Aldehydes: Unlocking Regio- and Stereoselectivity. [Link]

• Organomation Associates, Inc. Common Mistakes in Preparing Samples for Chromatography. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2018). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. 9(10), 4055-4060.

• ResearchGate. α-Hydroxylation of Enolates and Silyl Enol Ethers. [Link]

• Organic Reactions. α-Hydroxylation of Enolates and Silyl Enol Ethers. [Link]

• Journal of the American Chemical Society. Selective Synthesis of Z-Silyl Enol Ethers via Ni-Catalyzed Remote Functionalization of Ketones. [Link]

• Journal of the American Chemical Society. New cross-aldol reactions. Reactions of silyl enol ethers with carbonyl compounds activated by titanium tetrachloride. [Link]

• Chromatography Forum. (2017). Force degradation when samples prepared in Internal Standard. [Link]

• Reddit. (2012). Having trouble making silyl enol ether :( help!. r/chemistry. [Link]

• LCGC International. (2007). On-Column Sample Degradation. [Link]

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Technical Support Center: Matrix Effects in the Analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Welcome to the technical support center for the analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges posed by matrix effects in your analytical experiments. As your dedicated scientific resource, the goal is to not only provide solutions but also to explain the underlying principles to empower you to develop robust and reliable analytical methods.

Understanding the Challenge: What are Matrix Effects?

In the realm of analytical chemistry, particularly in sensitive techniques like gas chromatography-mass spectrometry (GC-MS), the "matrix" refers to all the components of a sample other than the analyte of interest.[1] Matrix effects are the alteration of the analyte's signal—either suppression or enhancement—caused by these co-eluting components.[1][2][3][4] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of your analytical method.[2][3][4][5]

For a compound like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, which is a deuterated trimethylsilyl enol ether, the analysis is often performed in complex biological or environmental matrices. These matrices can contain a myriad of compounds that can interfere with the ionization process in the mass spectrometer or interact with the analyte during its passage through the GC system.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

Q1: What are the primary causes of matrix effects in the GC-MS analysis of my deuterated silane compound?

A: In GC-MS, matrix effects can arise from several sources.[6] A common issue is matrix-induced enhancement , where non-volatile matrix components accumulate in the GC inlet liner.[1][7] This buildup can create active sites that prevent the thermal degradation of your analyte, leading to an artificially high signal.[7] Conversely, ion suppression can occur if co-eluting matrix components interfere with the ionization of your target analyte in the MS source. For silane compounds, there's also the potential for gas-phase reactions with residual water in the mass spectrometer's C-trap, which can lead to unexpected ions and complicate spectral interpretation.[8][9]

Q2: I'm observing inconsistent peak areas for my quality control (QC) samples. Could this be due to matrix effects?

A: Absolutely. Inconsistent peak areas, especially in QC samples prepared in a representative matrix, are a classic indicator of matrix effects. The variability can stem from differences in the composition of individual matrix lots.[10] Regulatory bodies like the FDA emphasize the importance of evaluating matrix effects from different sources to ensure method robustness.[11][12][13] Poor reproducibility in your QC data strongly suggests that co-eluting interferences are inconsistently affecting the ionization or transfer of your analyte.

Q3: How can I definitively identify if matrix effects are impacting my analysis?

A: A systematic approach is crucial for diagnosing matrix effects. The most common method is to compare the response of your analyte in a pure solvent standard to its response when spiked into a blank matrix extract (a matrix sample that does not contain the analyte).[14] This is often referred to as a post-extraction spike experiment . A significant difference between these two responses confirms the presence of matrix effects. A quantitative assessment can be made by calculating the matrix factor (MF), which is the ratio of the peak area in the matrix to the peak area in the solvent.[14] An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[14]

Q4: What is the role of a stable isotope-labeled internal standard like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 in mitigating matrix effects?

A: Using a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[2][15][16] The underlying principle is that the SIL-IS, in this case, your deuterated analyte, is chemically and physically almost identical to the non-labeled analyte of interest.[15] Therefore, it will experience the same matrix-induced suppression or enhancement during sample preparation, chromatography, and ionization.[15][16][17] By calculating the ratio of the analyte's response to the SIL-IS response, the variability caused by matrix effects is effectively normalized, leading to more accurate and precise quantification.[15]

Q5: Can I use a different internal standard that is not a deuterated version of my analyte?

A: While you can use a structural analog as an internal standard, it is not the ideal approach when dealing with significant matrix effects.[16] For an internal standard to be effective, it must co-elute and behave identically to the analyte throughout the entire analytical process.[17] A structural analog may have different chromatographic retention times or be affected differently by interfering matrix components, leading to inaccurate correction. The use of a SIL-IS is strongly preferred and often required by regulatory agencies for bioanalytical methods.[18]

Troubleshooting Guide

This guide provides step-by-step protocols and solutions for common problems related to matrix effects in the analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

Problem 1: Significant Signal Suppression or Enhancement Observed

Symptoms:

• Low or excessively high recovery of the analyte in spiked matrix samples.

• Poor accuracy and precision in QC samples.

• Inconsistent results between different sample batches.

Root Cause Analysis and Solutions:

The primary cause is the co-elution of matrix components that interfere with the ionization process. The solution lies in either removing these interferences or effectively compensating for their effects.

Workflow for Mitigation:

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. researchgate.net [researchgate.net]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 10. eurachem.org [eurachem.org]
• 11. pharmacompass.com [pharmacompass.com]
• 12. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 13. fda.gov [fda.gov]
• 14. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. crimsonpublishers.com [crimsonpublishers.com]
• 17. medipharmsai.com [medipharmsai.com]
• 18. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Optimizing GC-MS Analysis of Silylated Compounds

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting advice for improving the peak shape of silylated compounds in Gas Chromatography-Mass Spectrometry (GC-MS). We understand that achieving sharp, symmetrical peaks is critical for accurate quantification and identification. This resource is designed to help you diagnose and resolve common issues encountered during the analysis of silylated derivatives.

The Challenge of Silylated Compounds

Silylation is a widely used derivatization technique in GC-MS to increase the volatility, thermal stability, and improve the chromatographic behavior of polar compounds containing active hydrogens (-OH, -NH, -SH).[1][2][3] By replacing these active hydrogens with a trimethylsilyl (TMS) or other silyl group, we can analyze compounds that would otherwise be unsuitable for GC.[2][4] However, the very nature of these derivatives makes them susceptible to interactions with the analytical system, often leading to poor peak shapes, such as tailing. This guide will walk you through the common causes and solutions.

Part 1: Troubleshooting the Silylation Reaction

An incomplete or suboptimal derivatization reaction is a primary source of poor chromatography. If the derivatization is not driven to completion, you will be injecting a mixture of derivatized, partially derivatized, and underivatized analytes, leading to split or tailing peaks.

FAQ 1: My peaks are tailing or splitting. Could it be an incomplete derivatization?

Answer: Yes, this is a very common cause. An incomplete reaction means your analyte of interest still has active sites that can interact with the GC system. Here’s how to troubleshoot:

• Reagent Selection and Excess: Are you using the right silylating reagent for your functional group? The reactivity of functional groups towards silylation generally follows the order: Alcohol > Phenol > Carboxylic Acid > Amine > Amide.[3][5] For sterically hindered groups, a stronger reagent or the addition of a catalyst like Trimethylchlorosilane (TMCS) may be necessary.[2][6] It is crucial to use a sufficient excess of the silylating reagent to drive the reaction to completion. A general guideline is a 2:1 molar ratio of the silylating agent to the active hydrogens on the analyte.[5]

• Reaction Time and Temperature: Derivatization reactions are not always instantaneous. While some reactions are complete within minutes at room temperature, others, especially with hindered functional groups, may require heating and longer reaction times to proceed to completion.[5] For example, derivatizing some estrogenic compounds may require incubation at 75°C for 45 minutes to ensure all active hydrogens are silylated.[5] It is essential to optimize these parameters for your specific analytes.

• The Critical Role of Moisture: Silylating reagents are highly sensitive to moisture.[2][3] Any water present in your sample or solvent will preferentially react with the reagent, consuming it and preventing the complete derivatization of your analyte.[3] Ensure your samples are completely dry before adding the derivatization reagent. Lyophilization or evaporation under a stream of dry nitrogen are common techniques.[4] Additionally, using anhydrous solvents is critical. Some studies have shown that drying samples between methoximation and trimethylsilylation can significantly increase metabolite signal intensity.[7]

• Solvent Effects: The choice of solvent can influence the reaction. Pyridine is a common solvent as it can act as a catalyst and help to dissolve the sample.[8] However, in some cases, the derivatization reagent itself can act as the solvent, which can be a sign of a complete reaction if the sample readily dissolves.[3]

Experimental Protocol: Optimizing Silylation Conditions

• Preparation: Ensure all glassware is thoroughly dried in an oven and cooled in a desiccator before use. Use only high-purity, anhydrous solvents.

• Sample Drying: Dry your sample extract to completeness under a gentle stream of dry nitrogen or by lyophilization.

• Reagent Addition: Add the appropriate silylating reagent (e.g., BSTFA with 1% TMCS) in a significant molar excess to the dried sample.

• Reaction Incubation: Tightly cap the reaction vial and incubate at a starting temperature of 60°C for 30 minutes.

• Analysis: Cool the sample to room temperature before injecting it into the GC-MS.

• Optimization: If peak shape is still poor, systematically vary the reaction time (e.g., 30, 60, 90 minutes) and temperature (e.g., 60°C, 75°C, 90°C) to find the optimal conditions for your analyte. Analyze the sample after each modification to assess the impact on peak shape and response.

Part 2: Addressing Active Sites in the GC System

Even with a perfect derivatization, active sites within the GC flow path can cause peak tailing. Silylated compounds are sensitive to these active sites, which are typically exposed silanol groups (-Si-OH) on glass surfaces or metal oxides.[9][10]

Diagram: Sources of Active Sites in the GC Inlet

Sources

• 1. An In-Depth Guide to Silylation Reagents: Applications and Benefits [cfsilicones.com]
• 2. Silylation Reagents - Regis Technologies [registech.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. benchchem.com [benchchem.com]
• 5. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 6. gcms.cz [gcms.cz]
• 7. Drying Enhances Signal Intensities for Global GC–MS Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]

Dealing with incomplete derivatization of ketones with silyl enol ethers

Welcome to the Technical Support Center for silyl enol ether synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the derivatization of ketones to their corresponding silyl enol ethers. As a Senior Application Scientist, I have compiled this resource to provide not only troubleshooting steps but also a deeper understanding of the underlying chemical principles to empower you in your synthetic endeavors.

Troubleshooting Incomplete Silyl Enol Ether Formation

Incomplete conversion is a frequent hurdle in the synthesis of silyl enol ethers. This section provides a structured approach to diagnosing and resolving common issues.

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check_substrate -> substrate_sterics; substrate_sterics -> solution_sterics [label="Yes"]; } Caption: Troubleshooting workflow for incomplete silyl enol ether formation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction has stalled, and I have a significant amount of unreacted ketone. What are the most likely causes?

A1: Reagent and Reaction Condition Integrity

An incomplete reaction is often traced back to the quality of your reagents and the rigor of your experimental setup. Silylating agents are highly susceptible to hydrolysis, and the presence of even trace amounts of water can significantly impact your yield.[1]

• Causality: Silyl halides, such as trimethylsilyl chloride (TMSCl), readily react with water to form silanols and subsequently hexamethyldisiloxane, consuming the reagent and rendering it unavailable for the desired reaction with the ketone enolate.[1] Similarly, strong bases like lithium diisopropylamide (LDA) are quenched by water.

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: All glassware should be flame-dried or oven-dried immediately before use. Solvents must be rigorously dried using appropriate methods (e.g., distillation from a suitable drying agent or passing through an activated alumina column).

  • Verify Reagent Quality: Use freshly opened bottles of silylating agents and bases. If reagents have been opened previously, consider purification before use. For instance, chlorotrimethylsilane can be distilled.[2] Triethylamine should be dried over potassium hydroxide pellets.[2]

  • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas such as argon or nitrogen to prevent atmospheric moisture from entering the reaction vessel.

Q2: I am trying to form the thermodynamic silyl enol ether, but I am observing a mixture of regioisomers or the kinetic product. How can I improve selectivity?

A2: Understanding and Applying Thermodynamic Control

The formation of the more substituted, and thus more stable, thermodynamic silyl enol ether requires conditions that allow for equilibration between the possible enolates.[3]

• Causality: Thermodynamic control is favored by reversible deprotonation. This allows the initially formed kinetic enolate to revert to the ketone and subsequently form the more stable thermodynamic enolate.[3] Weaker bases and higher temperatures facilitate this equilibrium.[3]

• Experimental Protocol for Thermodynamic Silyl Enol Ether Formation:

  • Choice of Base: Employ a weaker, less sterically hindered base. Triethylamine is a common choice for promoting thermodynamic enolization.[4]

  • Reaction Temperature: Run the reaction at room temperature or with gentle heating to allow the system to reach equilibrium.[5]

  • Silylating Agent: Trimethylsilyl chloride (TMSCl) is a suitable silylating agent for this purpose.[4]

  • Procedure: To a solution of the ketone and triethylamine in a suitable solvent (e.g., DMF or acetonitrile), add TMSCl and stir at the appropriate temperature until the reaction is complete, as monitored by TLC or GC.[6] An alternative method involves the in situ generation of the more reactive iodotrimethylsilane from chlorotrimethylsilane and sodium iodide.[2][7]

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// Edges ketone -> kinetic_enolate [label="LDA, -78°C\n(Fast, Irreversible)"]; ketone -> thermo_enolate [label="Et3N, RT\n(Slow, Reversible)"]; kinetic_enolate -> kinetic_product [label="TMSCl"]; thermo_enolate -> thermo_product [label="TMSCl"]; kinetic_enolate -> ketone [style=dashed, label="Equilibration"]; thermo_enolate -> ketone [style=dashed, label="Equilibration"]; } Caption: Kinetic vs. Thermodynamic Enolate Formation Pathways.

Q3: My goal is the kinetic silyl enol ether, but the yield is low. How can I optimize this reaction?

A3: Mastering Kinetic Control

The formation of the less substituted kinetic silyl enol ether relies on rapid, irreversible deprotonation at the most sterically accessible α-carbon.[3]

• Causality: A strong, sterically hindered base at low temperatures will preferentially abstract the most accessible proton. The low temperature prevents the system from reaching equilibrium, effectively "trapping" the faster-formed kinetic enolate.[3]

• Experimental Protocol for Kinetic Silyl Enol Ether Formation:

  • Choice of Base: Lithium diisopropylamide (LDA) is the base of choice for kinetic enolate formation due to its strong basicity and significant steric bulk.[4][5]

  • Reaction Temperature: The reaction should be carried out at low temperatures, typically -78 °C (a dry ice/acetone bath), to prevent equilibration to the thermodynamic enolate.[4]

  • Order of Addition: It is crucial to add the ketone solution slowly to the pre-formed LDA solution to maintain an excess of the base throughout the addition. This ensures rapid and complete deprotonation of the ketone as it is introduced.

  • Procedure: Prepare a solution of LDA in situ by adding n-butyllithium to a solution of diisopropylamine in dry THF at -78 °C. After a short stirring period, add the ketone dropwise. Following complete addition and a brief stirring time, quench the enolate with the silylating agent (e.g., TMSCl).

Parameter	Kinetic Control	Thermodynamic Control
Base	Strong, bulky (e.g., LDA)[4][5]	Weaker, less hindered (e.g., Et3N)[4]
Temperature	Low (e.g., -78 °C)[4][5]	Higher (e.g., Room Temp or above)[5]
Reaction Time	Short[5]	Long[5]
Product	Less substituted silyl enol ether[3]	More substituted silyl enol ether[3]
Table 1: Comparison of Reaction Conditions for Kinetic vs. Thermodynamic Silyl Enol Ether Formation.

Q4: I am working with a sterically hindered ketone, and the derivatization is proving to be difficult. What strategies can I employ?

A4: Overcoming Steric Hindrance

Steric hindrance around the α-protons or the carbonyl group can impede both deprotonation and subsequent silylation.

• Causality: A bulky substrate can prevent the base from accessing the α-protons. Similarly, a hindered enolate may react sluggishly with the silylating agent.

• Troubleshooting Strategies:

  • More Reactive Silylating Agents: If TMSCl is not effective, consider using a more electrophilic silylating agent like trimethylsilyl trifluoromethanesulfonate (TMSOTf).[4] TMSOTf is significantly more reactive and can often overcome the steric barriers that hinder TMSCl.

  • Stronger Base: For exceptionally hindered ketones, a stronger base such as potassium bis(trimethylsilyl)amide (KHMDS) may be more effective than LDA.

  • Alternative Methods: Consider methods that do not rely on direct deprotonation. For instance, the use of N,O-bis(trimethylsilyl)acetamide (BSA) in the presence of an ionic liquid has been reported for the silylation of ketones.[8]

Q5: My silyl enol ether appears to be decomposing during workup or purification. How can I improve its stability?

A5: Handling and Purifying Silyl Enol Ethers

Silyl enol ethers are sensitive to acidic conditions and can hydrolyze back to the parent ketone.[4] This is a particular concern during aqueous workup and silica gel chromatography.

• Causality: The acidic nature of silica gel can readily cleave the Si-O bond of the enol ether.[9] Protic solvents or acidic aqueous solutions used in workup will also promote hydrolysis.

• Purification Protocol:

  • Aqueous Workup: If an aqueous workup is necessary, use a mild basic solution, such as saturated aqueous sodium bicarbonate, and work quickly at low temperatures.

  • Drying: Dry the organic extracts over a basic drying agent like potassium carbonate.[3]

  • Chromatography: Avoid standard silica gel chromatography if possible, especially for TMS enol ethers.[9] If chromatography is unavoidable, use silica gel that has been pre-treated with a base (e.g., washed with a triethylamine/hexane solution) to neutralize acidic sites. Neutral alumina can also be an alternative.[9]

  • Distillation: For volatile silyl enol ethers, bulb-to-bulb distillation (Kugelrohr) is an excellent purification method that avoids contact with acidic stationary phases.[9][10]

References

• Organic Syntheses. (n.d.). Acetone Trimethylsilyl Enol Ether. Retrieved from [Link]

• Wikipedia. (n.d.). Silyl enol ether. Retrieved from [Link]

• ResearchGate. (2015). What is the best method for the preparation of silyl enol ethers without using air sensitive methods/techniques?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of silyl enol ethers and related compounds. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Silyl Enol Ethers and Their Aldol Reaction Utilizing 2,5-Dimethyl-1-silacyclopentane and 2,5-Diphenyl-1-sila-3-cyclopentene Derivatives. Retrieved from [Link]

• YouTube. (2022). Silyl enol ether: Preparation & application by Dr. Tanmoy Biswas. Retrieved from [Link]

• YouTube. (2021). Silyl Enol Ethers. Retrieved from [Link]

• Reddit. (2015). Having trouble making silyl enol ether :( help!. Retrieved from [Link]

• ResearchGate. (2025). The effect of humidity on the stability of octadecyltrichlorosilane for the self-assembled monolayer coating applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. Retrieved from [Link]

• ResearchGate. (n.d.). Techniques for silylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Silyl ether synthesis by silylation or cyanosilylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Isolation and Characterization of Silyl Enol Ether Intermediates in the Synthesis of 5,6,9,10–Tetrahydro-7,8-benzocyclooctene-dione. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• ACS Publications. (n.d.). Highly Stereoselective Kinetic Enolate Formation: Steric vs Electronic Effects. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of some common silylating agents. Retrieved from [Link]

• Organic Chemistry Academy. (2023). Thermodynamic vs Kinetic Enolates. Retrieved from [Link]

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. Retrieved from [Link]

• Wiley Online Library. (2014). Base-catalyzed hydrosilylation of ketones and esters and insight into the mechanism. Retrieved from [Link]

• Reddit. (2025). α-Halogenation a hindered ketone, struggling with silyl enol ether formation. Retrieved from [Link]

• ACS Publications. (2014). Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Base-mediated silyl enol ether formations; (B) metal-mediated silyl.... Retrieved from [Link]

• Gelest. (n.d.). Silyl Groups - Technical Library. Retrieved from [Link]

• Gelest. (n.d.). Silylation Overview. Retrieved from [Link]

• ResearchGate. (n.d.). Silylation of Alcohols using TBDMSCl, TBDPSCl and TIPSCl in the Presence of N-Methylimidazole and Iodine. Retrieved from [Link]

• Reddit. (2025). Flash column on silyl enol ether. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Silyl enol ether - Wikipedia [en.wikipedia.org]
• 5. Thermodynamic vs Kinetic Enolates – Organic Chemistry Academy [ochemacademy.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Silyl enol ether synthesis by silylation [organic-chemistry.org]
• 9. reddit.com [reddit.com]
• 10. Isolation and Characterization of Silyl Enol Ether Intermediates in the Synthesis of 5,6,9,10–Tetrahydro-7,8-benzocyclooctene-dione - PMC [pmc.ncbi.nlm.nih.gov]

Storage and handling best practices for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Welcome to the dedicated support center for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, proper handling, and successful application of this valuable deuterated internal standard. As a silyl enol ether, this compound possesses unique reactivity and requires specific handling procedures to maintain its integrity. This guide provides in-depth answers to common questions and detailed troubleshooting workflows to address challenges you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and handling of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

Question 1: What are the ideal storage conditions for this compound?

Answer: Proper storage is critical to prevent degradation. Organosilicon compounds like this silyl enol ether should be stored in a cool, dry, and well-ventilated area, away from heat sources, sparks, or flames[1].

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of potential degradation reactions.
Atmosphere	Under an inert atmosphere (Argon or Nitrogen)	The silyl enol ether linkage is highly susceptible to hydrolysis from atmospheric moisture[2]. An inert atmosphere displaces moisture and oxygen.
Container	Original manufacturer's vial (e.g., Sure/Seal™ bottle) or a flame-dried Schlenk flask with a tightly sealed septum.	These containers are designed to maintain an inert atmosphere and prevent contamination[3][4].
Light	Amber vial or stored in the dark.	While not acutely light-sensitive, prolonged exposure to UV light can potentially initiate side reactions.

Question 2: Why is exposure to moisture so detrimental to this compound?

Answer: The core of the issue lies in the chemical nature of the silyl enol ether functional group. The silicon-oxygen bond is susceptible to attack by nucleophiles, with water being a common and potent one. This reaction, known as hydrolysis, cleaves the silyl group, leading to the formation of 3-ethylcyclohexanone-d5 and a siloxane byproduct (hexamethyldisiloxane)[2]. This degradation is often acid-catalyzed. The presence of even trace amounts of moisture in solvents, on glassware, or in the atmosphere can lead to significant sample degradation over time, compromising the quantitative accuracy of your experiments where this compound is used as an internal standard.

Question 3: What are the visible signs of compound degradation?

Answer: Visual inspection can sometimes indicate a problem, although analytical confirmation is always recommended. Signs of degradation may include:

• Cloudiness or precipitation: Formation of siloxane byproducts can lead to insolubility.

• Changes in viscosity: The pure compound should be a clear liquid. Any significant change could indicate polymerization or degradation.

• Failure in analytical performance: The most definitive sign is poor chromatographic peak shape, loss of signal intensity, or the appearance of a new peak corresponding to the hydrolyzed ketone when analyzed by GC/MS or LC/MS.

Question 4: Can I dissolve the compound in any solvent for long-term storage?

Answer: No, this is not recommended. Protic solvents (e.g., methanol, ethanol, water) are incompatible as they will hydrolyze the compound. While the compound is soluble in many anhydrous aprotic organic solvents (e.g., hexane, dichloromethane, THF, acetonitrile), storing it as a dilute solution is not ideal. Preparing fresh solutions for each experiment from the neat material is the best practice. If a stock solution must be prepared, use a high-purity anhydrous solvent and store it under an inert atmosphere at 2-8°C for a very limited time. Always validate the concentration of the stock solution before use if it has been stored.

Part 2: Troubleshooting Guides

This section provides structured, cause-and-effect troubleshooting for specific experimental issues.

Scenario 1: Loss of Analyte Signal or Inconsistent Internal Standard Response in LC/MS or GC/MS Analysis

You observe a significant drop in the signal intensity for [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 or high variability in its peak area across a batch of samples.

Troubleshooting Workflow

Caption: Troubleshooting logic for inconsistent internal standard signal.

Detailed Investigation Steps:

• Confirm Hydrolysis: Analyze a freshly prepared standard solution. Look for a chromatographic peak that would correspond to the hydrolyzed product, 3-ethylcyclohexanone-d5. Its appearance is a strong indicator of moisture contamination.

• Solvent Scrutiny:

  • Source: Are you using a freshly opened bottle of anhydrous solvent? Bottles that have been opened multiple times can accumulate moisture.

  • Verification: If you have access to Karl Fischer titration, verify the water content of your solvent. It should be <50 ppm.

• Glassware and Equipment Preparation:

  • Drying: Standard oven-drying (e.g., 125°C overnight) is often insufficient to remove the thin film of adsorbed moisture on glassware[3][4]. For critical applications, flame-drying glassware under vacuum or a stream of inert gas is necessary.

  • Syringes: Ensure syringes and needles are dried in an oven before use and flushed with inert gas[4].

• Handling Technique:

  • Atmosphere: Are you handling the compound and preparing solutions under a positive pressure of an inert gas (argon or nitrogen)? A simple nitrogen balloon is often sufficient for small-scale transfers[5].

  • Transfers: Use proper air-sensitive techniques, such as using a gas-tight syringe to pierce the septum of the storage vial and withdraw the liquid[6].

Scenario 2: Low or No Yield in a Derivatization/Reaction

You are using the silyl enol ether in a synthetic reaction (e.g., Mukaiyama aldol addition), and the reaction fails or gives a very low yield of the desired product.

Troubleshooting Workflow

Caption: Troubleshooting logic for failed synthetic reactions.

Detailed Investigation Steps:

• Reaction Analysis: Before workup, carefully take a small aliquot of the crude reaction mixture and analyze it. The presence of a significant amount of 3-ethylcyclohexanone-d5 indicates that your silyl enol ether was hydrolyzed before or during the reaction.

• Incompatible Reagents:

  • Acids/Bases: Silyl enol ethers are sensitive to both strong acids and bases[7][8]. Ensure that none of your other reagents are introducing acidic or basic impurities. For example, some Lewis acids used to catalyze reactions can be contaminated with HCl if not handled properly.

  • Electrophiles: While silyl enol ethers are nucleophiles, they are relatively mild[2]. The reaction may fail if the electrophile is not sufficiently reactive or if the Lewis acid catalyst is not active.

• Temperature Control: Some reactions involving silyl enol ethers require low temperatures (e.g., -78 °C) to prevent side reactions[2]. Ensure your reaction temperature is accurately controlled.

Part 3: Experimental Protocols

Protocol 1: Preparation of a Standard Solution for Quantitative Analysis

This protocol details the steps for accurately preparing a stock solution of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 for use as an internal standard.

Materials:

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 in a septum-sealed vial.

• Anhydrous acetonitrile (<50 ppm water).

• Flame-dried volumetric flask with a septum.

• Gas-tight syringe (e.g., Hamilton).

• Dry 21-gauge needles.

• Source of dry nitrogen or argon gas with a bubbler.

Procedure:

• Glassware Preparation: Take a clean, dry volumetric flask, insert a magnetic stir bar, and cover the opening with a rubber septum. Flame-dry the flask under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Solvent Addition: Using a dry syringe, transfer the required volume of anhydrous acetonitrile to the volumetric flask.

• Inert Gas Flush: Puncture the septum of the vial containing the silyl enol ether with a needle connected to a nitrogen line to slightly pressurize the vial. Puncture the septum with a second "bleed" needle to allow gas to escape, flushing the headspace[9].

• Analyte Withdrawal: Remove the bleed needle. Using a clean, dry, gas-tight syringe, withdraw a slightly larger volume of the neat compound than required.

• Volume Adjustment: Invert the syringe and carefully push the plunger to expel any gas bubbles and adjust the liquid to the exact desired volume.

• Solution Preparation: Puncture the septum of the volumetric flask with the syringe needle and inject the compound into the stirring solvent. Rinse the syringe by drawing up solvent from the flask and re-injecting it 2-3 times.

• Finalization: Remove the syringe and add anhydrous solvent to the calibration mark. Invert the flask several times to ensure homogeneity. Store the solution tightly sealed at 2-8°C and use it promptly.

References

• Wikipedia. Silyl enol ether. [Link]

• Sylicglobal Textile Auxiliaries Supplier. (2023, November 14). Precautions For Safe Use Of Organosilicon. [Link]

• Massachusetts Institute of Technology. Handling air-sensitive reagents AL-134. [Link]

• ChemistryViews. (2013, July 2). Tips and Tricks for the Lab: Air-Sensitive Techniques (3). [Link]

• Wayda, A. L., & Darensbourg, M. Y. (Eds.). (1987).
• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.

• Gelest. Deprotection of Silyl Ethers. [Link]

Sources

• 1. Precautions For Safe Use Of Organosilicon - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 2. Silyl enol ether - Wikipedia [en.wikipedia.org]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. web.mit.edu [web.mit.edu]
• 5. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 8. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 9. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]

Reference Data & Comparative Studies

A Senior Scientist's Guide to Method Validation with Deuterated Internal Standards

An Objective Comparison and Guide to Best Practices in Quantitative Bioanalysis

For researchers and drug development professionals, achieving accurate, reproducible, and robust quantitative data is the bedrock of success. In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), the choice of an internal standard (IS) is one of the most critical decisions influencing data quality. This guide provides an in-depth, experience-driven comparison between deuterated internal standards—the widely recognized gold standard—and other alternatives. We will dissect the core principles, navigate the complexities of regulatory validation, and provide actionable protocols to ensure your methods are not just compliant, but scientifically sound.

The Foundational Principle: Why an Internal Standard is Non-Negotiable

In a perfect analytical world, every sample injection would yield an identical instrument response. In reality, variability is inherent at every stage: sample preparation, injection volume, and ionization efficiency within the mass spectrometer's source.[1] An internal standard is a known quantity of a compound, added consistently to every sample, calibrator, and quality control (QC) sample, to correct for this variability.[2] The fundamental concept is that the ratio of the analyte's response to the IS's response will remain stable, even if the absolute signals fluctuate.[1]

The ideal IS should be a chemical doppelgänger to the analyte, mimicking its behavior throughout the entire analytical process.[1][3] This is where stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, demonstrate their unparalleled advantage.[3][4]

The Gold Standard: Isotope Dilution Mass Spectrometry (IDMS)

The use of a deuterated internal standard (D-IS) is the cornerstone of the Isotope Dilution Mass Spectrometry (IDMS) technique, which is considered the gold standard in quantitative bioanalysis.[3] In a D-IS, one or more hydrogen atoms on the analyte molecule are replaced with deuterium (²H), a stable, non-radioactive isotope of hydrogen.[5] This substitution results in a compound that is chemically and physically almost identical to the analyte but has a slightly higher mass.[5]

This near-perfect analogy allows the D-IS to:

• Co-elute with the analyte during chromatography.[2][6]

• Experience identical extraction recovery .[2]

• Undergo the same degree of ion suppression or enhancement from the biological matrix.[5][6]

The mass spectrometer can easily differentiate between the analyte and the heavier D-IS, allowing for precise and accurate quantification even in the presence of complex biological matrices.[7]

Comparative Analysis: Deuterated vs. Non-Deuterated (Analog) Internal Standards

While D-IS are preferred, they may not always be available or may be cost-prohibitive. In such cases, a structural analog IS is often used. However, this choice comes with significant trade-offs that must be rigorously evaluated during method validation.

Performance Characteristic	Deuterated Internal Standard (D-IS)	Non-Deuterated (Analog) IS	Causality and Field Insights
Chemical & Physical Properties	Nearly identical to the analyte.[3]	Structurally similar, but different chemical entity.[3]	Insight: Even minor structural differences in an analog can alter polarity, pKa, and protein binding, leading to divergent behavior during extraction and chromatography.
Chromatographic Behavior	Typically co-elutes with the analyte, though minor shifts are possible.[4][6]	Separates from the analyte with a different retention time.[3]	Insight: Co-elution is critical. If an analog elutes in a different region of the chromatogram, it will not experience the same matrix effects, defeating its primary purpose.
Correction for Matrix Effects	Superior correction due to identical behavior in the ion source.	Prone to differential matrix effects, leading to poor correction and unreliable data.[3]	Insight: Matrix effects are rarely uniform across a chromatographic run. An analog IS cannot accurately model what the analyte is experiencing if they are not in the ion source at the same time.[8]
Accuracy & Precision	Generally higher, with lower %CV, leading to more reliable pharmacokinetic data.[4][6]	Can be acceptable, but often shows greater variability and potential for bias.[3]	Insight: The improved precision from a D-IS reduces the number of failed analytical runs and provides higher confidence in pharmacokinetic and toxicokinetic assessments.[2]
Regulatory Acceptance	Widely accepted and preferred by agencies like the FDA and EMA.[3][5]	Requires more extensive validation to prove its suitability.	Insight: Using an analog IS often invites greater scrutiny from regulatory bodies, requiring additional experiments to demonstrate that it does not compromise data integrity.

Navigating Method Validation: Core Parameters & Regulatory Expectations

A bioanalytical method's validation demonstrates that it is fit for its intended purpose.[9] The guidelines established by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide a framework for these experiments.[10][11] When using a D-IS, the validation process is more robust and often more straightforward.

Key Validation Parameters & Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria (FDA/EMA)
Selectivity	To ensure the method can differentiate the analyte and IS from endogenous matrix components.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix from at least 6 sources.
Calibration Curve & LLOQ	To demonstrate the relationship between concentration and response over the intended range.	≥75% of standards must be within ±15% of nominal (±20% at LLOQ). R² > 0.98 is typical.
Accuracy & Precision	To determine the closeness of measured values to the nominal value and the reproducibility of measurements.	Intra- and inter-assay precision (%CV) ≤15% (≤20% at LLOQ). Accuracy (%Bias) within ±15% (±20% at LLOQ).
Matrix Effect	To assess the impact of the matrix on ionization. This is the most critical test.	The CV of the IS-normalized matrix factor from at least 6 lots of matrix should be ≤15%.
Extraction Recovery	To measure the efficiency of the extraction process.	Recovery should be consistent and reproducible, though it does not need to be 100%.
Stability	To ensure the analyte is stable throughout the sample lifecycle (freeze-thaw, bench-top, long-term storage).	Mean concentration at each stability point must be within ±15% of the nominal concentration.

This table provides a summary. Always refer to the latest official FDA, EMA, and ICH M10 guidelines for complete requirements.[10][11][12]

The Critical Test: A Deep Dive into Assessing Matrix Effects

The primary justification for using a D-IS is its ability to compensate for matrix effects.[6] Therefore, proving this compensation is the most important aspect of validation. The goal is to show that while the absolute response of the analyte may vary between different sources of biological matrix, the analyte/IS peak area ratio remains constant.

This is assessed by calculating the Matrix Factor (MF) , and more importantly, the IS-Normalized Matrix Factor .[13]

Experimental Protocol: Quantitative Assessment of Matrix Effects

This protocol uses the widely accepted post-extraction addition approach.[13]

1. Prepare Three Key Sample Sets:

• Set A (Neat Solution): Prepare standards of the analyte and D-IS in a clean solvent (e.g., the final mobile phase) at low and high concentrations (typically LLOQ and ULOQ levels).
• Set B (Post-Extraction Spike): Extract blank biological matrix from at least six different individual donors. After the final extraction step, spike the analyte and D-IS into these clean extracts to the same final concentrations as Set A.[13]
• Set C (Pre-Extraction Spike): Spike the analyte and D-IS into the blank matrix before performing the extraction procedure. (This set is used to determine extraction recovery but is included here for completeness).[13]

2. Analyze and Calculate:

• Inject all samples onto the LC-MS/MS system.
• Determine the mean peak area for the analyte and the D-IS from each set.

3. Perform Calculations:

• Matrix Factor (MF):
• MF = (Peak Area in Set B) / (Mean Peak Area in Set A)
• An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement.[13]
• IS-Normalized Matrix Factor:
• IS-Normalized MF = (Analyte Peak Area Ratio in Set B) / (Mean Analyte Peak Area Ratio in Set A)
• Where the "Peak Area Ratio" is (Analyte Area / IS Area).
• Extraction Recovery (%):
• Recovery = (Mean Peak Area in Set C) / (Mean Peak Area in Set B) * 100

4. Evaluate Acceptance Criteria:

• Calculate the IS-Normalized MF for each of the six matrix lots.
• The Coefficient of Variation (%CV) of the six values must be ≤15% . This demonstrates that the D-IS effectively normalizes the variability between different matrix sources.

Example Data Interpretation

Matrix Lot	Analyte Area (Set B)	IS Area (Set B)	Analyte/IS Ratio (Set B)	IS-Normalized MF
1	85,000	170,000	0.50	1.00
2	75,000	150,000	0.50	1.00
3	95,000	191,000	0.497	0.99
4	60,000	118,000	0.508	1.02
5	90,000	180,000	0.50	1.00
6	82,000	165,000	0.497	0.99
Mean	0.500	1.00
%CV	1.0%	1.2%
Assuming the mean Analyte/IS Ratio in Set A was 0.500. The %CV of 1.2% easily passes the ≤15% acceptance criterion.

Visualizing Key Workflows and Concepts

Potential Pitfalls & Advanced Troubleshooting

Even with the "gold standard," challenges can arise. A senior scientist must be aware of these potential issues to proactively mitigate them or troubleshoot effectively.

• Isotopic Crosstalk and Interference: This occurs when the D-IS preparation contains a small amount of the unlabeled analyte as an impurity, or when the natural isotope abundance of the analyte contributes to the D-IS signal.[14]

  • Proactive Strategy: Select a D-IS with high isotopic purity (ideally >98%) and a sufficient mass shift (+3 Da or more) to move it outside the natural isotopic distribution of the analyte.[7][15]

  • Troubleshooting: Analyze a high concentration solution of the D-IS and check for any signal in the analyte's mass transition. This contribution must be confirmed to be negligible.

• Hydrogen/Deuterium (H/D) Exchange: If deuterium atoms are placed on labile positions (like -OH, -NH, or acidic carbons), they can exchange with hydrogen from the solvent, especially under acidic or basic conditions.[16][17] This leads to a loss of the IS signal and inaccurate quantification.

  • Proactive Strategy: Always select a D-IS where the labels are on chemically stable positions, such as aromatic rings or non-activated carbons.[13] Review the Certificate of Analysis to confirm the labeling position.[15]

  • Troubleshooting: If H/D exchange is suspected, incubate the D-IS in blank matrix under the final analytical conditions and monitor for any loss of signal or appearance of partially labeled species.[13]

• Chromatographic Isotope Effects: Deuterium is slightly heavier than hydrogen, which can sometimes cause the D-IS to elute marginally earlier than the analyte in reversed-phase chromatography.[4][17]

  • Proactive Strategy: During method development, confirm co-elution under the final chromatographic conditions. While minor, consistent separation may be acceptable, complete co-elution is ideal.[18]

  • Troubleshooting: If separation occurs in a zone of steep-changing matrix effects, it can lead to inaccurate results.[8] Adjusting the mobile phase composition or gradient can often force co-elution.[13] If this is not possible, it highlights a potential weakness in the method that must be carefully monitored.

Conclusion and Recommendations

For the development of robust, accurate, and defensible quantitative bioanalytical methods, deuterated internal standards are unequivocally the superior choice.[3] Their ability to co-elute and behave almost identically to the analyte provides the most effective compensation for variability in sample extraction and, most critically, for matrix effects.[6] This leads to significantly improved accuracy and precision, which is essential for making confident decisions in drug development.

While non-deuterated, analog standards can be a viable option when a D-IS is unavailable, their use necessitates a more rigorous and comprehensive validation to prove they are not introducing a bias into the results. The experimental data and regulatory consensus are clear: investing in a high-quality, correctly labeled deuterated internal standard is an investment in the integrity and reliability of your data.

References

• A Comparative Guide to the Analytical Performance of Deuterated vs.
• Deuterated vs.
• Common pitfalls when using deuterated internal standards in bioanalysis. (2025, November). BenchChem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass.
• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace.
• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (2013, April 19).
• Deuterated internal standards and bioanalysis. (2008). AptoChem.
• Common pitfalls in using deuterated standards and how to avoid them. (2025, December). BenchChem.
• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? (2014, April 1). myadlm.org.
• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. (2014, February 15). PubMed.
• The matrix effect of various matrices on the peak area of the deuterated internal standards. (n.d.).
• Addressing differential matrix effects with deuterated internal standards. (n.d.). Benchchem.
• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (n.d.). Hilaris Publisher.
• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). (2021, July 1). Spectroscopy Online.
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines: Chromatographic methods and ISR. (2025, August 7).
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2018, December 19). Journal of Pharmaceutical and Biomedical Analysis.
• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency (EMA).
• Q2(R2) Validation of Analytical Procedures. (n.d.). U.S.
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2019, February 20). PubMed.

Sources

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• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. myadlm.org [myadlm.org]
• 9. fda.gov [fda.gov]
• 10. elearning.unite.it [elearning.unite.it]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. youtube.com [youtube.com]
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• 18. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Isotope Effects in Mass Spectrometry of Deuterated Compounds

Abstract

In the realm of quantitative analysis, particularly within the pharmaceutical and biotechnological sectors, deuterated compounds are indispensable tools, often revered as the "gold standard" for internal standards in mass spectrometry-based assays.[1][2] Their utility stems from the principle of isotope dilution mass spectrometry (IDMS), where a known quantity of a deuterium-labeled analog of the analyte provides exceptional correction for experimental variability.[2][3] However, the substitution of protium (¹H) with deuterium (²H or D), a seemingly minor alteration, introduces profound isotope effects that can significantly influence chromatographic behavior, ionization efficiency, and fragmentation patterns.[1][4] This guide provides an in-depth exploration of these phenomena, moving beyond a simple recitation of facts to explain the underlying physicochemical principles and their practical implications for researchers, scientists, and drug development professionals. We will delve into detailed experimental protocols, present comparative data, and offer visual workflows to empower you to not only understand but also harness these isotope effects to enhance the precision and accuracy of your mass spectrometric analyses.

The Physicochemical Foundations of Deuterium Isotope Effects

The substitution of a hydrogen atom with deuterium doubles the mass of that atom, leading to a stronger carbon-deuterium (C-D) bond compared to the native carbon-hydrogen (C-H) bond.[1][5] This fundamental difference is the wellspring of several critical isotope effects that manifest during mass spectrometric analysis.

• Kinetic Isotope Effect (KIE): The greater bond energy of the C-D bond necessitates more energy for its cleavage.[1] If this bond-breaking event is the rate-determining step in a metabolic pathway or a chemical reaction, the deuterated compound will react more slowly than its non-deuterated counterpart.[1] This primary KIE, expressed as the ratio of the rate constants (kH/kD), can be substantial, ranging from 2 to 10.[1] This effect is strategically exploited in drug development to enhance metabolic stability and prolong the half-life of a drug.[6][7]

• Thermodynamic Isotope Effects: Isotopic substitution can also influence equilibrium constants, a phenomenon known as the thermodynamic or equilibrium isotope effect.[1] These effects are generally more subtle than KIEs and arise from differences in the zero-point vibrational energies of the isotopic molecules.[1]

• Chromatographic Isotope Effect: In chromatography, particularly reverse-phase liquid chromatography (LC), deuterated compounds often elute slightly earlier than their non-deuterated analogs.[8] This is attributed to the slightly lower hydrophobicity of the C-D bond compared to the C-H bond. While often minimal, this effect can be significant in high-resolution separations and must be considered during method development.[8]

Isotope Effects in the Mass Spectrometer: A Comparative Analysis

The mass spectrometer distinguishes ions based on their mass-to-charge ratio (m/z).[9] The introduction of deuterium atoms into a molecule leads to a predictable increase in its mass, typically +1 Da for each deuterium atom incorporated.[5] This mass shift is the fundamental principle that allows for the differentiation of the analyte from its deuterated internal standard.[3][5]

However, the influence of deuterium extends beyond a simple mass shift, affecting ionization and fragmentation processes.

Ionization Isotope Effects

While the physicochemical properties of deuterated and non-deuterated compounds are nearly identical, subtle differences in ionization efficiency can occur.[10] These effects are generally minor in modern electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) sources but can become more pronounced under certain conditions.

Fragmentation Isotope Effects: A Deeper Dive

The most significant isotope effects within the mass spectrometer are observed in the fragmentation patterns of molecules. The stronger C-D bond can alter fragmentation pathways, leading to different product ions or changes in the relative abundances of fragment ions compared to the non-deuterated analog.[4][11]

For example, a study on monosaccharides ionized by APCI revealed that deuterium replacement of hydroxyl groups led to distinct fragmentation patterns.[4] The deuterated compounds exhibited different propensities for losing water (D₂O), which allowed for the differentiation of isomers.[4]

This alteration of fragmentation pathways can be both a challenge and an opportunity. While it can complicate spectral interpretation, it can also provide valuable structural information and enhance the specificity of multiple reaction monitoring (MRM) assays.

Experimental Workflows: Harnessing Isotope Effects for Robust Quantitative Analysis

The successful application of deuterated compounds in mass spectrometry hinges on well-designed experimental protocols that account for and leverage isotope effects.

Protocol for Assessing Chromatographic Isotope Effects

Objective: To determine the difference in retention time between an analyte and its deuterated internal standard.

Methodology:

• Sample Preparation: Prepare a solution containing an equimolar mixture of the analyte and its deuterated internal standard.

• LC-MS/MS Analysis: Inject the mixed solution onto the analytical column under the desired chromatographic conditions.

• Data Acquisition: Acquire data by monitoring the specific mass transitions for both the analyte and the deuterated standard.[1]

• Data Analysis: Compare the retention times of the two compounds. A measurable and consistent difference indicates a chromatographic isotope effect.

dot graph TD { A[Prepare Equimolar Mixture of Analyte and Deuterated Standard] --> B{Inject into LC-MS/MS}; B --> C{Acquire Data for Specific Mass Transitions}; C --> D{Compare Retention Times}; D --> E{Assess Chromatographic Isotope Effect}; graph_attr [label="Workflow for Assessing Chromatographic Isotope Effect", fontcolor="#202124"]; A [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; B [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; C [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; D [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; E [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; } .caption[Workflow for Assessing Chromatographic Isotope Effect]

Protocol for Evaluating Fragmentation Isotope Effects

Objective: To compare the fragmentation patterns of an analyte and its deuterated analog.

Methodology:

• Sample Infusion: Infuse separate solutions of the analyte and the deuterated standard directly into the mass spectrometer.

• Product Ion Scans: Acquire product ion spectra for the precursor ions of both compounds across a range of collision energies.

• Data Analysis: Compare the resulting spectra to identify any differences in the m/z of fragment ions or their relative intensities.

dot graph TD { A[Infuse Analyte and Deuterated Standard Separately] --> B{Acquire Product Ion Spectra at Various Collision Energies}; B --> C{Compare Fragmentation Patterns}; C --> D{Identify Differences in Fragment Ions and Intensities}; D --> E{Evaluate Fragmentation Isotope Effect}; graph_attr [label="Workflow for Evaluating Fragmentation Isotope Effect", fontcolor="#202124"]; A [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; B [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; C [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; D [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; E [style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; } .caption[Workflow for Evaluating Fragmentation Isotope Effect]

Quantitative Data Summary: A Comparative Overview

The magnitude of isotope effects can vary significantly depending on the molecule, the position and number of deuterium labels, and the analytical conditions. The following table summarizes typical observations.

Isotope Effect	Typical Observation	Magnitude	Implication for Analysis
Chromatographic	Deuterated compound elutes slightly earlier in reversed-phase LC.	Retention time shift of 0.01 - 0.2 minutes.	May require separate integration windows for analyte and IS in high-resolution chromatography.
Mass Shift	Increased m/z for the deuterated compound.	+1 Da per deuterium atom.	Enables differentiation from the analyte.[5]
Fragmentation	Altered fragmentation pathways and/or ion abundances.	Varies widely.	Can be leveraged for increased assay specificity but requires careful optimization of MRM transitions.

Troubleshooting Common Challenges

Despite their advantages, working with deuterated compounds can present challenges.

• Isotopic Purity: Low isotopic purity, meaning a significant presence of the unlabeled analyte in the deuterated standard, can compromise accuracy.[12] It is crucial to use standards with high isotopic enrichment (typically >98%).[5]

• Back-Exchange: Deuterium atoms on heteroatoms (e.g., -OH, -NH) can exchange with protons from the solvent, particularly in protic solvents or under acidic/basic conditions.[11][13] This can lead to a distribution of masses and inaccurate quantification. Using aprotic solvents or deuterated mobile phases can mitigate this issue.[11]

• Interference: In some cases, natural isotopes of the analyte (e.g., ¹³C) can contribute to the signal of a mono-deuterated standard, leading to interference. Using a standard with a higher degree of deuteration (e.g., D3 or D4) can help to avoid this "cross-talk".

dot graph TD { subgraph "Troubleshooting Common Issues" A[Low Isotopic Purity] --> B[Use High Enrichment Standards (>98%)]; C[Back-Exchange] --> D{Use Aprotic or Deuterated Solvents}; E[Isotopic Interference] --> F[Use Higher Deuteration Level Standards (e.g., D3, D4)]; end graph_attr [label="Troubleshooting Guide for Deuterated Standards", fontcolor="#202124"]; A [style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; C [style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; E [style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; F [style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; } .caption[Troubleshooting Guide for Deuterated Standards]

Conclusion: A Powerful Tool Requiring Careful Consideration

Deuterated compounds are undeniably powerful tools in mass spectrometry, providing the foundation for highly accurate and precise quantitative analysis.[3] However, a nuanced understanding of the inherent isotope effects is paramount for their effective implementation. By carefully considering the potential for chromatographic shifts, altered fragmentation, and other isotopic phenomena, researchers can design more robust and reliable analytical methods. The strategic application of this knowledge transforms the use of deuterated standards from a routine procedure into a scientifically informed practice, ultimately leading to higher quality data in drug discovery, clinical research, and beyond.

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Inter-Laboratory Comparison of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 for the Quantitation of DEHP Metabolites: A Guide to Best Practices

For distribution to: Researchers, scientists, and drug development professionals engaged in bioanalytical studies.

This guide provides a comprehensive framework for conducting an inter-laboratory comparison (also known as a round-robin test) to validate the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard in the quantitative analysis of major Di-(2-ethylhexyl)phthalate (DEHP) metabolites in human urine. While this document presents a detailed hypothetical study, the principles and protocols described herein are grounded in established analytical methodologies and international validation guidelines to ensure scientific integrity and reproducibility.

The primary objective of an inter-laboratory study is to assess the robustness, reproducibility, and transferability of an analytical method across different laboratories, equipment, and technicians.[1][2][3] By using a common set of samples and a standardized protocol, participating laboratories can evaluate their performance against one another and contribute to the establishment of a validated analytical procedure.

The Role of Deuterated Internal Standards in Phthalate Metabolite Analysis

In quantitative mass spectrometry, internal standards are crucial for correcting analytical variability that can arise during sample preparation, injection, and ionization.[4] Deuterated internal standards, where hydrogen atoms are replaced by deuterium, are considered the "gold standard" for many applications, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[4][5] This is because their physicochemical properties are nearly identical to their non-deuterated analyte counterparts, leading to similar extraction efficiencies and chromatographic retention times.[5] This co-elution ensures that the analyte and the internal standard experience similar matrix effects, which can significantly impact ionization efficiency and, consequently, the accuracy of quantification.[5]

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated compound that serves as an intermediate in the synthesis of DEHP metabolites.[6] Its structural similarity to these metabolites makes it a potential candidate for use as an internal standard in their analysis. This guide outlines a study to validate its performance in a multi-laboratory setting.

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is a critical step in method development. While [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 presents a viable option, it is important to consider its performance relative to other commonly used internal standards for DEHP metabolite analysis. The most widely accepted alternatives are stable isotope-labeled (SIL) analogs of the target analytes themselves, such as ¹³C-labeled versions of the DEHP metabolites.[7][8]

Internal Standard Type	Principle	Advantages	Disadvantages
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	A deuterated structural analog of a DEHP metabolite precursor.	- Potentially more cost-effective than a full suite of SIL metabolite standards.- Should exhibit similar chromatographic behavior to the analytes of interest.	- May not perfectly co-elute with all DEHP metabolites.- Potential for differential ionization efficiency compared to the analytes.[9]- May not correct for analyte-specific degradation during sample preparation.
Stable Isotope-Labeled (SIL) Analogs (e.g., ¹³C-MEHP)	Analogs of the target analytes with ¹³C or ¹⁵N isotopes incorporated.	- Considered the "gold standard" for mass spectrometry-based quantification.- Co-elute with the native analyte, providing the most accurate correction for matrix effects and extraction losses.[5]- High chemical and isotopic stability.[8]	- Can be significantly more expensive, especially when multiple analytes are targeted.- A separate SIL standard is required for each analyte for optimal accuracy.
Non-Isotopically Labeled Structural Analogs	Compounds with similar chemical structures to the analytes but without isotopic labeling.	- Generally the most affordable option.- Readily available.	- Different retention times and ionization efficiencies compared to the analytes.- Less effective at correcting for matrix effects and extraction variability.- Higher risk of co-elution with interfering compounds in the matrix.

Designing the Inter-Laboratory Study

A well-designed inter-laboratory study is essential for generating meaningful and reliable data.[1][2][3] The following sections outline a hypothetical study to evaluate the performance of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

The study will focus on the quantification of five major urinary metabolites of DEHP:[5][6]

• Mono-(2-ethylhexyl) phthalate (MEHP)

• Mono-(2-ethyl-5-hydroxyhexyl) phthalate (5OH-MEHP)

• Mono-(2-ethyl-5-oxohexyl) phthalate (5oxo-MEHP)

• Mono-(2-ethyl-5-carboxypentyl) phthalate (5carboxy-MEPP)

• Mono-[2-(carboxymethyl)hexyl] phthalate (2carboxy-MMHP)

A central organizing body will prepare and distribute the following samples to each participating laboratory:

• Calibration Standards: A set of seven calibration standards covering the expected physiological range of the analytes in urine.

• Quality Control (QC) Samples: Three levels of QC samples (low, medium, and high concentrations) prepared in a pooled human urine matrix.

• Blinded Samples: A set of five urine samples with unknown concentrations of the DEHP metabolites.

The following diagram illustrates the overall workflow for the inter-laboratory study.

Caption: Workflow of the inter-laboratory validation study.

Standardized Analytical Protocol

All participating laboratories must adhere strictly to the following analytical protocol to ensure consistency and comparability of results.[1]

• Analytes and Internal Standard: Certified reference materials for all five DEHP metabolites and [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

• Enzymes: β-glucuronidase from Helix pomatia.

• Solvents and Reagents: HPLC-grade acetonitrile, methanol, water, and formic acid. Ammonium acetate.

• Solid-Phase Extraction (SPE): Polymeric reversed-phase SPE cartridges.

• Aliquoting: Aliquot 100 µL of urine sample (calibrator, QC, or unknown) into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (containing [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5) to each tube.

• Enzymatic Hydrolysis: Add 50 µL of β-glucuronidase solution in ammonium acetate buffer. Incubate at 37°C for 2 hours to deconjugate the glucuronidated metabolites.[10]

• Protein Precipitation: Add 200 µL of cold acetonitrile, vortex, and centrifuge to precipitate proteins.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analytes with methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

The following diagram outlines the key steps in the analytical method.

Caption: Key steps in the analytical method for DEHP metabolites.

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column suitable for the separation of phthalate metabolites.

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) will be used for the detection and quantification of each analyte and the internal standard.

Data Analysis and Acceptance Criteria

Each laboratory will calculate the concentrations of the five DEHP metabolites in the QC and blinded samples using the internal standard method. The results will be submitted to the central organizing body for statistical analysis.

The performance of the method will be evaluated based on the following parameters:[11][12][13]

• Linearity: The calibration curves for each analyte should have a coefficient of determination (R²) ≥ 0.99.

• Accuracy: The mean concentration of the QC samples should be within ±15% of the nominal value.

• Precision:

  • Repeatability (Intra-laboratory precision): The relative standard deviation (RSD) of the QC sample measurements within a single laboratory should be ≤ 15%.

  • Reproducibility (Inter-laboratory precision): The RSD of the QC sample measurements across all participating laboratories should be ≤ 20%.

The following table presents hypothetical results from such a study to illustrate the data analysis process.

Performance Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Laboratory 5	Acceptance Criteria
Linearity (R²)	0.998	0.999	0.997	0.998	0.999	≥ 0.99
Accuracy (% Recovery, Mid QC)	102.5	98.7	105.1	95.9	101.3	85 - 115%
Repeatability (RSD%, Mid QC)	4.8	5.5	6.1	5.2	4.9	≤ 15%
Overall Reproducibility (RSD%)	\multicolumn{5}{c	}{8.2%}	≤ 20%

Conclusion

This guide provides a robust framework for the inter-laboratory validation of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard for the analysis of DEHP metabolites. By following the outlined protocols and adhering to the principles of scientific integrity, participating laboratories can contribute to the establishment of a reliable and reproducible analytical method. The successful completion of such a study would provide strong evidence for the suitability of this internal standard for routine use in biomonitoring and clinical research, potentially offering a more cost-effective alternative to a full suite of individual stable isotope-labeled standards.

References

• What is Round-Robin Laboratory Testing? Round-robin laboratory testing, also known as interlaboratory comparison, is a process where multiple laboratories perform the same tests on the same samples under consistent conditions. The primary objective of this testing is to evaluate the consistency and reliability of the results produced by different labs. By comparing the outcomes, laboratories can identify discrepancies, enhance their testing methodologies, and ensure compliance with industry standards. [Link]

• Validation and Verification Guidelines for Analytical Methods. ACS Reagent Chemicals. [Link]

• Preuss, R., Koch, H. M., & Angerer, J. (2005). Biological Monitoring of the Five Major Metabolites of di-(2-ethylhexyl)phthalate (DEHP) in Human Urine Using Column-Switching Liquid Chromatography-Tandem Mass Spectrometry. Journal of Chromatography B, 816(1-2), 269-280. [Link]

• Analytical Methods for Diethyl Phthalate. Agency for Toxic Substances and Disease Registry. [Link]

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• Lee, J., Lee, J., Choi, K., & Kim, S. (2011). Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS. Journal of separation science, 34(6), 688–696. [Link]

• Wang, C., Chen, Y., Lin, T., & Lin, C. (2015). Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry. International journal of molecular sciences, 16(10), 23545–23558. [Link]

• Iavicoli, I., Bua, G., & De Felip, E. (2020). Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases. International Journal of Environmental Research and Public Health, 17(10), 3433. [Link]

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• Harmonized guidelines for single-laboratory validation of methods of analysis. Pure and Applied Chemistry. [Link]

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The Gold Standard in Phthalate Metabolite Quantification: A Comparative Guide to the Accuracy and Precision of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

For researchers, scientists, and drug development professionals engaged in the bioanalysis of phthalate metabolites, the pursuit of analytical accuracy and precision is paramount. The ubiquity of phthalates in consumer products and their potential as endocrine disruptors necessitates robust and reliable quantification methods to assess human exposure and metabolic fate.[1] In this comprehensive guide, we delve into the critical role of internal standards in mass spectrometry-based quantification, with a specific focus on the superior performance of the deuterated internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

This guide will provide an objective comparison of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 against its non-deuterated analog, supported by plausible experimental data. We will explore the theoretical underpinnings of its enhanced performance and provide detailed experimental protocols for a comparative validation study.

The Indispensable Role of Internal Standards in Quantitative Analysis

In chromatographic analysis, particularly when coupled with mass spectrometry (GC-MS or LC-MS), internal standards are crucial for correcting variations that can occur during sample preparation and analysis.[2][3] An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the detector. Its primary function is to compensate for analyte loss during extraction, inconsistencies in injection volume, and fluctuations in instrument response, including matrix effects.

Deuterated internal standards, where one or more hydrogen atoms are replaced with their heavier isotope, deuterium, are widely regarded as the "gold standard" for mass spectrometry-based quantification.[2][3] This is because their physicochemical properties are nearly identical to the unlabeled analyte, leading to co-elution during chromatography and similar behavior during ionization. This near-identical behavior allows for highly effective correction of matrix effects, which are a common source of inaccuracy in complex biological samples.

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a deuterated silyl ether that serves as an internal standard, particularly in the analysis of silylated metabolites of phthalates like Bis(2-ethylhexyl) phthalate (DEHP).[4][5][6] The trimethylsilyl (TMS) derivatization is a common strategy in GC-MS analysis to increase the volatility and thermal stability of polar analytes like phthalate monoesters.[7][8][9]

Comparative Performance Analysis: The Deuterated Advantage

To illustrate the superior performance of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, we present a comparative study against its non-deuterated analog, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane, for the quantification of a key DEHP metabolite, Mono(2-ethylhexyl) phthalate (MEHP), in human urine. The following data, presented in a structured format, is based on a simulated, yet realistic, bioanalytical method validation experiment.

Table 1: Accuracy and Precision for the Quantification of MEHP

Internal Standard	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL) (Mean ± SD, n=6)	Accuracy (%)	Precision (%RSD)
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5	5.0	5.05 ± 0.15	101.0	3.0
50.0	49.8 ± 1.2	99.6	2.4
500.0	508 ± 15	101.6	3.0
[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane	5.0	5.8 ± 0.7	116.0	12.1
50.0	56.5 ± 5.1	113.0	9.0
500.0	590 ± 47	118.0	8.0

Interpretation of Results:

The data clearly demonstrates that the use of the deuterated internal standard, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, results in significantly higher accuracy and precision across the tested concentration range. The accuracy for the deuterated standard is within ±2% of the nominal concentration, and the precision, as indicated by the relative standard deviation (%RSD), is consistently below 5%. In contrast, the non-deuterated internal standard exhibits a considerable positive bias, with accuracy values deviating by as much as 18%, and significantly poorer precision. This discrepancy is primarily attributed to the differential impact of matrix effects on the analyte and the non-co-eluting, non-isotopically labeled internal standard.

Experimental Design: A Self-Validating System

To provide a practical framework for researchers, we outline a detailed experimental protocol for a comparative validation study. This protocol is designed to be a self-validating system, incorporating quality control measures at each stage.

Objective:

To compare the accuracy and precision of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 and [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane as internal standards for the quantification of MEHP in human urine using GC-MS.

Materials:

• Mono(2-ethylhexyl) phthalate (MEHP) analytical standard

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane

• Human urine (pooled, blank)

• β-glucuronidase from Helix pomatia

• Phosphate buffer (pH 6.8)

• Ethyl acetate (HPLC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

Experimental Workflow:

The following diagram illustrates the key steps in the experimental workflow.

Caption: Experimental workflow for the quantification of MEHP in urine.

Step-by-Step Methodology:

• Preparation of Standards and Quality Control (QC) Samples:

  • Prepare stock solutions of MEHP, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, and [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane in ethyl acetate.

  • Prepare calibration standards by spiking blank human urine with known concentrations of MEHP.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To 1 mL of urine sample (blank, calibration standard, or QC), add 50 µL of the internal standard working solution (either deuterated or non-deuterated).

  • Add 1 mL of phosphate buffer (pH 6.8) and 20 µL of β-glucuronidase solution.

  • Incubate at 37°C for 2 hours to deconjugate the glucuronidated MEHP.

  • Perform liquid-liquid extraction by adding 3 mL of ethyl acetate, vortexing for 5 minutes, and centrifuging.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of BSTFA + 1% TMCS and heat at 70°C for 30 minutes for derivatization.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use a temperature program that provides good separation of the MEHP-TMS derivative and the internal standard.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the MEHP-TMS derivative and the respective internal standards.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of MEHP in the QC samples and unknown samples using the calibration curve.

  • Calculate the accuracy and precision for each set of QC samples.

The Causality Behind Experimental Choices

The choice of a deuterated internal standard is a deliberate decision rooted in the principles of isotope dilution mass spectrometry. By having a molecule that is, for all practical purposes, chemically identical to the analyte, we ensure that any physical or chemical losses during the extensive sample preparation process (extraction, evaporation, derivatization) affect both the analyte and the internal standard to the same extent.

Furthermore, during GC-MS analysis, co-elution of the analyte and the deuterated internal standard is critical. Matrix components can interfere with the ionization process in the mass spectrometer source, leading to either suppression or enhancement of the signal. Because the analyte and the deuterated standard experience these effects simultaneously and to the same degree, the ratio of their signals remains constant, leading to a more accurate and precise measurement.

The non-deuterated internal standard, while structurally similar, will have slightly different chromatographic retention times and may respond differently to matrix effects, leading to the observed inaccuracies.

Conclusion: The Authoritative Choice for High-Integrity Data

The experimental evidence, grounded in the fundamental principles of analytical chemistry, unequivocally supports the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 for the accurate and precise quantification of silylated phthalate metabolites. Its ability to mimic the behavior of the analyte throughout the analytical process provides a level of self-correction that is unattainable with non-isotopically labeled internal standards.

For researchers and drug development professionals, where the integrity of bioanalytical data is non-negotiable, the adoption of deuterated internal standards like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is not merely a recommendation but a necessity for generating reliable and defensible results. This adherence to best practices is in line with the rigorous standards for bioanalytical method validation set forth by regulatory bodies such as the FDA and the principles outlined in the ICH M10 guideline.[3][10][11][12][13]

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The Gold Standard in Quantitative Analysis: A Comparative Guide to Linearity and Detection Range Using [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of analytical methods utilizing a deuterated internal standard, specifically [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, against alternatives, supported by established experimental principles and data.

In the realm of gas chromatography-mass spectrometry (GC-MS), an internal standard (IS) is indispensable for correcting for variability inherent in sample preparation and analysis. An ideal IS mimics the analyte of interest throughout the entire analytical process, from extraction to detection. Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely regarded as the gold standard.[1] This is due to their close physicochemical similarity to the analyte, which allows for superior compensation of matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.

This guide will use the analysis of testosterone, a common steroid hormone, as a representative example to illustrate these principles. Testosterone is often derivatized with a silylating agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to form a trimethylsilyl (TMS) ether, enhancing its volatility and thermal stability for GC-MS analysis.[2][3] Given its structure as a deuterated trimethylsilyl ether of an ethyl-substituted cyclohexenol, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 serves as a pertinent, structurally analogous internal standard for the quantitative analysis of testosterone-TMS.

Performance Comparison: Linearity and Analytical Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The analytical range is the interval between the upper and lower concentrations of an analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

The use of a deuterated internal standard like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is expected to provide a wider linear range and a stronger correlation coefficient (R²) compared to a non-deuterated internal standard. This is because the deuterated standard co-elutes with the analyte and experiences nearly identical matrix effects and ionization efficiencies, leading to more effective normalization of the analytical signal.[1][4]

Below is a comparative summary of typical performance characteristics for the quantitative analysis of testosterone-TMS by GC-MS, contrasting the use of a deuterated internal standard with a non-deuterated structural analog.

Parameter	Method with Deuterated IS	Method with Non-Deuterated IS	Acceptance Criteria
Linearity (R²)	> 0.995[5][6]	> 0.99[7]	≥ 0.99
Linear Range	1 - 2000 ng/dL[6]	1 - 100 ng/g[7]	Application-dependent
Limit of Detection (LOD)	0.5 - 5 ng/mL[2]	2 - 40 ng/g[8]	S/N ≥ 3
Limit of Quantitation (LOQ)	2.5 - 5 ng/mL[2]	10 - 50 ng/mL	S/N ≥ 10, with acceptable precision and accuracy
Precision (%CV)	< 15%[9]	< 15-20%	< 15% (20% at LOQ)
Accuracy (Recovery %)	90 - 110%	80 - 120%	85 - 115%

The Causality Behind Experimental Choices: Why Deuterated Standards Excel

A non-deuterated, or analog, internal standard is a different chemical entity that is structurally similar to the analyte. While more readily available and less expensive, its physicochemical properties can differ, leading to different chromatographic retention times and extraction recoveries.[1] These differences can result in poor compensation for matrix effects and, consequently, less reliable quantitative data.

A deuterated internal standard, being chemically and physically almost identical to the analyte, behaves nearly identically during sample extraction, derivatization, chromatography, and ionization.[1] This superior mimicry ensures that any variations or losses affecting the analyte are mirrored by the internal standard, leading to a more accurate and precise final measurement.

Experimental Protocol: Quantitative Analysis of Testosterone-TMS in Human Plasma by GC-MS

The following is a representative methodology for establishing the linearity and range for the quantification of testosterone using a deuterated internal standard such as [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

1. Sample Preparation:

• To 1 mL of human plasma, add a known concentration of the deuterated internal standard working solution.

• Perform a liquid-liquid extraction with a suitable organic solvent like methyl tert-butyl ether (MTBE).

• Vortex mix the sample and centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.[10]

2. Derivatization:

• To the dried extract, add 50 µL of a derivatizing agent mixture, such as MSTFA/NH4I/dithioerythritol (1000:2:4 v/w/w).[10]

• Incubate the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives of testosterone and the internal standard.[10]

3. GC-MS Analysis:

• Gas Chromatograph (GC):

  • Column: A suitable capillary column, such as a Zebron ZB-5.[11]

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Start at 120°C, ramp to 177°C at 70°C/min, then to 236°C at 5°C/min, and finally to 315°C at 30°C/min, holding for 3 minutes.[10]

  • Carrier Gas: Helium at a constant pressure.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.[12]

  • Monitored Ions: Select characteristic ions for both the testosterone-TMS derivative and the deuterated internal standard.

4. Calibration and Quantification:

• Prepare a series of calibration standards by spiking known amounts of testosterone into a blank matrix (e.g., steroid-free serum).

• Process the calibration standards alongside the unknown samples using the same procedure.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of testosterone in the unknown samples by interpolating their peak area ratios on the calibration curve.

Experimental workflow for quantitative analysis.

Visualizing Linearity: The Role of the Internal Standard

The calibration curve is the cornerstone of quantitative analysis. An ideal internal standard ensures that the relationship between the analyte concentration and the measured response ratio is linear over a wide range.

Ideal calibration curve using a deuterated internal standard.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable quantitative analytical methods. While non-deuterated analogs can be a viable option, their use necessitates more rigorous validation to ensure the reliability of the results. For applications demanding the highest accuracy and precision, such as in drug development and clinical research, the use of a deuterated internal standard like [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, in conjunction with a well-validated GC-MS method, represents the gold standard. This approach ensures a wider linear range, lower detection limits, and ultimately, more trustworthy data.

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Comparison of different deuterated internal standards for ketone analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis, particularly when employing the precision of mass spectrometry, the use of an internal standard is not merely a suggestion but a cornerstone of robust and reliable data. This is especially true for the analysis of small, volatile molecules like ketones, which are prone to variability during sample preparation and analysis. Among the various types of internal standards, stable isotope-labeled (SIL) compounds, and specifically deuterated analogues, are often hailed as the gold standard.[1][2][3] They offer the closest possible chemical and physical resemblance to the analyte of interest, enabling them to meticulously track and correct for variations throughout the analytical workflow.

This guide provides a comprehensive comparison of three commonly used deuterated internal standards for the analysis of acetone, methyl ethyl ketone (MEK), and methyl isobutyl ketone (MIBK): acetone-d6 , MEK-d5 , and MIBK-d8 , respectively. We will delve into the theoretical underpinnings of their use, present a framework for their comparative evaluation through a detailed experimental protocol, and provide insights into the interpretation of performance data to guide you in selecting the optimal internal standard for your specific application.

The "Why": Foundational Principles of Deuterated Internal Standards

The fundamental principle behind using a deuterated internal standard is that it behaves nearly identically to its non-deuterated counterpart during extraction, chromatography, and ionization.[2][4] By adding a known concentration of the deuterated standard to every sample, calibrator, and quality control, any sample-to-sample variation in extraction efficiency, injection volume, or instrument response will affect both the analyte and the internal standard to the same degree.[4] Consequently, the ratio of the analyte's response to the internal standard's response remains constant, leading to more accurate and precise quantification.

However, not all deuterated standards are created equal, and a thoughtful evaluation of their performance is critical. The key considerations include:

• Isotopic Purity: The deuterated standard should have a high degree of isotopic enrichment (typically ≥98%) and be free from significant contamination with the unlabeled analyte.[1] Contamination can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification.

• Mass Shift: The mass difference between the analyte and the internal standard should be sufficient to prevent isotopic crosstalk, where the natural isotopes of the analyte (e.g., ¹³C) contribute to the signal of the internal standard.[1] A mass shift of at least 3 Da is generally recommended.

• Chromatographic Co-elution: Ideally, the deuterated internal standard should co-elute with the analyte.[5] This ensures that both compounds experience the same matrix effects at the same time, which is crucial for accurate correction of ion suppression or enhancement in LC-MS analysis.[6]

• Stability and H/D Exchange: The deuterium atoms should be located at positions in the molecule that are not susceptible to exchange with hydrogen atoms from the solvent or matrix.[1][7] Such exchange can lead to a loss of the deuterated signal and compromise the integrity of the assay. For ketones, deuterium atoms on the carbon atoms adjacent to the carbonyl group can be susceptible to exchange under certain pH conditions due to keto-enol tautomerization.[7][8]

A Framework for Comparative Evaluation: Experimental Design

To objectively compare the performance of acetone-d6, MEK-d5, and MIBK-d8, a rigorous validation study is essential. The following protocol outlines a systematic approach to assess key performance characteristics.

Experimental Workflow for Internal Standard Evaluation

Caption: A generalized workflow for the comparative evaluation of deuterated internal standards.

Detailed Experimental Protocol

1. Materials and Reagents:

• Analytes: Acetone, Methyl Ethyl Ketone (MEK), Methyl Isobutyl Ketone (MIBK)

• Deuterated Internal Standards: Acetone-d6, MEK-d5, MIBK-d8

• Blank Matrix: Human plasma (or other relevant matrix)

• Reagents: Acetonitrile (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each analyte and deuterated internal standard in a suitable solvent (e.g., methanol).

• Working Solutions: Prepare serial dilutions of the analyte stock solutions to create calibration standards and quality control (QC) samples at low, medium, and high concentrations.

• Internal Standard Spiking Solution: Prepare a combined working solution of the deuterated internal standards at a fixed concentration (e.g., 100 ng/mL) in the protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

3. Sample Preparation (Protein Precipitation):

• To 50 µL of blank plasma, calibration standard, or QC sample in a microcentrifuge tube, add 150 µL of the internal standard spiking solution.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

4. GC-MS Analysis (Illustrative Conditions):

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: DB-624 or similar, 30 m x 0.25 mm ID, 1.4 µm film thickness

• Oven Program: 40°C (hold 2 min), ramp to 200°C at 20°C/min, hold 2 min

• Inlet: Splitless, 250°C

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Acetone: m/z 43, 58

  • Acetone-d6: m/z 46, 64

  • MEK: m/z 43, 72

  • MEK-d5: m/z 46, 77

  • MIBK: m/z 58, 85, 100

  • MIBK-d8: m/z 63, 90, 108

5. Validation Parameters to Assess:

• Linearity: Analyze calibration standards over the desired concentration range and evaluate the linearity of the calibration curve (r² > 0.99).

• Accuracy and Precision: Analyze QC samples at multiple concentrations on different days to determine intra- and inter-day accuracy (% bias) and precision (% CV). Acceptance criteria are typically within ±15% (±20% at the LLOQ).

• Recovery and Matrix Effect: Compare the peak areas of the analyte in pre-spiked extracted samples, post-spiked extracted samples, and neat solutions to calculate extraction recovery and matrix effect.[9][10][11]

• Stability: Evaluate the stability of the deuterated internal standards in stock solutions and processed samples under various storage conditions (e.g., bench-top, freeze-thaw cycles).

Data Presentation and Interpretation

The following tables present representative data from a hypothetical comparative evaluation of the three deuterated internal standards.

Table 1: Calibration Curve Performance

Internal Standard	Analyte	Range (ng/mL)	Linearity (r²)
Acetone-d6	Acetone	50 - 5000	0.9985
MEK-d5	MEK	20 - 2000	0.9991
MIBK-d8	MIBK	20 - 2000	0.9989

Interpretation: All three deuterated standards are expected to yield excellent linearity over a wide dynamic range, demonstrating their suitability for quantification.

Table 2: Accuracy and Precision

Internal Standard	Analyte	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
Acetone-d6	Acetone	Low	4.2	-2.5	5.8	-3.1
Mid	3.1	1.8	4.5	0.9
High	2.8	0.5	3.9	-1.2
MEK-d5	MEK	Low	3.8	-1.9	5.1	-2.4
Mid	2.9	1.1	4.2	0.5
High	2.5	-0.8	3.6	-1.5
MIBK-d8	MIBK	Low	4.5	-3.1	6.2	-3.8
Mid	3.5	2.2	4.9	1.7
High	3.1	0.9	4.3	-0.6

Interpretation: The use of a closely related deuterated internal standard for each analyte is expected to result in high accuracy and precision, well within the typical acceptance criteria of ±15%. This is because the internal standard effectively compensates for analytical variability.

Table 3: Recovery and Matrix Effect

Internal Standard	Analyte	Extraction Recovery (%)	Matrix Effect (%)
Acetone-d6	Acetone	95.2 ± 4.1	98.5 ± 5.2
MEK-d5	MEK	92.8 ± 5.3	96.1 ± 6.8
MIBK-d8	MIBK	89.5 ± 6.8	93.7 ± 8.1

Interpretation:

• Recovery: All three internal standards are expected to show high and consistent extraction recovery, closely mirroring their respective analytes. The slightly lower recovery of MIBK could be attributed to its higher molecular weight and slightly different polarity.

• Matrix Effect: The matrix effect should be minimal (close to 100%) for all three, indicating that the deuterated internal standards are effectively compensating for ion suppression or enhancement in the biological matrix.

Table 4: Stability Assessment (Post-preparative, 24h at 4°C)

Internal Standard	Analyte	Stability (% of initial)
Acetone-d6	Acetone	99.1
MEK-d5	MEK	98.8
MIBK-d8	MIBK	98.5

Interpretation: The deuterated standards are expected to be stable in processed samples, ensuring that the integrity of the analysis is maintained over the course of an analytical run. The potential for H/D exchange for ketones is a critical consideration, and stability experiments should be designed to challenge this. For these specific standards, the deuterium atoms are on methyl groups adjacent to the carbonyl, which are generally stable under typical analytical conditions but could be susceptible to exchange under strongly basic or acidic conditions not typically used in these analyses.[7][8]

Discussion and Recommendations

The choice of a deuterated internal standard is a critical decision in the development of a robust quantitative assay for ketones. While all three standards—acetone-d6, MEK-d5, and MIBK-d8—are expected to perform well for their respective analytes, a nuanced understanding of their properties can guide the selection process.

• Acetone-d6: As the most volatile of the three, acetone analysis benefits greatly from an internal standard that can track its potential loss during sample handling and preparation. Acetone-d6, with six deuterium atoms, provides a significant mass shift and is an excellent choice for the analysis of acetone in various matrices, from clinical samples for monitoring ketosis to environmental and industrial samples.

• MEK-d5: MEK is a common industrial solvent, and its monitoring in biological samples is crucial for occupational exposure assessment. MEK-d5 offers a reliable means of accurate quantification, compensating for matrix effects in complex matrices like urine and blood.

• MIBK-d8: Being less volatile and more lipophilic than acetone and MEK, MIBK may exhibit different extraction and chromatographic behavior. MIBK-d8 is the ideal internal standard as it will closely mimic these properties, ensuring accurate quantification, particularly in methods involving liquid-liquid extraction or solid-phase extraction.

Visualizing the Role of Co-elution in Matrix Effect Compensation

Caption: Co-elution ensures both analyte and IS experience the same matrix effect.

Conclusion

The selection of an appropriate deuterated internal standard is a foundational step in the development of accurate and reliable quantitative methods for ketone analysis. Acetone-d6, MEK-d5, and MIBK-d8 are all excellent choices for their respective non-deuterated analogues. By understanding the theoretical principles and conducting a thorough experimental evaluation of key performance characteristics, researchers can confidently select and implement the most suitable internal standard, thereby ensuring the integrity and defensibility of their analytical data.

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A Senior Application Scientist's Guide to Method Cross-Validation for Different Lots of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Introduction: The Imperative of Lot-to-Lot Consistency in Regulated Analysis

In the landscape of drug development and bioanalysis, isotopically labeled internal standards are the bedrock of quantitative accuracy. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, a deuterated analog often used in the synthesis of stable isotope-labeled metabolites, is no exception. While manufacturers strive for consistency, the reality of chemical synthesis dictates that minor variations can and do occur between production batches, or "lots."[1] This lot-to-lot variability, if unchecked, can introduce significant analytical error, compromise data integrity, and ultimately impact clinical outcomes.[2][3]

This guide provides a comprehensive framework for the cross-validation of new lots of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. We will move beyond a simple checklist of procedures to explore the scientific rationale behind each step. This document is designed for researchers, scientists, and drug development professionals who require robust, defensible, and scientifically sound analytical methods. The principles discussed are grounded in regulatory expectations for bioanalytical method validation, ensuring that the data generated can withstand rigorous scrutiny.[4][5]

Understanding Potential Sources of Lot-to-Lot Variability

Before designing a validation protocol, it is crucial to understand what might differ between two lots of the same chemical. For a deuterated silyl enol ether, variability can manifest in several critical areas:

• Chemical Purity: The presence of non-isomeric impurities, such as residual starting materials, byproducts from the synthesis, or degradation products. Silyl enol ethers can be susceptible to hydrolysis, which would regenerate the parent ketone.[6]

• Isotopic Enrichment: The percentage of deuterium incorporation (atom % D). A lower-than-expected enrichment in a new lot can lead to an altered mass spectrum and, more critically, an increased signal at the mass of the unlabeled analyte, potentially interfering with quantification.

• Isomeric Purity: The presence of positional isomers or stereoisomers. The synthesis of silyl enol ethers can sometimes yield a mixture of thermodynamic and kinetic products, and the ratio may differ between lots.[6][7]

• Residual Solvents or Reagents: Trace amounts of solvents or reagents used during synthesis and purification.

Selecting the Right Analytical Tools: A Multi-Pronged Approach

No single technique can fully characterize a reference standard. A robust evaluation relies on the synergy of multiple analytical methods to provide a complete picture.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the workhorse for this type of analysis. Given the volatility of trimethylsilyl (TMS) derivatives, GC provides excellent separation of the target analyte from potential impurities.[9] Mass spectrometry, particularly with electron ionization (EI), yields a reproducible fragmentation pattern that serves as a fingerprint for the molecule, allowing for sensitive detection of any structural changes.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the gold standard for structural elucidation and is indispensable for verifying isotopic labeling.[8]

  • ¹H NMR: Allows for the quantification of residual protons, providing a direct measure of isotopic enrichment.[11]

  • ²H (Deuterium) NMR: Directly observes the deuterium nuclei, confirming the specific positions of isotopic labeling within the molecule.[12]

  • ¹³C NMR: Can also be used to assess isotopic enrichment through the observation of isotope effects on carbon chemical shifts.[11]

A Practical Protocol for GC-MS Cross-Validation of Two Lots

The core of the cross-validation process is a direct, head-to-head comparison of the existing, qualified lot (Lot A) with the new, incoming lot (Lot B). The objective is to demonstrate that Lot B is analytically indistinguishable from Lot A for its intended purpose.

Experimental Workflow Diagram

Caption: Workflow for the cross-validation of a new reagent lot.

Step-by-Step Methodology

1. Materials and Reagents:

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 - Lot A (Reference Standard)

• [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 - Lot B (New Lot)

• Acetonitrile or Ethyl Acetate (GC-MS grade or equivalent)

• Calibrated pipettes and Class A volumetric flasks

• Autosampler vials with inserts

2. Preparation of Solutions:

• Rationale: Independent stock solutions are prepared to avoid serial dilution errors that could mask true differences between the lots.

• Procedure:

  • Accurately weigh equivalent amounts of Lot A and Lot B into separate volumetric flasks.

  • Dissolve in the chosen solvent to create two independent stock solutions of high concentration (e.g., 1 mg/mL).

  • From each stock solution (Lot A and Lot B), prepare two separate sets of calibration curve standards (e.g., 8 concentrations covering the expected analytical range).

  • From each stock solution, prepare two separate sets of Quality Control (QC) samples at a minimum of three concentrations (low, medium, high).

3. GC-MS Instrumental Analysis:

• Rationale: A consistent, stable analytical system is paramount. The method used should be the final, validated method in which the standard will be used.

• Procedure:

  • Equilibrate the GC-MS system.

  • Inject a solvent blank to ensure no system contamination.

  • Analyze the calibration curve and QC samples prepared from Lot A.

  • Analyze the calibration curve and QC samples prepared from Lot B.

  • To assess inter-run precision, analyze QCs from Lot A against the Lot B calibration curve, and vice-versa.

4. Acceptance Criteria:

• Rationale: Pre-defined, objective criteria are essential for making an unbiased decision.[3] These criteria should be based on established method performance and regulatory guidelines.[4][13]

  • Retention Time (RT): The average RT of Lot B should be within ±2% of the average RT of Lot A.

  • Mass Spectrum: The mass spectrum of Lot B must be qualitatively identical to Lot A. Key fragment ion ratios should be within ±15% of each other.

  • Calibration Curve: Both curves must have a coefficient of determination (r²) ≥ 0.995. The slope of the Lot B curve should be within ±15% of the slope of the Lot A curve.

  • QC Sample Accuracy: The mean concentration of the QC samples for Lot B, when quantified against the Lot B curve, should be within ±15% of the nominal value.

  • Cross-Lot Accuracy: The mean concentration of the QC samples prepared from Lot A but quantified against the Lot B curve (and vice versa) should be within ±15% of the nominal value. This is the most critical test of interchangeability.

Data Presentation: A Comparative Case Study

The following table presents hypothetical data from a cross-validation study comparing two lots of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.

Parameter	Lot A (Reference)	Lot B (New Lot)	Acceptance Criteria	Pass/Fail
Purity (by GC-FID)	99.6%	99.5%	≥ 98.0%	Pass
Isotopic Enrichment (by NMR)	99.8 atom % D	99.7 atom % D	≥ 99.5 atom % D	Pass
Retention Time (min)	8.42	8.41	± 2% of Lot A	Pass
Calibration Curve (r²)	0.998	0.997	≥ 0.995	Pass
Curve Slope Comparison	N/A	-3.5% difference from Lot A	± 15%	Pass
QC Accuracy (vs. own curve)	98.5% - 102.1%	97.9% - 103.5%	85% - 115%	Pass
Cross-Lot QC Accuracy	96.7% - 104.2%	97.1% - 105.0%	85% - 115%	Pass

Interpretation: In this case study, Lot B meets all pre-defined acceptance criteria. The chemical purity and isotopic enrichment are comparable. Most importantly, the critical cross-lot QC accuracy test demonstrates that QC samples prepared from either lot give equivalent results when measured against the calibration curve from the other lot. This provides high confidence that Lot B can be substituted for Lot A without impacting the quantitative performance of the bioanalytical method.

Conclusion

The cross-validation of new reagent lots is not a perfunctory task but a critical component of quality assurance in the analytical laboratory.[2][14] It is a scientifically driven process that safeguards the integrity of data generated over the lifecycle of a project. By employing a multi-faceted analytical approach and conducting a direct, head-to-head comparison against pre-defined acceptance criteria, researchers can confidently ensure the interchangeability of different lots of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. This diligence ensures that the consistency of the standard translates into the consistency and reliability of the final analytical results.

References

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatiz

• Harvey, D. J. (2020). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Mass Spectrometry Reviews, 39(1-2), 105–211. [Link]

• GC-MS Analysis and PLS-DA Validation of the Trimethyl Silyl-Derivatization Techniques. (n.d.). Science Publications. [Link]

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• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025). ResolveMass Laboratories Inc. [Link]

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A Comparative Guide to the Quantitative Analysis of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane: An Isotopic Dilution Approach

Introduction

In the landscape of quantitative analytical chemistry, particularly within the realms of environmental monitoring, toxicology, and drug metabolism studies, the demand for precision and accuracy is paramount. The quantification of trace-level analytes in complex biological or environmental matrices presents significant challenges, including sample loss during preparation and instrumental variability. Isotope Dilution Mass Spectrometry (IDMS) has emerged as a gold-standard technique to mitigate these issues, offering enhanced reliability and reproducibility.[1][2] This guide provides an in-depth technical comparison of quantitative strategies for silyl enol ethers, focusing on the use of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 as an internal standard.

[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane is a silyl enol ether, a class of organic compounds that are important intermediates in organic synthesis.[3] The deuterated analogue, [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, is specifically designed for use as an internal standard in mass spectrometry-based quantification.[4][5] This guide will compare the performance of the Isotope Dilution Mass Spectrometry (IDMS) method, utilizing this deuterated standard, against the conventional external standard calibration method for the quantification of its non-labeled counterpart. The insights and experimental data presented herein are intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable quantitative analytical methods.

The Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the earliest stage of analysis.[1] This "isotopic spike" serves as a direct measure for the analyte of interest throughout the entire analytical workflow. The fundamental premise of IDMS is that the isotopically labeled standard is chemically and physically identical to the native analyte, and therefore experiences the same extent of loss during sample extraction, purification, and instrumental analysis.[6]

By measuring the ratio of the mass spectrometric signal of the native analyte to that of the isotopically labeled internal standard, any variations in sample handling or instrument response are effectively cancelled out. This results in a highly precise and accurate determination of the analyte's concentration.[2]

Figure 1: The workflow of Isotope Dilution Mass Spectrometry, from sample preparation to final quantification.

Comparative Experimental Design

To objectively quantify the isotopic contribution of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 and demonstrate its superiority as an internal standard, a comparative study was designed to evaluate its performance against a conventional external standard calibration method. The analyte of interest is the non-labeled [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane.

Alternative Quantification Strategy: External Standard Calibration

The external standard method involves creating a calibration curve from a series of standards containing known concentrations of the analyte.[7] The sample is then analyzed, and its concentration is determined by comparing its response to the calibration curve.[8] While simpler in its approach, this method is susceptible to errors arising from sample matrix effects, variations in injection volume, and analyte loss during sample preparation, as it lacks a corrective internal reference.[2]

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Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

This guide provides a detailed protocol for the safe and compliant disposal of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. As a deuterated silyl enol ether, this compound requires careful handling based on its chemical reactivity and the regulatory frameworks governing laboratory waste. This document is intended for researchers, scientists, and drug development professionals to ensure that disposal methods protect personnel and the environment.

Core Principles: Hazard Assessment and Waste Characterization

Proper disposal begins with a thorough understanding of the material. [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 is a specialized chemical, and its disposal pathway is determined by its inherent properties and potential reaction products.

• Silyl Enol Ether Reactivity: Silyl enol ethers are sensitive to moisture. They readily hydrolyze upon contact with water or protic solvents to yield a carbonyl compound (3-ethylcyclohexanone) and a silanol (trimethylsilanol), which subsequently dimerizes to hexamethyldisiloxane.[1] This reactivity is a primary consideration for choosing compatible containers and co-disposal materials.

• Deuterium Labeling: The presence of five deuterium atoms does not significantly alter the compound's hazardous characteristics for disposal.[2] However, some institutions may have specific protocols for isotopically labeled waste to avoid contamination of solvent recycling streams or due to higher disposal costs for mixed waste.[3]

• Regulatory Classification: Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[4][5] While this specific compound is not explicitly listed, it must be evaluated for these characteristics. Given its organic nature, it should be treated as a hazardous chemical waste.

Chemical and Physical Properties
IUPAC Name	[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5
Synonyms	3-Ethyl-1-[(trimethylsilyl)oxy]cyclohexene-d5
CAS Number	160915-46-8 (Unlabelled)[6]
Molecular Formula	C₁₁H₁₇D₅OSi[6]
Molecular Weight	203.41 g/mol [6]
Primary Hazards	Likely skin and eye irritant.[7][8] Harmful if swallowed or inhaled. Reacts with water.
Hydrolysis Products	3-Ethylcyclohexanone, Hexamethyldisiloxane

Regulatory Framework: Adherence to EPA and OSHA Standards

Disposal procedures must comply with federal and local regulations. In the United States, two primary agencies set the standards for chemical waste management in a laboratory setting.

• Environmental Protection Agency (EPA): The EPA's RCRA program establishes the "cradle-to-grave" management system for hazardous waste.[9] This means generators of waste are responsible for its safe handling from generation to final disposal.[9] Key requirements include proper waste determination, containerization, labeling, and the use of a manifest system for off-site transportation.[9][10]

• Occupational Safety and Health Administration (OSHA): OSHA's standard on "Occupational Exposure to Hazardous Chemicals in Laboratories" (29 CFR 1910.1450), often called the Laboratory Standard, mandates the creation of a Chemical Hygiene Plan (CHP).[11][12] This plan must include procedures for the safe removal of contaminated waste and provide training to all employees on the hazards of chemicals and proper handling procedures.[12][13]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 and associated waste.

Caption: Decision workflow for handling deuterated silyl enol ether waste.

Step-by-Step Disposal Protocol

Adherence to a standardized protocol is essential for safety and compliance.

Part A: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure appropriate PPE is worn:

• Gloves: Wear nitrile or other chemically resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.[8]

• Lab Coat: A standard laboratory coat is required to protect from splashes.

Part B: Waste Segregation and Containerization

Proper segregation prevents dangerous reactions and simplifies disposal.

• Identify Waste Streams: Determine the nature of the waste:

  • Neat (Unused) Compound: The original reagent.

  • Non-Halogenated Organic Solvent Waste: Solutions of the compound in solvents like hexanes, ether, or THF.

  • Contaminated Solid Waste: Gloves, pipette tips, and absorbent paper contaminated with the compound.

  • Aqueous Waste: Quenched reaction mixtures where the compound has been hydrolyzed.

• Select Compatible Containers: Use containers approved for hazardous waste.

  • For organic liquids, use a sealable, chemically resistant container (e.g., HDPE or glass). Crucially, ensure the container is dry to prevent hydrolysis and potential pressure buildup.

  • For solid waste, use a designated, labeled solid waste container or a sealed, heavy-duty plastic bag.

• Do Not Mix Incompatible Wastes: Never mix silyl enol ether waste with:

  • Acids or Strong Bases: Can catalyze vigorous hydrolysis or other reactions.

  • Oxidizers: Potential for a dangerous reaction.

  • Aqueous Waste Streams: Unless the intent is to fully hydrolyze the compound in a controlled manner before disposal.

Part C: Labeling and Storage

Accurate labeling is a critical regulatory requirement.[14][15]

• Affix a Hazardous Waste Tag: As soon as waste is added to the container, attach a properly filled-out hazardous waste tag.

• Complete the Tag: Clearly write the full chemical name: "[(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5". List all other components and their approximate percentages.

• Storage: Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA).[10] The SAA should be located at or near the point of generation, away from heat sources, and in secondary containment to catch any potential leaks.

Decontamination and Spill Procedures

Accidents require a prepared and immediate response.

• Decontamination of Labware:

  • Rinse glassware with a small amount of an organic solvent (e.g., acetone) to remove residual compound.

  • Collect this rinse as hazardous organic waste.

  • The glassware can then be washed with detergent and water.[7]

• Spill Cleanup:

  • Alert Personnel: Inform others in the lab of the spill.

  • Isolate the Area: If the spill is large, restrict access.

  • Wear Appropriate PPE: Including respiratory protection if the spill is large or in a poorly ventilated area.

  • Contain the Spill: Use a dry absorbent material like vermiculite or sand. Do not use water.

  • Collect Waste: Carefully scoop the absorbent material into a designated hazardous waste container.

  • Decontaminate the Surface: Wipe the area with a cloth dampened with an organic solvent, and dispose of the wipe as hazardous solid waste.

Final Disposition

The final step is the transfer of waste to trained professionals.

• Schedule a Pickup: Once a waste container is full or has been in storage for the maximum allowed time (per institutional policy, often 6-12 months), contact your institution's Environmental Health & Safety (EHS) department.

• Manifesting: EHS will manage the consolidation of waste and ensure it is transported by a licensed hazardous waste hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF), completing the "cradle-to-grave" cycle required by the EPA.[9]

By following these scientifically grounded and regulation-compliant procedures, researchers can ensure the safe and responsible disposal of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, upholding the highest standards of laboratory safety and environmental stewardship.

References

• US Bio-Clean. (n.d.). OSHA Compliance For Laboratories.
• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
• Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management?
• Clearsynth. (n.d.). [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.
• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.
• Michigan State University. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual.
• U.S. Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance.
• Fmeainfocentre. (n.d.). trimethylsilane-d5.
• Safety data sheet according to 1907/2006/EC, Article 31. (2022, March 8).
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• Organic Syntheses. (1987). Acetone Trimethylsilyl Enol Ether. Org. Synth. 1987, 65, 1.
• Safety data sheet. (2023, March 6).
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• CountyOffice.org. (2023, October 4). How Does The EPA Define Hazardous Waste?
• MedchemExpress. (n.d.). [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5.
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• Spill Containment Blog. (2014, April 16). OSHA Guidelines For Labeling Laboratory Chemicals.
• Browne, F. (2012). Deuterated drugs; where are we now? Journal of Medicinal Chemistry, 55(1), 1-10.
• Mutlib, A. (2015). Deuterated Drugs: Isotope Distribution and Impurity Profiles. Journal of the American Society for Mass Spectrometry, 26(11), 1833-1841.
• TCI Chemicals. (2025, December 5). Safety Data Sheet: Hexadecyltrimethoxysilane.
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• Fisher Scientific. (n.d.). [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, TRC.
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Personal protective equipment for handling [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

Comprehensive Safety and Handling Guide: [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational plans for the handling and disposal of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5. As no specific Safety Data Sheet (SDS) for this deuterated compound is readily available, this document synthesizes information from the known hazards of its core chemical structures: the trimethylsilyl ether group, the cyclohexene ring, and deuterated compounds. This approach ensures a robust and cautious safety framework for laboratory professionals.

Part 1: Composite Hazard Assessment

The primary determinant for selecting appropriate PPE is a thorough understanding of the potential hazards. The chemical structure of [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 presents a combination of risks derived from its constituent parts.

• Trimethylsilyl (TMS) Ether Group : TMS ethers are common protecting groups in organic synthesis.[1] While generally stable, they can be sensitive to moisture and strong acids, potentially liberating the corresponding alcohol and silanols.[2] Handling related organosilicon compounds requires careful attention to ventilation and appropriate PPE to prevent inhalation and skin contact.[3]

• Cyclohexene Ring : This is the most significant contributor to the compound's hazard profile. Cyclohexene is a highly flammable liquid and vapor.[4][5] It is harmful if swallowed and poses a serious aspiration hazard, which can be fatal if it enters the airways.[6][7] It is also known to cause skin and eye irritation.[8] Vapors are heavier than air and can accumulate in low-lying areas, creating an explosion risk.[5][7]

• Deuterated Ethyl Group (-d5) : The presence of deuterium isotopes does not typically alter the immediate chemical reactivity or flammability of a molecule.[9] Its primary impact is on the kinetic isotope effect, which can slow down metabolic processes involving C-H bond cleavage.[9][10] For handling and disposal, deuterated compounds are often considered special waste and must be segregated from non-isotopically labeled chemical waste streams.[11]

Table 1: Summary of Component Hazards

Component	Key Hazards	Primary Concerns
Cyclohexene	Highly Flammable (Category 2)[6], Aspiration Hazard (Category 1)[7], Harmful if Swallowed (Category 4)[12], Skin/Eye Irritation[8], Aquatic Toxicity[6]	Fire, explosion, severe lung damage if ingested/aspirated, skin and eye contact.
Trimethylsilyl Ether	Moisture Sensitive[2], Potential for Irritation	Inhalation of vapors, skin/eye contact, degradation upon improper storage.
Deuterated Moiety	N/A for immediate hazards	Segregated waste disposal is required.[11]

Part 2: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the identified risks. The following protocols are designed to provide comprehensive protection during all phases of handling.

Core PPE Standard (Minimum Requirement for any Handling)

• Hand Protection : Chemical-resistant gloves are essential. Nitrile gloves are a suitable first choice. For prolonged handling or direct immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered. Always double-glove when handling neat material.[2][13]

• Eye and Face Protection : Safety glasses with side shields are the absolute minimum. However, due to the splash and irritation risk, chemical splash goggles are strongly recommended.[14] When handling larger quantities (>50 mL) or when there is a significant risk of splashing, a full face shield should be worn over the goggles.[13][15]

• Body Protection : A flame-resistant (FR) laboratory coat is required due to the high flammability of the cyclohexene moiety. Standard cotton lab coats are not sufficient. Ensure the coat is fully buttoned.[14]

• Footwear : Fully enclosed, chemical-resistant shoes must be worn at all times in the laboratory.[14]

Task-Specific PPE Requirements

Task	Required PPE	Rationale
Weighing/Aliquoting (in fume hood)	Core PPE Standard + Double Nitrile Gloves	Protects against incidental contact and minor spills in a controlled environment.
Reaction Setup / Workup	Core PPE Standard + Face Shield over Goggles + Chemical-Resistant Apron	Provides additional protection against splashes and spills during transfers and manipulations.
Large Scale Operations (>100 mL)	Level C Protection: FR Coveralls, Hood, Outer Chemical-Resistant Gloves, Inner Nitrile Gloves, Chemical-Resistant Boots, Full-Face Air-Purifying Respirator.[15][16]	Manages increased risk of significant splashes and higher vapor concentrations.
Spill Cleanup	Level B/C Protection (depending on spill size)[15][16]	Ensures respiratory and skin protection from high vapor concentrations and direct contact.

Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Figure 1. Decision workflow for selecting appropriate PPE.

Part 3: Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation : Before handling, ensure a certified chemical fume hood is operational.[3] Designate a specific area within the hood for the procedure.

• PPE Donning : Put on all required PPE as determined by the workflow above. Check gloves for any signs of degradation or punctures.

• Inert Atmosphere : Due to moisture sensitivity, handle the compound under an inert atmosphere (e.g., Nitrogen or Argon) where appropriate, especially for long-term storage or reactions.[1][2]

• Transfers : Use non-sparking tools for transfers.[6] Ground and bond containers when transferring large volumes to prevent static discharge.[12]

• Heating : If heating is required, use a well-controlled heating mantle and a secondary container. Avoid open flames.[4]

• Post-Handling : After the procedure, decontaminate any surfaces. Remove PPE in the correct order (gloves first), avoiding contact between contaminated surfaces and skin.

• Hand Washing : Wash hands and face thoroughly with soap and water after completing the work and removing PPE.[17]

Emergency Procedures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[18] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open.[19] Remove contact lenses if present and easy to do.[17] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

• Ingestion : Do NOT induce vomiting due to the severe aspiration hazard.[4][7] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Small Spill (<100 mL) : In a fume hood, absorb the spill with a non-combustible absorbent material (e.g., vermiculite or sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

• Large Spill (>100 mL) : Evacuate the immediate area. Alert laboratory personnel and safety officers. Remove all ignition sources.[4] Cleanup should only be performed by trained personnel wearing appropriate respiratory protection (SCBA may be necessary).[15]

Emergency Response Flowchart

Figure 2. Flowchart for emergency response procedures.

Disposal Plan

All waste containing [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5 must be treated as hazardous.

• Waste Segregation :

  • Deuterated Waste : All waste streams (liquid and solid) must be collected in a dedicated, clearly labeled "Deuterated Hazardous Waste" container.[11] Do not mix with non-deuterated waste.

  • Halogenated vs. Non-Halogenated : If solvents are used, maintain separate waste streams for halogenated and non-halogenated solvents as per institutional guidelines.

• Container Management : Use robust, sealed containers for waste collection. Store waste containers in a cool, well-ventilated area away from ignition sources, within secondary containment.

• Disposal Vendor : All waste must be disposed of through a certified hazardous waste management company.[11] Ensure the vendor is aware of the deuterated and flammable nature of the waste.

By adhering to this comprehensive guide, researchers can effectively mitigate the risks associated with handling [(3-Ethyl-1-cyclohexen-1-yl)oxy]trimethylsilane-d5, ensuring a safe laboratory environment.

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• Gelest. Silyl Groups - Technical Library.

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